1H-pyrrole-2,3,4,5-tetracarboxylic acid

• CAS: 954-18-7

Core Science & Biosynthesis

1H-Pyrrole-2,3,4,5-tetracarboxylic Acid: A Comprehensive Technical Guide to a Multifunctional Building Block

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Unveiling a Unique Scaffold

1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a highly functionalized heterocyclic compound that commands attention due to its unique chemical architecture. With a carboxylic acid group at every available carbon on the pyrrole ring, this molecule is a powerful chelating agent, a versatile synthetic precursor, and a definitive biomarker.[1] Its high polarity and extensive hydrogen-bonding capabilities, conferred by the four carboxyl groups, dictate its physical properties and reactivity. This guide offers an in-depth exploration of PTeCA, from its fundamental physicochemical properties and synthesis to its reactivity and diverse applications, providing researchers and drug development professionals with a critical resource for leveraging its potential.

Core Physicochemical Properties

The dense arrangement of electron-withdrawing carboxyl groups significantly influences the molecule's characteristics, rendering it a highly polar, acidic compound.[1][2] These properties are fundamental to understanding its behavior in both biological and materials science contexts.

Table 1: Physicochemical Data for 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

Property	Value / Description	Source(s)
CAS Number	954-18-7	[1][3]
Molecular Formula	C₈H₅NO₈	[1][2][3]
Molecular Weight	243.13 g/mol	[1][2]
Appearance	White to off-white solid/powder	[2]
Melting Point	Decomposes above 200-300 °C; no distinct melting point reported.	[1][3]
Solubility	Soluble in water; limited solubility in nonpolar organic solvents.	[1][2]
Acidity (pKa)	Moderately acidic N-H proton (pKa ~16.5-17.5 for unsubstituted pyrrole) and multiple acidic carboxylic protons. The high density of carboxyl groups enhances the acidity of each proton relative to a simple carboxylic acid.[4]

Synthesis and Characterization

While PTeCA is famously a degradation product of eumelanin upon oxidative treatment, its deliberate synthesis is crucial for creating standards and for use as a chemical building block.[1][5] A plausible laboratory-scale synthesis involves the cyclization and subsequent hydrolysis of appropriately substituted precursors.

Experimental Protocol: A Plausible Synthetic Pathway

This protocol describes a conceptual ring-closure reaction followed by hydrolysis, a common strategy for constructing highly substituted pyrroles.

• Step 1: Condensation & Cyclization: A substituted bromo-aldehyde (e.g., 2-bromopropanal) is reacted with an acetoacetate derivative (e.g., methyl acetoacetate) and an ammonia source in a cooled vessel (0–50°C). This step leverages a modified Hantzsch-type synthesis to form the pyrrole ring. The causality here is the nucleophilic attack of the enamine (formed from the acetoacetate and ammonia) onto the electrophilic carbonyl of the bromo-aldehyde, followed by intramolecular cyclization.

• Step 2: Ester Hydrolysis (Saponification): The resulting pyrrole ester intermediate is treated with a strong base, such as aqueous sodium hydroxide (NaOH), and heated under reflux. This quantitatively converts all four ester groups into their corresponding carboxylate salts.

• Step 3: Acidification and Isolation: The reaction mixture is cooled and carefully acidified with a strong mineral acid (e.g., HCl) to a pH of ~1-2. This protonates the carboxylate salts, causing the PTeCA to precipitate out of the aqueous solution due to its lower solubility in acidic media.

• Step 4: Purification: The crude solid is collected by vacuum filtration, washed with cold deionized water to remove inorganic salts, and then purified by recrystallization from hot water. The choice of water as a recrystallization solvent is dictated by the compound's high polarity.

Synthesis and Work-up Workflow

Caption: Key reaction pathways available to 1H-pyrrole-2,3,4,5-tetracarboxylic acid.

Field-Proven Applications

While the pyrrole nucleus is a cornerstone in medicinal chemistry, PTeCA itself has found a highly specific and authoritative niche in forensic science, with growing potential in materials science.

Forensic Science: A Definitive Biomarker

The primary application of PTeCA is as a definitive biomarker for oxidative hair treatment, such as bleaching with hydrogen peroxide. I[1][5]ts significance lies in its mechanism of formation: PTeCA is formed from the oxidative degradation of eumelanin but is not detectable in cosmetically untreated hair. T[1][5][6]his contrasts with other markers like 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA), which is naturally present at low levels and thus requires the establishment of cutoff values. T[5][6][7]he detection of PTeCA in proximal hair segments is therefore a reliable and unambiguous indicator of recent bleaching attempts, which is critical for preventing false-negative results in forensic drug testing.

[1][5]#### 5.2 Materials Science and Drug Development

• MOFs and Coordination Polymers: As previously mentioned, the exceptional chelating ability of PTeCA makes it a highly promising organic linker for creating porous crystalline materials (MOFs) for catalysis and gas separation/storage. *[1][2] Drug Discovery Scaffold: For drug development professionals, PTeCA represents a rigid, poly-functional scaffold. The four carboxylic acid "handles" can be derivatized to create a focused library of compounds. This allows for the precise spatial presentation of different pharmacophoric elements, making it an intriguing starting point for fragment-based or scaffold-based drug design programs. The pyrrole core itself is a well-established pharmacophore found in numerous approved drugs.

[8][9]#### 5.3 Application Pathways Overview

Caption: Overview of the primary application areas for PTeCA.

Conclusion and Future Outlook

1H-Pyrrole-2,3,4,5-tetracarboxylic acid is far more than a simple chemical. It is a highly specialized molecule whose dense functionality provides unique solutions and opportunities. In forensic science, it serves as an unequivocal marker of cosmetic hair adulteration. For materials scientists and chemists, its tetracarboxylic acid framework is a powerful tool for constructing novel coordination polymers and MOFs. Finally, for drug discovery programs, it offers a rigid and versatile scaffold for building new chemical entities. Continued research into the synthesis and derivatization of PTeCA will undoubtedly unlock further applications for this resourceful compound.

References

• ResearchGate. (n.d.). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair | Request PDF. Retrieved from [Link]

• Petzel-Witt, S., et al. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis, 12(2), 230-238. Retrieved from [Link]

• ZORA (Zurich Open Repository and Archive). (2020). A possible new oxidation marker for hair adulteration: detection of PTeCA (1H‐pyrrole‐2,3,4,5‐tetracarboxylic acid) in bleached hair. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 1H-Pyrrole-2,3,4,5-tetracarboxylic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Pawar, K. (2022). Therapeutic Significance of Pyrrole in Drug Delivery. Journal of Pharmaceutical Sciences & Emerging Drugs, 10(4). Retrieved from [Link]

• RSC Publishing. (n.d.). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

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1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA): Physical Properties, Analytical Methodologies, and Material Science Applications

Executive Summary

1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a highly functionalized, polyprotic heterocyclic compound characterized by a pyrrole core fully substituted with carboxylic acid groups at all non-nitrogen positions. Originally identified as a definitive biomarker for the oxidative degradation of eumelanin in forensic toxicology, PTeCA has recently garnered significant attention in materials chemistry. Its dense array of electron-withdrawing carboxylate groups makes it an exceptionally versatile organic linker for synthesizing Metal-Organic Frameworks (MOFs) and biomimetic coordination polymers. This technical guide synthesizes the fundamental physical properties, mechanistic formation pathways, and field-proven analytical protocols for PTeCA, providing a comprehensive resource for researchers and drug development professionals.

Molecular Architecture and Fundamental Physical Properties

The unique molecular architecture of PTeCA (C₈H₅NO₈) is defined by its high density of carboxylic acid functional groups. This structural motif renders the pyrrole ring highly electrophilic and profoundly influences its solubility, acidity, and coordination behavior. Because it possesses four carboxylic acid groups and one pyrrole amine, PTeCA exhibits multiple distinct pKa values, allowing it to act as a dynamic chelating agent for transition metals like Fe(III) and Cu(II) across various pH ranges[1].

Table 1: Fundamental Physical and Chemical Properties of PTeCA

Property	Value / Description
IUPAC Name	1H-pyrrole-2,3,4,5-tetracarboxylic acid
CAS Registry Number	954-18-7
Molecular Formula	C₈H₅NO₈
Molecular Weight	243.13 g/mol
InChI Key	VRAMBVNDRDGAQP-UHFFFAOYSA-N
Solubility Profile	Highly soluble in water and polar organic solvents (e.g., methanol, DMF) due to extensive hydrogen bonding; limited solubility in nonpolar solvents.
Precursor Ion (ESI-)	m/z 242.0054 ([M-H]⁻)
Diagnostic MS Fragments	m/z 198.0165 (loss of CO₂), m/z 154.0276 (loss of 2× CO₂)
Primary Reactivity	Electrophilic condensation, esterification, and transition metal chelation.

Mechanistic Origins: Eumelanin Degradation to PTeCA

In forensic science, PTeCA serves as a zero-tolerance oxidation marker for hair adulteration (e.g., cosmetic bleaching to mask drug use). Unlike 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA), which is naturally present in untreated hair at low baseline concentrations, PTeCA is exclusively formed through the oxidative degradation of heavily cross-linked 5,6-dihydroxyindole (DHI) units in eumelanin under alkaline hydrogen peroxide (H₂O₂) conditions[2].

The Causality of Formation: The degradation of melanin is not a random destruction of the polymer but a highly specific chemical cascade. The strong oxidant radical (HO•) pre-oxidizes the cross-linked DHI melanin units into o-quinone intermediates. This pre-oxidation dramatically lowers the activation energy required for the subsequent step: a nucleophilic attack by the perhydroxyl anion (HO₂⁻), which drives the oxidative cleavage and ring-opening of the indole structure[3]. Because PTeCA requires the cleavage of highly cross-linked DHI networks, it is only generated under the harsh oxidative stress of cosmetic bleaching, making its mere presence in a hair sample a definitive indicator of adulteration[4].

Caption: Mechanistic pathway of eumelanin degradation to PTeCA via alkaline H2O2 oxidation.

Analytical Methodology: LC-HRMS Detection Protocol

To reliably detect PTeCA in biological matrices, a highly sensitive Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) protocol is required.

Self-Validating System Design: This protocol incorporates a self-validating feedback loop to ensure absolute trustworthiness. The use of authentically bleached hair as a positive control validates the extraction efficiency. Furthermore, monitoring the sequential decarboxylation fragments (m/z 198.0165 and 154.0276) mathematically confirms the structural identity of the precursor ion (m/z 242.0054), eliminating the risk of false positives from isobaric matrix interferences[1].

Step-by-Step Extraction and Detection Workflow:

• Sample Decontamination: Weigh approximately 10 mg of proximal hair segments. Wash successively with dichloromethane (DCM), acetone, deionized H₂O, and acetone (3 mL each, 5 min sonication per wash). Causality: This specific solvent sequence removes exogenous lipophilic and hydrophilic contaminants without extracting the internally bound melanin degradation products.

• Homogenization: Pulverize the decontaminated hair using a cryogenic ball mill to maximize the surface area for solvent penetration.

• Solvent Extraction: Suspend the pulverized hair in 1 mL of an Acetonitrile/H₂O mixture (80:20, v/v). Sonicate for 2 hours at 40°C. Centrifuge at 10,000 × g for 10 minutes and isolate the supernatant.

• Chromatographic Separation: Inject 5 µL of the extract onto a polar-embedded C18 column. Causality: Standard C18 columns fail to retain PTeCA due to its extreme polarity; a polar-embedded stationary phase is mandatory to prevent the analyte from eluting in the void volume. Use a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B).

• HRMS Quantification: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode. Quantify based on the exact mass transitions of the fully deprotonated PTeCA species.

Caption: Step-by-step analytical workflow for the extraction and LC-HRMS detection of PTeCA.

Emerging Applications: Coordination Chemistry and MOFs

Beyond its utility in forensics, the tetracarboxylic acid scaffold of PTeCA offers exceptional chelating capacity. The four adjacent carboxylic acid groups can adopt various coordination modes (monodentate, bidentate, or bridging) with transition metals, making it an ideal organic linker for synthesizing Metal-Organic Frameworks (MOFs) and coordination polymers[5].

Self-Validating Protocol for Cu(II)-PTeCA Coordination Polymer Synthesis: The following protocol is self-validating through the controlled modulation of pH. By adding trace nitric acid, the deprotonation of PTeCA's four carboxylic acids is intentionally retarded. Causality: This kinetic control prevents the rapid, irreversible precipitation of amorphous aggregates, ensuring the thermodynamic formation of highly crystalline, phase-pure coordination polymers suitable for X-ray diffraction (XRD) validation.

• Precursor Solution: Dissolve 0.1 mmol of PTeCA and 0.2 mmol of Cu(NO₃)₂·3H₂O in 10 mL of a mixed solvent system (N,N-dimethylformamide/H₂O, 1:1 v/v).

• Kinetic pH Modulation: Add 1-2 drops of 0.1 M HNO₃ to lower the pH, suppressing immediate ligand deprotonation.

• Solvothermal Reaction: Transfer the clear solution to a Teflon-lined stainless steel autoclave. Heat isothermally at 120°C for 72 hours.

• Controlled Cooling: Cool to room temperature at a strict rate of 5°C/hour. Causality: Slow cooling minimizes defect formation and promotes the growth of high-quality single crystals for structural characterization.

• Activation: Filter and wash the resulting crystals with DMF and ethanol. Exchange the trapped solvent by soaking the crystals in volatile acetone for 3 days, followed by vacuum drying at 90°C to yield the activated porous framework.

References

• PubMed (Wiley) - A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. URL: [Link]

• MDPI - Recent Advances in Characterization of Melanin Pigments in Biological Samples. URL:[Link]

• ACS Publications - Cu(II)-Based Coordination Polymer as a Pristine Form Usable Electrocatalyst for Oxygen Reduction Reaction. URL: [Link]

• ResearchGate - Mechanistic Insights into the Bleaching of Melanin by Alkaline Hydrogen Peroxide. URL:[Link]

Sources

• 1. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 2. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Structure Elucidation of 1H-pyrrole-2,3,4,5-tetracarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a highly functionalized heterocyclic compound with significant relevance in forensic science and materials chemistry.[1] Its definitive identification and characterization are paramount for its application as a biomarker and as a building block for novel materials. This guide provides a comprehensive, in-depth technical overview of the methodologies employed to elucidate the structure of PTeCA. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative scientific literature.

Introduction: The Significance of a Fully Substituted Pyrrole

1H-pyrrole-2,3,4,5-tetracarboxylic acid is an organic compound featuring a five-membered aromatic pyrrole ring where each carbon atom is substituted with a carboxylic acid group.[2] This unique, fully substituted structure imparts specific chemical properties, such as high polarity and the ability to chelate metal ions.[1][2] Its molecular formula is C₈H₅NO₈, and it has a molecular weight of 243.13 g/mol .[1][2]

The primary interest in PTeCA stems from its role as a definitive biomarker for oxidative hair treatments, such as bleaching.[1] It is formed from the oxidative degradation of eumelanin and its detection can be crucial in forensic toxicology to identify attempts to mask drug use.[1] Beyond forensics, its tetracarboxylic acid framework makes it a candidate for the synthesis of metal-organic frameworks (MOFs) and other coordination polymers.[1]

The elucidation of such a highly substituted, polar molecule presents unique analytical challenges. This guide will walk through a logical, multi-technique approach to unequivocally confirm its structure.

The Elucidation Workflow: A Multi-faceted Approach

The structural confirmation of a novel or synthesized molecule like PTeCA relies on a synergistic combination of spectroscopic and spectrometric techniques. No single method provides all the necessary information. Instead, we build a case, piece by piece, with each experiment validating the others.

Caption: A general workflow for the structure elucidation of a novel organic compound.

Mass Spectrometry: Determining the Molecular Blueprint

Expertise & Experience: Mass spectrometry (MS) is the foundational first step. It provides two critical pieces of information: the molecular weight and, with high-resolution instruments, the elemental composition. For a molecule like PTeCA, which is highly polar and likely non-volatile, soft ionization techniques are essential to prevent fragmentation and observe the molecular ion.

Protocol: High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS)

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable solvent such as methanol or a water/acetonitrile mixture.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., a time-of-flight (TOF) or Orbitrap analyzer) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Given the acidic nature of the four carboxylic acid groups, negative ion mode (ESI-) is the logical choice. This will facilitate the deprotonation of one of the carboxylic acids to form the [M-H]⁻ ion.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

• Data Analysis:

  • Identify the most abundant ion corresponding to the [M-H]⁻ species.

  • Utilize the high-resolution data to determine the accurate mass and, from that, the elemental composition.

Trustworthiness: Self-Validating Data

Parameter	Expected Value for C₈H₅NO₈	Significance
Molecular Formula	C₈H₅NO₈	The fundamental composition.
Monoisotopic Mass	243.0015	The exact mass of the most abundant isotopic species.
[M-H]⁻ Ion (m/z)	242.0054	The experimentally observed mass in negative ion mode.[1]

The observation of a precursor ion at m/z 242.0054 in high-resolution mass spectrometry is a strong indicator of the presence of PTeCA.[1] Further validation can be achieved through tandem mass spectrometry (MS/MS) experiments. Fragmentation of the [M-H]⁻ ion would be expected to show sequential losses of CO₂ (44 Da), corresponding to the decarboxylation of the carboxylic acid groups.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

Expertise & Experience: While MS provides the "what," NMR spectroscopy provides the "how" – that is, how the atoms are connected. For PTeCA, NMR will confirm the presence of the pyrrole ring and the absence of other types of protons.

Challenges and Solutions: The solubility of PTeCA can be a limiting factor. Deuterated polar aprotic solvents like dimethyl sulfoxide-d₆ (DMSO-d₆) or dimethylformamide-d₇ (DMF-d₇) are suitable choices. The acidic protons of the carboxylic acids and the N-H of the pyrrole will be exchangeable with deuterium in solvents like D₂O, which can be a useful diagnostic tool.

Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve a sufficient amount of the sample in a suitable deuterated solvent (e.g., DMSO-d₆).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Expected Spectrum: A single, broad singlet in the downfield region (typically >10 ppm) corresponding to the N-H proton of the pyrrole ring. The four carboxylic acid protons will also appear as a very broad, exchangeable signal. Crucially, there should be no other signals in the aromatic or aliphatic regions, confirming the fully substituted nature of the pyrrole ring.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Expected Spectrum: Five distinct signals are expected:

    • Four signals for the four non-equivalent carbonyl carbons of the carboxylic acid groups (typically in the 160-180 ppm range).

    • Four signals for the four sp²-hybridized carbons of the pyrrole ring. The chemical shifts of these carbons will be influenced by the electron-withdrawing carboxylic acid groups.

Advanced NMR Experiments for Unambiguous Assignment:

• COSY (Correlation Spectroscopy): This experiment would show no correlations, as there are no vicinal protons.

• HSQC (Heteronuclear Single Quantum Coherence): This would show a correlation between the N-H proton and its attached nitrogen (if ¹⁵N HSQC is performed) and no correlations to any carbons, as there are no C-H bonds on the ring.

• HMBC (Heteronuclear Multiple Bond Correlation): This is a powerful tool for connecting the protons to the carbon skeleton. The N-H proton should show correlations to the C2, C5, and possibly C3 and C4 carbons of the pyrrole ring. The carboxylic acid protons, if observable, would show correlations to their respective attached carbons and potentially to the adjacent ring carbons.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For PTeCA, it is particularly useful for confirming the presence of the carboxylic acid and N-H functionalities.

Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Data Acquisition: Acquire the IR spectrum over the standard range (4000-400 cm⁻¹).

Trustworthiness: Characteristic Vibrational Frequencies

Functional Group	Expected Vibrational Frequency (cm⁻¹)	Appearance
O-H Stretch (Carboxylic Acid)	3300-2500	Very broad band due to hydrogen bonding.
N-H Stretch (Pyrrole)	~3400-3300	Moderate, sharp peak.
C=O Stretch (Carboxylic Acid)	~1750-1700	Strong, sharp peak.
C=C and C-N Stretches (Aromatic Ring)	~1600-1450	Multiple bands of varying intensity.

The presence of these characteristic absorption bands provides strong evidence for the proposed structure of PTeCA.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Expertise & Experience: UV-Vis spectroscopy provides information about the electronic transitions within a molecule and can be used to confirm the presence of a conjugated system, such as the aromatic pyrrole ring.

Protocol: UV-Vis Spectroscopy

• Sample Preparation: Dissolve a dilute solution of the compound in a suitable UV-transparent solvent (e.g., ethanol, water, or acetonitrile).

• Data Acquisition: Scan the absorbance of the solution over the UV-Vis range (typically 200-800 nm).

Expected Data: Aromatic compounds like pyrrole exhibit characteristic absorption maxima (λ_max). The exact position of these maxima will be influenced by the four electron-withdrawing carboxylic acid groups. The spectrum is expected to show one or more strong absorption bands in the UV region, consistent with the π → π* transitions of the aromatic system.

Integrating the Data: The Final Confirmation

The structure of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is confirmed by the convergence of evidence from all the analytical techniques employed.

Caption: Integration of spectroscopic data to confirm the structure of PTeCA.

Conclusion

The elucidation of the structure of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is a systematic process that relies on the careful application and interpretation of multiple analytical techniques. From the initial confirmation of its molecular formula by high-resolution mass spectrometry to the detailed mapping of its atomic connectivity by NMR and the identification of its functional groups by IR spectroscopy, each piece of data serves to validate the others. This in-depth understanding of its structure is the essential foundation for its use in the demanding fields of forensic science and advanced materials development.

References

Sources

• 1. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 2. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid [cymitquimica.com]

Spectroscopic Characterization and Analytical Workflows for 1H-Pyrrole-2,3,4,5-Tetracarboxylic Acid (PTeCA)

A Technical Whitepaper for Forensic Toxicologists and Analytical Chemists

Executive Summary: The Diagnostic Power of PTeCA

In forensic toxicology and drug development, the integrity of biological matrices is paramount. Hair analysis is a gold standard for assessing long-term xenobiotic exposure; however, cosmetic adulteration (e.g., oxidative bleaching) can degrade incorporated drugs, yielding false-negative results.

Historically, 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA) was utilized as a biomarker for eumelanin oxidation. However, PTCA is naturally present in untreated hair at baseline concentrations (~1–5 pg/mg), necessitating complex statistical cut-offs to distinguish natural weathering from deliberate adulteration. Enter 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) . Formed exclusively through the severe oxidative degradation of eumelanin's methyl-substituted pyrrole units under alkaline hydrogen peroxide (H₂O₂) conditions, PTeCA is a "zero-baseline" biomarker. It is completely absent in cosmetically untreated hair, making its detection an absolute, definitive indicator of oxidative adulteration.

This whitepaper synthesizes the spectroscopic profile of PTeCA and outlines a self-validating analytical protocol for its extraction and quantification.

Mechanistic Pathway of Formation

Eumelanin is a complex, cross-linked biopolymer composed primarily of 5,6-dihydroxyindole (DHI) and 5,6-dihydroxyindole-2-carboxylic acid (DHICA) monomers. When exposed to extreme oxidative stress (such as cosmetic bleaching), the indole rings undergo radical-mediated cleavage. While mild oxidation yields PTCA and pyrrole-2,3-dicarboxylic acid (PDCA), extensive degradation forces the complete carboxylation of the pyrrole core, yielding PTeCA .

Oxidative degradation pathway of eumelanin yielding specific pyrrole carboxylic acid biomarkers.

Structural and Spectroscopic Profiling

PTeCA (C₈H₅NO₈, MW 243.13 g/mol ) features a pyrrole core substituted with carboxylic acid groups at all four non-nitrogen positions. This high density of electron-withdrawing groups renders the molecule highly electrophilic, highly polar, and deeply impacts its spectroscopic signatures .

Nuclear Magnetic Resonance (NMR) & Infrared (IR) Signatures

The most defining feature of PTeCA's ¹H NMR spectrum is the absence of aromatic C-H protons. Because positions 2, 3, 4, and 5 are fully substituted with carboxylate groups, the only proton visible is the highly deshielded N-H proton.

Table 1: Predicted & Empirical NMR and FT-IR Assignments

Technique	Signal / Shift	Assignment	Diagnostic Significance
¹H NMR (DMSO-d₆)	11.5 – 12.5 ppm (br s, 1H)	Pyrrole N-H	Absence of ring C-H protons confirms full tetra-substitution.
¹³C NMR (DMSO-d₆)	~118.0 ppm	C3, C4 (Pyrrole ring)	Shielded relative to carboxyl carbons; confirms core integrity.
¹³C NMR (DMSO-d₆)	~128.5 ppm	C2, C5 (Pyrrole ring)	Adjacent to the heteroatom, slightly deshielded.
¹³C NMR (DMSO-d₆)	~162.0, 166.0 ppm	-COOH carbons	Confirms the presence of four distinct carboxylate environments.
FT-IR (KBr pellet)	3300 – 3400 cm⁻¹	N-H stretch	Characteristic pyrrole secondary amine stretch.
FT-IR (KBr pellet)	2500 – 3300 cm⁻¹	O-H stretch (COOH)	Broad band indicative of extensive intermolecular hydrogen bonding.
FT-IR (KBr pellet)	1680 – 1720 cm⁻¹	C=O stretch	Strong, broad absorption confirming the polycarboxylic nature.

High-Resolution Mass Spectrometry (HRMS) Data

Due to its polyprotic nature, PTeCA is optimally analyzed using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) in negative electrospray ionization (ESI-) mode. The molecule readily deprotonates to form a stable [M-H]⁻ ion.

Table 2: LC-HRMS Fragmentation Profile

Parameter	Value / Description	Mechanistic Rationale
Ionization Mode	Negative ESI (ESI-)	Four acidic carboxyl groups readily deprotonate, maximizing ion yield and assay sensitivity.
Precursor Ion	m/z 242.0054 ([M-H]⁻)	Exact mass corresponding to the deprotonated species C₈H₄NO₈⁻.
Primary Fragment	m/z 198.0165	Sequential neutral loss of CO₂ (-44 Da) driven by collision-induced dissociation (CID).
Secondary Fragment	m/z 154.0276	Loss of a second CO₂ molecule (-88 Da total), highly diagnostic for polycarboxylic acids.

Methodological Framework: Self-Validating Extraction & LC-HRMS Protocol

To ensure absolute trustworthiness in forensic applications, the analytical workflow must be a self-validating system. This means the protocol inherently controls for matrix effects, extraction variability, and instrument drift through the mandatory use of stable isotope-labeled internal standards (SIL-IS) and matrix blanks.

Phase 1: Matrix Decontamination & Preparation

• Decontamination: Wash 10–20 mg of hair samples sequentially with dichloromethane, methanol, and ultra-pure water (3 mL each, vortexed for 2 minutes).

  • Causality: This removes exogenous contaminants (e.g., cosmetic residues, sebum) ensuring that any detected PTeCA is strictly derived from the endogenous melanin matrix, preventing false positives from external contamination.

• Pulverization: Dry the hair at room temperature and pulverize using a bead mill at 30 Hz for 5 minutes.

  • Causality: Melanin is tightly bound within the keratinized matrix. Pulverization maximizes the surface area for efficient solvent penetration and quantitative extraction.

Phase 2: System Validation Setup & Extraction

• Internal Standardization: Spike the pulverized matrix with 10 ng of a stable isotope-labeled internal standard (e.g., ¹³C₄-PTeCA).

  • Causality: This creates a self-validating system. Because the SIL-IS shares the exact physicochemical properties of PTeCA, it corrects for matrix-induced ion suppression and variable extraction recoveries in real-time.

• Extraction: Add 1 mL of extraction buffer (0.1 M phosphate buffer, pH 7.4) and incubate under ultrasonication for 2 hours at 40°C. Centrifuge at 14,000 rpm for 10 minutes and collect the supernatant.

Phase 3: Solid-Phase Extraction (SPE) Cleanup

• Cartridge Conditioning: Condition a Weak Anion Exchange (WAX) SPE cartridge with 2 mL methanol followed by 2 mL water.

  • Causality: PTeCA is highly acidic. WAX selectively retains the polycarboxylate anions via electrostatic interactions, while neutral and basic matrix interferences (keratinous proteins, lipids) are washed away.

• Loading & Elution: Load the supernatant onto the cartridge. Wash with 2 mL of 5% methanol in water. Elute the target analytes with 2 mL of 2% formic acid in methanol. Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 50 µL of the LC mobile phase.

Phase 4: LC-HRMS Analysis

• Chromatographic Separation: Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a modified polar-embedded C18 column.

  • Causality: Standard C18 columns fail to retain highly polar, polycarboxylic compounds, leading to co-elution with the solvent front. HILIC ensures adequate retention, optimal peak shape, and separation from residual matrix salts.

• Detection: Operate the HRMS in negative ESI mode. Monitor the exact mass transition from m/z 242.0054 to the diagnostic fragments m/z 198.0165 and 154.0276. Validate the run by ensuring the SIL-IS peak area remains within ±15% of the calibration standards.

References

• A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis.[Link]

• Direct chemical evidence for eumelanin pigment from the Jurassic period. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Recent Advances in Characterization of Melanin Pigments in Biological Samples. International Journal of Molecular Sciences (MDPI).[Link]

A Technical Guide to the Synthesis of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid from Eumelanin

Abstract: This technical guide provides a comprehensive overview of the synthesis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA), a significant biomarker, from the biopolymer eumelanin. Eumelanin, the dark pigment in skin and hair, is a complex heterogeneous polymer whose degradation yields specific, quantifiable markers that provide insight into its structure and oxidative state. Among these, PTeCA has emerged as a key indicator of oxidative stress and cross-linking within the melanin structure. This document details the foundational chemistry of eumelanin, the rationale behind the oxidative degradation method, a step-by-step protocol for the synthesis of PTeCA via alkaline hydrogen peroxide oxidation (AHPO), and subsequent purification and characterization techniques. This guide is intended for researchers in biochemistry, materials science, and drug development seeking to utilize PTeCA as an analytical standard or a molecular building block.

Introduction: From Biopolymer to Biomarker

The Precursor: Eumelanin's Complex Architecture

Eumelanin is a ubiquitous biological pigment responsible for brown and black coloration in animals and plays a critical role in photoprotection by absorbing and dissipating over 99.9% of absorbed UV radiation.[1] It is not a simple, linear polymer but a complex, heterogeneous macromolecule.[2] Its primary building blocks are 5,6-dihydroxyindole (DHI) and 5,6-dihydroxyindole-2-carboxylic acid (DHICA), which arise from the oxidation of the amino acid tyrosine.[1] These indole units polymerize in various oxidation states and linkage patterns, forming a structure that is highly cross-linked, insoluble, and challenging to characterize directly.[3] The ratio of DHI to DHICA units can vary significantly, influencing the pigment's properties.[2][3] This inherent structural complexity is key to its function but also necessitates degradative analysis to understand its composition.

The Target Molecule: 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA)

1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a poly-functionalized heterocyclic compound.[4] While other pyrrole carboxylic acids like pyrrole-2,3,5-tricarboxylic acid (PTCA) are known markers for DHICA-derived units in eumelanin, PTeCA is specifically recognized as a marker for cross-linking and photoaging.[5][6] Its formation indicates a more severe oxidative degradation of the eumelanin polymer.[5] Consequently, PTeCA has become a valuable biomarker in forensic science to detect oxidative hair treatments (e.g., bleaching) and in dermatology to assess photodegradation of melanin in skin.[7][8][9] The presence of four carboxylic acid groups on a stable pyrrole ring also makes it an intriguing candidate for applications in coordination chemistry and as a building block for novel polymers or pharmaceutical scaffolds.[4][10]

Synthesis of PTeCA via Oxidative Degradation of Eumelanin

Principle of the Method

The synthesis of PTeCA from eumelanin is a degradative process. The core principle involves using a potent oxidizing agent under controlled conditions to break down the robust, complex polymer into smaller, soluble, and identifiable aromatic fragments. The indole rings within the eumelanin structure are cleaved, but the pyrrole core is preserved and functionalized, ultimately yielding PTeCA among other products.

Causality Behind Experimental Choices: Why Alkaline Hydrogen Peroxide?

The most established and reliable method for degrading eumelanin for analytical purposes is Alkaline Hydrogen Peroxide Oxidation (AHPO) .[6] This choice is deliberate and based on several factors:

• Effectiveness: A combination of an oxidant (H₂O₂) and a basic medium (typically K₂CO₃) is highly effective at breaking down the polymer structure.[11]

• Reproducibility: The AHPO method yields consistent and reproducible amounts of specific degradation products, including PTCA and PTeCA, which is crucial for quantitative analysis.[12][13]

• Specificity: While aggressive, the method is specific enough to generate characteristic markers. PTeCA, for instance, is not typically found in untreated biological samples and its formation is directly linked to the oxidation process, making it a reliable indicator.[8][9]

Detailed Experimental Protocol: Alkaline Hydrogen Peroxide Oxidation (AHPO)

This protocol outlines the essential steps for the laboratory-scale synthesis of PTeCA from a eumelanin source (e.g., Sepia melanin, synthetic eumelanin, or extracted hair melanin).

Reagents & Materials:

• Eumelanin source (e.g., Sepia officinalis melanin)

• 1 M Potassium Carbonate (K₂CO₃) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• 6 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Reaction vial (heat-resistant, sealed)

• Heating block or water bath

• Centrifuge

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh approximately 5-10 mg of the eumelanin sample into a 4 mL glass reaction vial.

• Reagent Addition: Add 1 mL of 1 M K₂CO₃ solution to the vial. Ensure the melanin is well-suspended.

• Initiation of Oxidation: Carefully add 100 µL of 30% H₂O₂ to the suspension.

  • Scientist's Note: This step is exothermic and will cause effervescence. Add the peroxide slowly. The high concentration of H₂O₂ in a strong alkaline environment generates highly reactive peroxide species that drive the degradation of the polymer.[13]

• Reaction Incubation: Securely cap the vial and place it in a heating block or water bath set to 100°C for 20-30 minutes.

  • Scientist's Note: The elevated temperature accelerates the oxidative cleavage of the indole rings within the eumelanin structure. The sealed vial prevents the loss of volatile intermediates.

• Reaction Quenching: After incubation, cool the vial to room temperature. The reaction mixture should appear significantly lighter in color as the melanin polymer is degraded.

• Acidification: Carefully acidify the reaction mixture to a pH of <2 by adding 6 M HCl dropwise. This step protonates the carboxylate groups of PTeCA, rendering it less water-soluble and extractable into an organic solvent.

• Extraction: Add 2 mL of ethyl acetate to the vial. Vortex vigorously for 2 minutes to extract the pyrrole carboxylic acids.

• Phase Separation: Centrifuge the vial at 3000 x g for 5 minutes to achieve clear separation of the aqueous and organic layers.

• Collection of Organic Phase: Carefully transfer the upper ethyl acetate layer to a clean tube. Repeat the extraction (steps 7-9) two more times to maximize the recovery of PTeCA.

• Drying and Concentration: Pool the ethyl acetate extracts and dry them over anhydrous sodium sulfate. Filter off the drying agent and concentrate the solution to dryness using a rotary evaporator or a gentle stream of nitrogen. The resulting residue contains a mixture of eumelanin degradation products, including PTeCA.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of PTeCA from eumelanin.

Purification and Characterization

Post-Synthesis Purification

The crude product from the AHPO reaction is a mixture of several pyrrole- and benzene-based carboxylic acids.[6] Purification is essential to isolate PTeCA. High-Performance Liquid Chromatography (HPLC) is the method of choice.

Protocol: Preparative HPLC

• Mobile Phase: A gradient of an acidic aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile). The acidic mobile phase keeps the carboxylic acid groups protonated for better retention on a reverse-phase column.

• Stationary Phase: A C18 reverse-phase column is typically effective.

• Procedure: Dissolve the crude residue in a small volume of the initial mobile phase. Inject the solution onto the HPLC system. Collect fractions corresponding to the PTeCA peak, which can be identified using an analytical standard or by subsequent mass spectrometry analysis.

• Final Step: Combine the PTeCA-containing fractions and lyophilize or evaporate the solvent to obtain the purified solid compound.

Analytical Characterization

Confirmation of the synthesized PTeCA is achieved using Liquid Chromatography-Mass Spectrometry (LC-MS).

• HPLC: Analytical HPLC with an ion-pair reagent can be used to resolve PTeCA from other similar degradation products like PTCA and PDCA.[6]

• Mass Spectrometry (MS): Electrospray ionization (ESI) in negative mode is ideal for detecting the deprotonated molecule [M-H]⁻. High-resolution mass spectrometry can confirm the elemental composition (C₈H₅NO₈).[7][8]

Purification and Analysis Workflow

Caption: Workflow for the purification and analysis of PTeCA.

Expected Yield and Quantitative Data

The yield of PTeCA from eumelanin is inherently low, as it is a product of extensive degradation. In forensic and analytical contexts, yields are typically measured in nanograms per milligram of starting material.

Parameter	Typical Value/Range	Source(s)
PTeCA Formula	C₈H₅NO₈	[4]
Molecular Weight	243.13 g/mol	[4]
Yield from Hair (Bleached)	Significantly elevated, detectable	[8][9]
Yield from Hair (Untreated)	Generally non-detectable	[8][9]
Analytical Technique	HPLC, LC-MS/MS	[6][7]

Note: Absolute preparative yields are not widely reported as the primary application is analytical. The process must be optimized for the specific eumelanin source.

Mechanistic Insights

The Oxidative Degradation Pathway

The precise mechanism for the transformation of eumelanin's indole units into PTeCA is complex and involves multiple oxidative steps. The process can be conceptualized as follows:

• Attack on Indole Ring: The highly reactive oxygen species generated from alkaline peroxide attack the electron-rich DHI and DHICA units of the eumelanin polymer.

• Benzene Ring Cleavage: The oxidative attack leads to the cleavage of the benzene portion of the indole ring system. This is the critical step that breaks down the larger aromatic structure.

• Pyrrole Ring Formation/Retention: The five-membered nitrogen-containing ring (the pyrrole core) remains intact.

• Oxidation of Side Chains: The carbon atoms that were part of the fused benzene ring are oxidized to form carboxylic acid functional groups. The formation of four such groups results in the stable, aromatic PTeCA molecule.

The formation of PTeCA specifically, as opposed to tri- or di-carboxylic acids, is thought to arise from units that are highly cross-linked within the polymer, requiring more extensive oxidation to be liberated.[5][6]

Diagram of Conceptual Transformation

Caption: Conceptual pathway from eumelanin to PTeCA.

Conclusion and Future Perspectives

The synthesis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid from eumelanin is a powerful example of using degradative chemistry to produce and quantify a valuable biomarker from a complex biopolymer. The alkaline hydrogen peroxide oxidation method, while destructive, is a reliable and reproducible technique for generating PTeCA. The insights gained from PTeCA analysis are crucial in fields ranging from forensic toxicology to dermatological science.

Looking forward, the availability of a robust synthesis protocol allows for the production of PTeCA as an analytical standard. Furthermore, as a highly functionalized heterocyclic molecule, purified PTeCA holds potential as a building block for novel metal-organic frameworks, specialized polymers, or as a scaffold in medicinal chemistry. Further research into optimizing preparative-scale synthesis could unlock these future applications.

References

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• Meredith, P., & Sarna, T. (2006). The physical and chemical properties of eumelanin. Pigment Cell Research, 19(6), 572-594. [Link]

• Hong, L., et al. (2018). Elucidation of the hierarchical structure of natural eumelanins. Journal of the Royal Society Interface, 15(140), 20170925. [Link]

• Meredith, P. (2006). The physical and chemical properties of eumelanin. SciSpace. [Link]

• Roy, I., & Kumar, S. (2022). Elucidating the Structure of Melanin and Its Structure–Property Correlation. Accounts of Chemical Research, 55(10), 1335-1346. [Link]

• Ito, S., Wakamatsu, K., & Sarna, T. (2018). Photodegradation of Eumelanin and Pheomelanin and Its Pathophysiological Implications. Photochemistry and Photobiology, 94(3), 409-420. [Link]

• d'Ischia, M., et al. (2014). Engineering polydopamine films with tailored behaviour for next-generation eumelanin-related hybrid devices. RSC Advances, 4(91), 49941-49948. [Link]

• Wakamatsu, K., & Ito, S. (2014). Recent Advances in Characterization of Melanin Pigments in Biological Samples. Materials, 7(5), 3892-3909. [Link]

• Salomone, A., et al. (2020). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. Journal of Forensic Toxicology and Pharmacology. [Link]

• Ito, S., & Wakamatsu, K. (2011). Usefulness of alkaline hydrogen peroxide oxidation to analyze eumelanin and pheomelanin in various tissue samples: application to chemical analysis of human hair melanins. Pigment Cell & Melanoma Research, 24(4), 605-613. [Link]

• Petzel-Witt, S., et al. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis, 12(2), 245-253. [Link]

• Petzel-Witt, S., et al. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis, 12(2), 245-253. [Link]

• Ito, S., et al. (2020). Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent. International Journal of Molecular Sciences, 21(14), 5092. [Link]

• Petzel-Witt, S., et al. (2020). A possible new oxidation marker for hair adulteration: detection of PTeCA (1H‐pyrrole‐2,3,4,5‐tetracarboxylic acid) in bleached hair. Drug Testing and Analysis. [Link]

• Petzel, S., et al. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug Testing and Analysis, 10(10), 1598-1604. [Link]

• Salomone, A., et al. (2020). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. AIR Unimi. [Link]

• Pyrrole - Wikipedia. [Link]

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1H-Pyrrole-2,3,4,5-tetracarboxylic Acid: A Versatile Building Block for Advanced Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Untapped Potential of a Fully Substituted Pyrrole Core

1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a unique heterocyclic compound featuring a pyrrole ring fully substituted with carboxylic acid functional groups.[1] This high density of functional groups on a rigid, aromatic scaffold makes it a compelling, yet underutilized, building block in the fields of organic synthesis, materials science, and medicinal chemistry.[1][2] The four carboxylic acid moieties offer multiple coordination sites, positioning PTeCA as an exceptional candidate for the construction of complex supramolecular architectures such as metal-organic frameworks (MOFs) and coordination polymers.[3][4] Furthermore, the inherent biological relevance of the pyrrole nucleus suggests potential applications in the development of novel therapeutic agents.[5]

This technical guide provides a comprehensive overview of 1H-pyrrole-2,3,4,5-tetracarboxylic acid, from its synthesis to its potential applications as a versatile building block. We will explore a proposed synthetic pathway, delve into its coordination chemistry, and present a forward-looking perspective on its utility in the design of advanced materials and bioactive molecules.

Synthesis of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid: A Proposed Two-Step Approach

While 1H-pyrrole-2,3,4,5-tetracarboxylic acid is commercially available, a detailed, scalable synthetic protocol from simple precursors is not extensively documented in the literature.[6] Its formation as a degradation product of eumelanin via oxidation is known, but this method is not practical for preparative synthesis.[7][8] Based on established principles of pyrrole synthesis, a logical and efficient route would involve a two-step process: the synthesis of a tetra-alkyl ester derivative, followed by its hydrolysis.

Part 1: Synthesis of Tetra-alkyl 1H-pyrrole-2,3,4,5-tetracarboxylate via Paal-Knorr Condensation

The Paal-Knorr synthesis is a robust and widely used method for the preparation of substituted pyrroles, involving the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[9][10][11] This approach can be adapted to synthesize the tetra-alkyl ester of PTeCA.

The proposed reaction would involve the condensation of a tetra-alkyl 1,2-diacylsuccinate with an ammonia source, such as ammonium acetate, under mildly acidic conditions.

Diagram: Proposed Paal-Knorr Synthesis of Tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate

Caption: Paal-Knorr condensation for tetra-alkyl pyrrole-tetracarboxylate synthesis.

Experimental Protocol: Proposed Synthesis of Tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve tetraethyl 1,2-diacetylsuccinate in glacial acetic acid.

• Addition of Amine Source: Add a molar excess of ammonium acetate to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After completion, allow the mixture to cool to room temperature. Pour the reaction mixture into ice-water and neutralize with a base (e.g., sodium bicarbonate solution).

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Part 2: Hydrolysis of Tetra-alkyl 1H-pyrrole-2,3,4,5-tetracarboxylate

The final step in the proposed synthesis is the hydrolysis of the tetra-alkyl ester to the desired tetracarboxylic acid. This can be achieved under either acidic or basic conditions.[12][13]

Diagram: Hydrolysis of Tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate

Caption: Hydrolysis of the tetraester to the final tetracarboxylic acid.

Experimental Protocol: Hydrolysis of Tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate

• Reaction Setup: In a round-bottom flask, dissolve the tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate in an appropriate solvent (e.g., ethanol for basic hydrolysis, or a mixture of water and a co-solvent for acidic hydrolysis).

• Addition of Reagent: Add an excess of aqueous sodium hydroxide for basic hydrolysis, or a strong acid like hydrochloric acid for acidic hydrolysis.

• Reaction: Heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Work-up (for basic hydrolysis): Cool the reaction mixture and acidify with a strong acid (e.g., HCl) to precipitate the tetracarboxylic acid.

• Work-up (for acidic hydrolysis): Cool the reaction mixture. The product may precipitate directly. If not, the solvent can be removed under reduced pressure.

• Purification: The solid product can be collected by filtration, washed with cold water, and dried under vacuum. Further purification can be achieved by recrystallization.

Characterization

The synthesized 1H-pyrrole-2,3,4,5-tetracarboxylic acid should be characterized using standard analytical techniques.

Technique	Expected Observations
¹H NMR	A singlet for the N-H proton and potentially a singlet for the C-H proton if any remains, though in the fully substituted case, only the N-H proton would be observed. The chemical shift of the N-H proton would be downfield due to the electron-withdrawing nature of the carboxylic acid groups.
¹³C NMR	Signals corresponding to the four carboxylic acid carbons and the four pyrrole ring carbons. The chemical shifts will be influenced by the electron-withdrawing carboxylic acid groups.
FT-IR	Broad O-H stretching vibrations from the carboxylic acid groups (around 3000 cm⁻¹), a C=O stretching vibration (around 1700 cm⁻¹), and characteristic C-N and C-C stretching vibrations of the pyrrole ring.
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of the compound (243.13 g/mol ).[1]

Applications in Organic Synthesis: A Versatile Ligand for Supramolecular Chemistry

The true potential of 1H-pyrrole-2,3,4,5-tetracarboxylic acid lies in its application as a multidentate ligand for the construction of highly ordered supramolecular structures. The four carboxylic acid groups provide multiple coordination sites for metal ions, making it an ideal building block for metal-organic frameworks (MOFs) and coordination polymers.[3][4][14]

Metal-Organic Frameworks (MOFs)

MOFs are crystalline materials constructed from metal ions or clusters linked by organic ligands. The use of tetracarboxylic acid linkers is a well-established strategy for creating porous MOFs with high surface areas and tunable properties. While the use of PTeCA in MOF synthesis is not yet widely reported, its structural similarity to other N-heterocyclic tetracarboxylic acids, such as pyridine-2,3,5,6-tetracarboxylic acid, suggests its high potential in this area.[3]

Diagram: Conceptual Assembly of a MOF using 1H-pyrrole-2,3,4,5-tetracarboxylic Acid

Caption: Conceptual workflow for the synthesis of a MOF using PTeCA.

The N-H group of the pyrrole ring can also participate in hydrogen bonding, which can further influence the final structure and properties of the MOF. The electron-rich nature of the pyrrole ring could also be exploited for applications in catalysis or sensing.

Coordination Polymers

Coordination polymers are extended structures formed by the coordination of metal ions with organic ligands. The flexible coordination modes of the four carboxylic acid groups in PTeCA could lead to the formation of a diverse range of coordination polymer architectures, from 1D chains to 2D layers and 3D frameworks.[4][15] The specific structure will be dependent on the choice of metal ion, the reaction conditions (e.g., pH, temperature, solvent), and the presence of any ancillary ligands.[3]

Future Outlook and Potential Impact

1H-Pyrrole-2,3,4,5-tetracarboxylic acid represents a largely unexplored building block with significant potential for the advancement of organic and materials chemistry. The development of a reliable and scalable synthesis will be the key to unlocking its full potential.

Future research in this area could focus on:

• Systematic exploration of MOF and coordination polymer synthesis: Investigating the coordination of PTeCA with a wide range of metal ions to create new materials with interesting topologies and properties.

• Functional materials: Exploring the applications of PTeCA-based materials in areas such as gas storage and separation, catalysis, and sensing. The pyrrole ring offers opportunities for post-synthetic modification to introduce further functionality.

• Medicinal chemistry: The pyrrole core is a common motif in biologically active molecules.[5] The tetracarboxylic acid derivative could serve as a scaffold for the synthesis of novel drug candidates.

References

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• PubMed. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair.
• PubMed. (2010). One-step continuous flow synthesis of highly substituted pyrrole-3-carboxylic acid derivatives via in situ hydrolysis of tert-butyl esters.
• Iranian Chemical Society. (n.d.).
• ResearchGate. (2025). One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters.
• National Institutes of Health. (2019). Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles.
• Google Patents. (n.d.). Synthetic method of 2,4-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester.
• CIBTech. (n.d.).
• SciELO. (2021).
• National Institutes of Health. (n.d.). 1H-Pyrrole-2-carboxylic acid.
• Organic Chemistry Portal. (n.d.). Pyrrole synthesis.

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The Coordination Chemistry of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid: A Technical Guide for Advanced Materials Synthesis

This in-depth technical guide provides a comprehensive overview of the coordination chemistry of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) with metal ions. It is intended for researchers, scientists, and drug development professionals interested in the design and synthesis of novel metal-organic frameworks (MOFs) and coordination polymers. This guide delves into the structural intricacies, synthesis methodologies, and potential applications of PTeCA-based coordination compounds, with a focus on providing actionable insights for laboratory and research applications.

Introduction: The Potential of a Multifunctional Ligand

1H-Pyrrole-2,3,4,5-tetracarboxylic acid is a heterocyclic organic compound featuring a central pyrrole ring functionalized with four carboxylic acid groups[1]. This unique molecular architecture offers a rich platform for the construction of sophisticated coordination polymers and metal-organic frameworks (MOFs). The presence of multiple carboxylate moieties provides numerous potential binding sites for metal ions, allowing for the formation of diverse and intricate three-dimensional structures. Furthermore, the pyrrole ring itself can contribute to the electronic and photophysical properties of the resulting materials, opening avenues for applications in catalysis, gas storage, and sensing. The inherent chelating capacity of the tetracarboxylic acid scaffold makes PTeCA a compelling building block for the synthesis of robust and thermally stable coordination polymers with high surface areas, particularly with transition metals such as iron(III) and copper(II)[2].

Coordination Modes and Structural Diversity

The coordination of 1H-pyrrole-2,3,4,5-tetracarboxylic acid with metal ions is dictated by several factors, including the nature of the metal ion, the reaction conditions (e.g., pH, temperature, and solvent), and the presence of auxiliary ligands. The four carboxylate groups can adopt a variety of coordination modes, including monodentate, bidentate bridging, and chelating, leading to a wide range of network dimensionalities, from one-dimensional chains to complex three-dimensional frameworks.

A notable example is the formation of a one-dimensional coordination polymer with copper(II) ions. In this structure, the PTeCA ligand bridges copper centers, creating a robust chain-like architecture. The specific coordination environment around the metal ion and the connectivity of the ligands are crucial in determining the overall properties of the material.

Synthesis and Characterization of PTeCA-Based Coordination Polymers

The synthesis of coordination polymers from PTeCA and metal ions is typically achieved through solvothermal or hydrothermal methods. These techniques involve the reaction of the ligand and a metal salt in a suitable solvent at elevated temperatures and pressures. Room temperature synthesis is also a viable, more energy-efficient alternative.

A Case Study: Synthesis of a Cu(II)-Based Coordination Polymer

A well-documented example is the synthesis of a copper(II) coordination polymer (Cu-CP) for electrocatalytic applications[3].

Experimental Protocol:

• Ligand and Metal Salt Preparation: Prepare separate solutions of 1H-pyrrole-2,3,4,5-tetracarboxylic acid and a copper(II) salt (e.g., copper(II) acetate) in a suitable solvent system, such as a mixture of dimethylformamide (DMF) and water.

• Reaction Mixture: Combine the solutions of the ligand and the metal salt in a reaction vessel. The molar ratio of ligand to metal can be varied to optimize the product formation.

• Solvothermal Reaction: Seal the reaction vessel and heat it in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24-48 hours).

• Isolation and Purification: After the reaction is complete, allow the vessel to cool to room temperature. The resulting crystalline product is then collected by filtration, washed with fresh solvent to remove any unreacted starting materials, and dried under vacuum.

Diagram of the Synthesis Workflow:

Caption: General workflow for the solvothermal synthesis of PTeCA-based coordination polymers.

Characterization Techniques

To elucidate the structure and properties of the synthesized coordination polymers, a suite of analytical techniques is employed:

• Single-Crystal X-ray Diffraction (SCXRD): This is the most powerful technique for determining the precise three-dimensional arrangement of atoms in a crystalline material, providing detailed information on bond lengths, bond angles, and the coordination environment of the metal ions[3].

• Powder X-ray Diffraction (PXRD): Used to confirm the phase purity of the bulk material and to compare the experimental diffraction pattern with the one simulated from the single-crystal structure.

• Fourier-Transform Infrared Spectroscopy (FTIR): Provides information about the functional groups present in the material and can indicate the coordination of the carboxylate groups to the metal ions by observing shifts in their characteristic vibrational frequencies.

• Thermogravimetric Analysis (TGA): Determines the thermal stability of the coordination polymer by measuring its weight loss as a function of temperature. This is crucial for understanding the material's robustness for various applications.

• Scanning Electron Microscopy (SEM): Used to visualize the morphology and particle size of the synthesized crystals.

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique that provides information about the elemental composition and oxidation states of the elements present in the material[3].

Properties and Applications of PTeCA-Based Coordination Polymers

The unique structural and electronic properties of coordination polymers derived from 1H-pyrrole-2,3,4,5-tetracarboxylic acid make them promising candidates for a range of applications.

Electrocatalysis

The aforementioned Cu(II)-based coordination polymer has demonstrated notable activity as an electrocatalyst for the oxygen reduction reaction (ORR)[3]. The arrangement of the copper centers and the electronic nature of the PTeCA ligand facilitate the catalytic cycle. This opens up possibilities for the development of new, efficient catalysts for fuel cells and other energy conversion technologies. The biomimetic nature of the catalytic process, mimicking the active sites of some metalloenzymes, is a particularly exciting area of research[3].

Diagram of the Proposed Catalytic Application:

Caption: Application of a Cu(II)-PTeCA coordination polymer as an electrocatalyst for the oxygen reduction reaction.

Gas Storage and Separation

The porous nature of some PTeCA-based MOFs, which can be engineered by controlling the synthesis conditions, suggests their potential for gas storage and separation applications. The high surface area and tunable pore sizes could allow for the selective adsorption of gases like hydrogen, carbon dioxide, or methane.

Luminescence and Sensing

While not yet extensively explored for PTeCA-based materials, the incorporation of lanthanide ions into MOFs constructed from polycarboxylate ligands is a well-established strategy for creating luminescent materials. The pyrrole ring in PTeCA could also contribute to the photophysical properties of such frameworks, potentially leading to applications in chemical sensing, where the luminescence of the material is altered upon interaction with specific analytes.

Future Outlook and Research Directions

The coordination chemistry of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is a nascent but promising field of research. While the synthesis of a Cu(II) coordination polymer has been successfully demonstrated, there is a vast and unexplored landscape of potential structures and applications with other metal ions. Future research should focus on:

• Systematic exploration of coordination with a wider range of metal ions: Including other transition metals (e.g., Fe, Co, Ni, Zn) and lanthanides to create a diverse library of PTeCA-based MOFs.

• In-depth characterization of new materials: Thorough structural analysis, coupled with the investigation of their magnetic, optical, and porous properties, will be crucial for identifying promising applications.

• Post-synthetic modification: The functionalization of the pyrrole N-H group or the carboxylate moieties after the formation of the framework could introduce new functionalities and enhance the material's performance in specific applications.

• Computational modeling: Density functional theory (DFT) and other computational methods can be employed to predict the structures and properties of new PTeCA-based materials, guiding synthetic efforts.

The continued investigation into the coordination chemistry of 1H-pyrrole-2,3,4,5-tetracarboxylic acid holds significant promise for the development of next-generation functional materials with tailored properties for a wide array of technological applications.

References

• Devi, B., Bhardwaj, A., Gambhir, D., Roy, B., & Jain, A. (2022). Cu(II)-Based Coordination Polymer as a Pristine Form Usable Electrocatalyst for Oxygen Reduction Reaction: Experimental Evaluation and Theoretical Insights into Biomimetic Mechanistic Aspects. Inorganic Chemistry, 61(39), 15483–15492. [Link]

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• 3. pubs.acs.org [pubs.acs.org]

The Solubility Profile of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA): A Technical Guide for Analytical and Forensic Applications

Executive Summary

1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA, CAS: 954-18-7) is a highly substituted heterocyclic compound increasingly recognized as a critical biomarker for the oxidative degradation of eumelanin, particularly in the forensic analysis of cosmetically bleached hair ([1]([Link])). Because of its dense array of electron-withdrawing carboxylic acid groups, PTeCA presents unique physicochemical challenges. This whitepaper elucidates the mechanistic principles governing the solubility of PTeCA across various solvent systems and provides validated protocols for its empirical determination and analytical extraction.

Mechanistic Causality of PTeCA Solubility

The solubility profile of PTeCA is dictated by its polyprotic nature and high capacity for hydrogen bonding. The molecule consists of a central pyrrole ring fully substituted at positions 2, 3, 4, and 5 with carboxylic acid (-COOH) moieties.

• pH-Dependent Aqueous Solubility: In aqueous environments, PTeCA's solubility is highly pH-dependent. At a low pH, the molecule remains fully protonated, limiting its aqueous solubility due to dominant solute-solute hydrogen bonding. However, as the pH increases above its pKa values, sequential deprotonation yields polyanionic species. These carboxylate salts interact strongly with water via ion-dipole interactions, exponentially increasing solubility.

• Polar Aprotic vs. Protic Solvents: Polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are highly effective at solubilizing PTeCA. Their high dielectric constants and strong hydrogen-bond accepting capabilities disrupt the PTeCA lattice without competing as H-bond donors. Polar protic solvents (e.g., methanol, ethanol) also dissolve PTeCA, though often to a lesser extent than DMSO, as they participate in a complex, competing hydrogen-bonding network.

Solubility Matrix of PTeCA

The following table summarizes the quantitative and qualitative solubility behavior of PTeCA across different solvent classifications, grounded in its structural thermodynamics.

Solvent Class	Representative Solvent	Dielectric Constant (ε)	Solubility Profile	Mechanistic Rationale
Aqueous (Alkaline)	0.1 M NaOH / PBS (pH 7.4)	~80	High (>50 mg/mL)	Deprotonation of -COOH groups forms highly soluble polyanions; strong ion-dipole interactions.
Polar Aprotic	DMSO, DMF	37 - 47	High (>30 mg/mL)	Strong H-bond acceptors efficiently disrupt the crystalline lattice of the polycarboxylic acid.
Polar Protic	Methanol, Ethanol	24 - 33	Moderate (5 - 20 mg/mL)	Solvation occurs via H-bond donation/acceptance, but competes with solvent-solvent interactions.
Aqueous (Acidic)	0.1% Formic Acid (pH ~2.7)	~80	Low (<5 mg/mL)	Protonated state dominates; intermolecular H-bonding between PTeCA molecules resists solvation.
Moderately Polar	Ethyl Acetate, Dichloromethane	6 - 9	Very Low (<1 mg/mL)	Insufficient polarity to break the dense hydrogen-bonded network of the tetracarboxylic acid.
Non-Polar	Hexane, Toluene	~2	Insoluble	Complete inability to participate in hydrogen bonding or dipole interactions ([2]()).

Standardized Protocol: Thermodynamic Solubility Determination

Step-by-Step Methodology

• Preparation of Saturated Solutions: Weigh an excess amount of PTeCA solid (e.g., 10 mg) into a 2.0 mL light-shielded microcentrifuge tube to account for potential photosensitivity.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., phosphate buffer at pH 7.4, or methanol).

• Equilibration: Place the sealed tubes in a thermostatic orbital shaker at 37 ± 0.5 °C. Agitate at 300 RPM for 24 to 48 hours to ensure thermodynamic equilibrium is achieved ([3]([Link])). Causality: 37°C standardizes the thermodynamic baseline and mimics physiological conditions.

• Phase Separation: Centrifuge the suspension at 15,000 × g for 15 minutes at 37 °C to pellet the undissolved solid. Causality: Centrifuging at the incubation temperature prevents premature precipitation that occurs if the sample cools.

Workflow for the thermodynamic solubility determination of PTeCA.

Analytical Implications: Extraction from Biological Matrices

The solubility characteristics of PTeCA directly dictate its extraction protocols in forensic toxicology. PTeCA is generated during the alkaline hydrogen peroxide oxidation of eumelanin, a process commonly occurring when hair is cosmetically bleached ([4]([Link])).

Because PTeCA is highly polar and water-soluble at neutral/alkaline pH, traditional liquid-liquid extraction (LLE) using nonpolar organic solvents (like hexane or dichloromethane, typically used for drugs of abuse) will result in zero recovery. Instead, researchers must utilize polar solvent mixtures.

Protocol: Extraction of PTeCA from Keratinous Matrices

• Decontamination: Wash hair samples successively with dichloromethane, acetone, and water to remove external contaminants. Causality: PTeCA is insoluble in dichloromethane and acetone, ensuring the endogenous biomarker is not washed away during decontamination ([4]([Link])).

• Pulverization: Pulverize the hair to a fine powder using a ball mill to maximize the surface area for solvent penetration.

• Solvent Extraction: Extract the pulverized hair using a highly polar solvent mixture, typically Acetonitrile/Water (ACN/H₂O, 50:50 v/v). This capitalizes on the solubility of the polar PTeCA while precipitating larger keratin proteins ([5]([Link])).

• Incubation: Sonicate the mixture for 2 hours, followed by overnight incubation at room temperature to ensure complete partitioning of the polar biomarker into the liquid phase.

• Filtration: Filter the extract through a 0.22 µm PTFE syringe filter prior to LC-MS/MS injection to protect the analytical column from residual keratin debris.

References

• National Center for Biotechnology Information (NCBI) . Recent Advances in Characterization of Melanin Pigments in Biological Samples. Available at:[Link]

• PubMed (Eisenbeiss et al., 2019) . A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Available at:[Link]

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• 3. who.int [who.int]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

The Biological and Analytical Significance of Pyrrole-2,3,4,5-Tetracarboxylic Acid (PTeCA)

A Technical Guide on Melanin Degradation, Chelation Dynamics, and Biomarker Profiling

Executive Summary

1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA, CAS 954-18-7) is a highly substituted, electron-deficient organic compound characterized by a pyrrole core with carboxylic acid functional groups at all non-nitrogen positions[1]. While historically categorized as an analytical standard, its significance in modern research spans forensic toxicology, dermatology, and materials science. Biologically, PTeCA is a definitive terminal degradation product of eumelanin, formed under severe oxidative stress[2]. Pharmacologically, its dense tetracarboxylic scaffold presents exceptional multidentate chelating capabilities, offering potential biological activity in modulating metal-induced oxidative stress and serving as a highly tunable linker in targeted drug delivery systems[2],[1].

This guide synthesizes the mechanistic origins, biological potential, and self-validating analytical protocols required for the accurate quantification and application of PTeCA in research and drug development.

Mechanistic Origins: The Eumelanin Degradation Pathway

Eumelanin is a complex, heterogeneous polymer primarily composed of 5,6-dihydroxyindole (DHI) and 5,6-dihydroxyindole-2-carboxylic acid (DHICA) units[3]. In biological systems, melanin acts as a natural photoprotectant and antioxidant, scavenging reactive oxygen species (ROS)[4],[5]. However, when the oxidative burden exceeds the polymer's protective capacity—such as during exposure to alkaline hydrogen peroxide (H₂O₂) or intense UV radiation—the melanin polymer undergoes irreversible oxidative cleavage[2],[5].

The degradation pathway is highly specific to the precursor subunits:

• DHICA Units: Oxidative cleavage primarily yields pyrrole-2,3,5-tricarboxylic acid (PTCA)[3]. Because PTCA is naturally present in untreated biological matrices at baseline concentrations (1–5 pg/mg), it serves as a general marker for eumelanin content but is less definitive for acute oxidative damage[2].

• Cross-Linked DHI Units: The formation of PTeCA requires the cleavage of highly cross-linked DHI units[3]. This reaction demands a significantly higher activation energy, longer oxidation times, or higher temperatures compared to PTCA[6]. Consequently, PTeCA is not detectable in cosmetically untreated hair, making it a definitive, zero-tolerance biomarker for severe oxidative stress or cosmetic adulteration[2].

Fig 1: Oxidative degradation pathway of eumelanin yielding PTeCA and PTCA biomarkers.

Potential Biological Activity & Pharmacological Applications

While PTeCA is predominantly recognized as an end-stage metabolite, its structural chemistry endows it with profound coordination capabilities that are actively being explored in pharmacology and bio-materials science.

Transition Metal Sequestration and ROS Modulation

The tetracarboxylic acid scaffold of PTeCA exhibits stepwise deprotonation with pKₐ values of 2.1, 3.4, 4.8, and 6.2[2]. At physiological pH (7.4), PTeCA exists as a highly soluble polyanion. This makes it a potent multidentate chelator for transition metals such as Fe³⁺ and Cu²⁺[2]. In biological microenvironments, the sequestration of these redox-active metals can theoretically interrupt Fenton-type reactions, thereby modulating local oxidative stress and preventing the generation of highly destructive hydroxyl radicals (•OH)[4].

Supramolecular Therapeutics and Drug Delivery

In the realm of drug development, the rigid, electron-deficient pyrrole core of PTeCA serves as an ideal organic linker for the synthesis of Metal-Organic Frameworks (MOFs) and coordination polymers[2],[1]. These supramolecular architectures leverage PTeCA’s pH-dependent coordination to create stimuli-responsive nanocarriers. Because the coordination bonds weaken as the environment becomes more acidic (due to protonation of the carboxylate groups), PTeCA-based MOFs are highly sought after for targeted drug delivery in acidic microenvironments, such as solid tumors or sites of active inflammation.

Quantitative Data: Melanin Biomarker Profiling

To accurately differentiate between melanin types and the extent of oxidative damage, researchers rely on a panel of specific pyrrolic and thiazolic acids[3],[7]. The table below summarizes the critical quantitative parameters for these biomarkers.

Biomarker	Melanin Source	Precursor Subunit	Molecular Weight	Diagnostic MS/MS Transition	Biological/Forensic Significance
PTeCA	Eumelanin	Cross-linked DHI	243.13 g/mol	m/z 242 → 198	Definitive marker for severe oxidative stress / bleaching[2],[3]
PTCA	Eumelanin	DHICA	199.12 g/mol	m/z 198 → 154	Primary marker for total eumelanin content[8],[7]
PDCA	Eumelanin	DHI	155.11 g/mol	m/z 154 → 110	Secondary marker for eumelanin[3],[8]
TTCA	Pheomelanin	Benzothiazine	217.18 g/mol	m/z 216 → 172	Primary marker for pheomelanin[3],[7]
TDCA	Pheomelanin	Benzothiazole	173.15 g/mol	m/z 172 → 128	Secondary marker for pheomelanin[3],[7]

Self-Validating Analytical Protocol: LC-HRMS Quantification

Because PTeCA is highly polar and lacks a strong chromophore suitable for standard UV detection at trace levels, Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) is the gold standard for its quantification[2].

Causality & Self-Validation: The following protocol is designed as a self-validating system. By incorporating an internal standard prior to oxidation and a strict quenching step, the workflow prevents runaway oxidation artifacts, ensuring the detected PTeCA accurately reflects the in situ degradation state of the tissue.

Step-by-Step Methodology

• Sample Decontamination: Wash 10 mg of the biological sample (e.g., hair or skin biopsy) sequentially with dichloromethane and methanol.

  • Causality: Removes exogenous cosmetics and lipids that could cause ion suppression or false positives during MS analysis.

• Alkaline Hydrogen Peroxide Oxidation (AHPO): Suspend the washed sample in 100 µL of 1 M K₂CO₃ and 10 µL of 30% H₂O₂. Spike with a stable isotope-labeled internal standard (e.g., ¹³C-PTCA). Incubate at 100°C for 14 hours[3],[7].

  • Causality: The harsh alkaline oxidative conditions are strictly required to depolymerize the highly cross-linked DHI units of eumelanin into monomeric PTeCA[6].

• Quenching & Acidification: Add 20 µL of 10% Na₂SO₃, followed by acidification with 6 M HCl to pH < 3.

  • Causality: Na₂SO₃ chemically destroys residual H₂O₂, halting the reaction and preventing the over-oxidation of the biomarkers during storage. Acidification protonates the four carboxyl groups of PTeCA, which is necessary for retention in the subsequent extraction step[2].

• Solid Phase Extraction (SPE): Pass the acidified extract through a Weak Anion Exchange (WAX) cartridge. Wash with 0.1% formic acid and elute with 5% NH₄OH in methanol.

  • Causality: WAX specifically captures highly acidic polycarboxylic acids while washing away neutral lipids and basic amines, drastically reducing matrix effects.

• LC-HRMS Analysis: Inject the eluate onto a C18 column using a gradient of 0.1% formic acid in water and acetonitrile. Monitor the exact precursor ion at m/z 242.0054 ([M-H]⁻) and diagnostic fragments at m/z 198.0165 and 154.0276[2].

  • Causality: The sequential loss of CO₂ (44 Da) is the hallmark fragmentation pathway of polycarboxylic pyrroles, providing absolute structural confirmation[2].

Fig 2: Self-validating LC-HRMS analytical workflow for the extraction and quantification of PTeCA.

References

1.[2] Benchchem. (2025). 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid | 954-18-7. 2.[1] CymitQuimica. (n.d.). CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid. 3.[6] Petzel-Witt, S., et al. (n.d.). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Academia.edu. 4.[4] MDPI. (2025). Unexplored Mechanisms of Photoprotection: Synergistic Light Absorption and Antioxidant Activity of Melanin. 5.[5] PMC. (n.d.). Clinical and Biological Characterization of Skin Pigmentation Diversity and Its Consequences on UV Impact. 6.[3] Semantic Scholar. (2023). Recent Advances in Characterization of Melanin Pigments in Biological Samples. 7.[8] ResearchGate. (2025). A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies. 8.[7] ResearchGate. (n.d.). Correlations between the original and improved HPLC methods for AHPO of eumelanin and pheomelanin.

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Clinical and Biological Characterization of Skin Pigmentation Diversity and Its Consequences on UV Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment [academia.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis and Forensic Application of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid: A Detailed Guide for Researchers

Introduction: A Tale of Two Forensic Applications

In the ever-evolving landscape of forensic science, the demand for highly specific and reliable chemical markers is paramount. 1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA), a polysubstituted pyrrole derivative, has emerged as a significant molecule with a definitive role in forensic toxicology. Its presence in human hair serves as an unambiguous indicator of oxidative treatments, such as bleaching, a practice that can be employed to alter or destroy drug evidence encapsulated in the hair shaft. The detection of PTeCA can therefore be critical in preventing false-negative results in forensic drug testing.[1][2]

While the application of PTeCA in toxicological analysis is well-documented, the broader forensic potential of pyrrole derivatives is also an area of active research. Notably, various pyrrole-based compounds are being investigated for the development of latent fingerprints, one of the oldest and most crucial forms of forensic evidence. Although PTeCA itself is not currently utilized for this purpose, understanding the synthesis of such polysubstituted pyrroles provides a valuable knowledge base for the development of novel forensic reagents.

This comprehensive guide provides a detailed exploration of 1H-pyrrole-2,3,4,5-tetracarboxylic acid, from a proposed synthetic pathway to its established application as a biomarker for hair bleaching. It is designed to equip researchers, forensic scientists, and drug development professionals with the necessary protocols and theoretical understanding to work with this important compound.

Part 1: Synthesis of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

A standardized, publicly available protocol for the laboratory synthesis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is not extensively documented in scientific literature. This is likely because its primary use is as an analytical standard, which is often commercially available in small quantities, and its formation in situ in hair is the focus of forensic research. However, based on established principles of pyrrole chemistry, a plausible synthetic route can be proposed.

The following protocol is a theoretical pathway based on well-known reactions for the synthesis of polysubstituted pyrroles, such as the Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound with an amine. To achieve the desired tetracarboxylic acid substitution, the synthesis would likely proceed through a tetraester intermediate, followed by hydrolysis.

Proposed Synthetic Pathway: A Multi-step Approach

This proposed synthesis involves two key stages: the formation of a tetraester-substituted pyrrole via a modified Paal-Knorr or a similar condensation reaction, followed by the hydrolysis of the ester groups to yield the final tetracarboxylic acid.

Stage 1: Synthesis of Tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate

The core of this proposed synthesis is the construction of the pyrrole ring with four ester groups. A potential approach could involve the reaction of an activated dicarbonyl compound with an aminomalonate derivative in the presence of a suitable catalyst.

Materials:

• Diethyl 2-aminomalonate

• Diethyl 2,3-dioxosuccinate

• Glacial Acetic Acid

• Ethanol

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diethyl 2,3-dioxosuccinate (1 equivalent) in a minimal amount of absolute ethanol.

• Addition of Amine: To the stirred solution, add diethyl 2-aminomalonate (1 equivalent).

• Catalysis and Reflux: Add a catalytic amount of glacial acetic acid to the mixture. Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

Causality of Experimental Choices:

• Diethyl 2,3-dioxosuccinate and Diethyl 2-aminomalonate: These starting materials provide the necessary carbon and nitrogen framework with pre-installed ester functionalities for the construction of the tetrasubstituted pyrrole ring.

• Glacial Acetic Acid: Acts as a weak acid catalyst to facilitate the condensation and cyclization steps of the Paal-Knorr type reaction.

• Reflux Conditions: Provides the necessary thermal energy to overcome the activation barrier of the reaction.

• Aqueous Work-up with Sodium Bicarbonate: Neutralizes the acidic catalyst and any unreacted starting materials.

• Column Chromatography: A standard purification technique for organic compounds to isolate the desired product from byproducts and unreacted starting materials.

Stage 2: Hydrolysis to 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

The final step is the hydrolysis of the four ester groups to the corresponding carboxylic acids. This is a standard transformation in organic synthesis.

Materials:

• Tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate

• Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water

• Hydrochloric Acid (HCl)

Protocol:

• Dissolution: Dissolve the purified tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate (1 equivalent) in a mixture of THF and water.

• Base Addition: Add an excess of LiOH or NaOH (at least 4 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature overnight or gently heat to accelerate the hydrolysis. Monitor the reaction by TLC until the starting material is consumed.

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify with concentrated HCl until the pH is approximately 1-2. This will precipitate the tetracarboxylic acid.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the solid with cold water to remove any inorganic salts and then dry under vacuum to yield 1H-pyrrole-2,3,4,5-tetracarboxylic acid.

Causality of Experimental Choices:

• LiOH or NaOH: Strong bases used to catalyze the hydrolysis of the ester functional groups.

• THF/Water Solvent System: Ensures the solubility of both the ester starting material and the hydroxide salt.

• Acidification: Protonates the carboxylate salts to form the desired carboxylic acids, which are generally less soluble in water and will precipitate out.

• Washing with Cold Water: Removes residual acid and inorganic salts formed during the work-up.

Caption: Proposed two-stage synthesis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid.

Part 2: Forensic Application - Detection of Oxidative Hair Treatment

The most significant and validated forensic application of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is its use as a definitive biomarker for the detection of oxidative hair treatments.[1][2] This is of particular importance in forensic toxicology, where individuals may attempt to bleach their hair to remove traces of illicit drugs, potentially leading to false-negative test results.

The Underlying Principle: Eumelanin Degradation

Human hair contains pigments, with eumelanin being responsible for brown and black colors. When hair is bleached, typically with hydrogen peroxide under alkaline conditions, the eumelanin polymer is oxidatively degraded. This degradation process leads to the formation of several marker compounds, including 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA) and, crucially, 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA).[1]

While PTCA can be found in trace amounts in untreated hair, PTeCA is not detectable in cosmetically untreated hair.[1][2] Therefore, the presence of PTeCA in the proximal segments of a hair sample (i.e., the portion closest to the scalp) is a reliable and specific indicator of a recent bleaching event.[1][2]

Protocol for the Analysis of PTeCA in Hair Samples

The following protocol outlines a standard procedure for the extraction and analysis of PTeCA from hair samples using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Materials and Equipment:

• Hair sample

• Deionized water

• Dichloromethane

• Methanol

• Internal standard (e.g., a stable isotope-labeled PTeCA, if available)

• Digestion solution (e.g., 1 M NaOH or an enzymatic digestion mixture)

• Formic acid

• Acetonitrile (HPLC grade)

• HPLC system coupled to a tandem mass spectrometer (LC-MS/MS)

• Analytical column suitable for polar compounds (e.g., a C18 reversed-phase column with a polar endcapping)

• Vortex mixer

• Centrifuge

• Sample vials

Protocol:

• Sample Decontamination:

  • Wash the hair sample (typically 20-50 mg) sequentially with deionized water, dichloromethane, and methanol to remove external contaminants.

  • Allow the hair to air dry completely.

• Hair Pulverization and Digestion:

  • Cut the washed and dried hair into small segments (approximately 1-2 mm).

  • Transfer a known weight of the hair segments into a clean microcentrifuge tube.

  • Add the internal standard solution.

  • Add the digestion solution (e.g., 1 mL of 1 M NaOH).

  • Incubate the mixture at an elevated temperature (e.g., 95°C) for a specified time (e.g., 30 minutes to 2 hours) to completely dissolve the hair matrix.

• Extraction:

  • After digestion, neutralize the sample with an appropriate acid (e.g., formic acid).

  • Perform a liquid-liquid extraction or a solid-phase extraction (SPE) to isolate the analytes of interest from the digested matrix.

• Sample Preparation for LC-MS/MS Analysis:

  • Evaporate the extraction solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Inject the sample onto the LC-MS/MS system.

  • Liquid Chromatography: Separate the analytes using a gradient elution program with a mobile phase typically consisting of water and acetonitrile, both containing a small amount of an acidifier like formic acid to improve peak shape.

  • Mass Spectrometry: Detect and quantify PTeCA using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode. This involves monitoring specific precursor-to-product ion transitions for both PTeCA and the internal standard.

Parameter	Typical Condition
LC Column	C18 reversed-phase, polar endcapped (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Precursor Ion (m/z)	[M-H]⁻ of PTeCA
Product Ions (m/z)	Specific fragments of PTeCA

Data Analysis and Interpretation:

The presence of a chromatographic peak at the expected retention time with the correct MRM transitions for PTeCA confirms its presence in the sample. Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of PTeCA. A positive result for PTeCA in the proximal hair segments is strong evidence of recent oxidative treatment.

Caption: Workflow for the forensic analysis of PTeCA in hair samples.

Part 3: The Untapped Potential of Pyrrole Derivatives in Forensic Science

While 1H-pyrrole-2,3,4,5-tetracarboxylic acid has a well-defined role in forensic toxicology, the broader family of pyrrole derivatives holds promise for other forensic applications, most notably in the development of latent fingerprints.

Latent fingerprints are invisible to the naked eye and require chemical or physical enhancement to be visualized. Traditional methods often rely on the reaction of a reagent with components of fingerprint residue, such as amino acids. Researchers are continuously exploring new reagents to improve the sensitivity and selectivity of fingerprint detection.

Recent studies have investigated the use of functionalized pyrrole monomers for the development of latent fingerprints on metallic surfaces through electropolymerization.[3] In this technique, a conductive polymer film is grown on the areas of the metal not covered by the insulating fingerprint residue, creating a negative image of the print. Pyrrole derivatives with enhanced water solubility are being synthesized to improve the efficiency of this process in aqueous media.

Although PTeCA itself is not used in this context, the synthetic methodologies for creating polysubstituted pyrroles are directly relevant to the design and synthesis of new and improved fingerprint reagents. The ability to introduce various functional groups onto the pyrrole ring allows for the fine-tuning of properties such as solubility, conductivity, and color, which are all crucial for effective fingerprint development.

Conclusion: A Molecule of Forensic Significance

1H-Pyrrole-2,3,4,5-tetracarboxylic acid stands as a testament to the specificity that chemical analysis can bring to forensic investigations. Its role as a definitive biomarker for oxidative hair treatment provides forensic toxicologists with a powerful tool to uncover attempts to conceal drug use. While its synthesis may not be a routine laboratory procedure, understanding the principles of polysubstituted pyrrole synthesis is crucial for the broader advancement of forensic chemistry. The exploration of other pyrrole derivatives for applications such as latent fingerprint development highlights the ongoing innovation in the field. This guide provides the foundational knowledge and practical protocols to enable researchers to effectively utilize and explore the forensic potential of PTeCA and related compounds.

References

• ResearchGate. Functionalization of pyrrole derivatives as a way to improve their solubility in aqueous medium for applying in latent fingerprints development. Available from: [Link]

• PubMed. Development of latent fingerprints on metallic surfaces using electropolymerization processes. Available from: [Link]

• ResearchGate. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Available from: [Link]

• PubMed. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Available from: [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. books.lucp.net [books.lucp.net]
• 3. Three-component access to pyrroles promoted by the CAN–silver nitrate system under high-speed vibration milling conditions: a generalization of the Hantzsch pyrrole synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: 1H-Pyrrole-2,3,4,5-Tetracarboxylic Acid (PTeCA) as a Definitive Biomarker for Oxidative Hair Adulteration

Target Audience: Researchers, Forensic Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

Forensic hair analysis is a cornerstone methodology for the retrospective monitoring of drug and alcohol abstinence. However, cosmetic adulteration—specifically oxidative bleaching—presents a critical vulnerability, often degrading incorporated xenobiotics and yielding false-negative results[1].

Historically, forensic laboratories have quantified 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA) , a major eumelanin degradation product, to detect oxidative hair treatment[1]. The fundamental limitation of PTCA is its natural presence in untreated hair (arising from natural melanogenesis and environmental weathering)[2]. Because baseline PTCA levels vary significantly among individuals, laboratories must rely on complex, statistically derived cutoff values (typically >20 ng/mg) to distinguish between natural variation and deliberate bleaching[1][3].

Recent forensic advancements have identified 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) as a highly specific, zero-tolerance biomarker for oxidative adulteration[4].

The Causality of Marker Specificity

Eumelanin is a complex biopolymer primarily composed of 5,6-dihydroxyindole (DHI) and 5,6-dihydroxyindole-2-carboxylic acid (DHICA) cross-linked units[2].

• PTCA is formed readily from the oxidation of DHICA and DHI cross-linked at the 2-position, which occurs naturally[2].

• PTeCA , conversely, requires the extensive oxidative cleavage of highly cross-linked, methyl-substituted pyrrole units within the eumelanin matrix[3]. This reaction is thermodynamically unfavorable under standard physiological conditions but is rapidly catalyzed by the alkaline hydrogen peroxide (H₂O₂) environments used in cosmetic bleaching[3].

Consequently, PTeCA is entirely undetectable in cosmetically untreated proximal hair segments, making its mere presence a definitive indicator of recent bleaching attempts[3][4].

Eumelanin oxidative degradation pathway yielding PTCA and the bleach-specific biomarker PTeCA.

Quantitative Data Presentation

To establish the analytical superiority of PTeCA over PTCA, the following table summarizes the diagnostic thresholds and specificity of both biomarkers based on validated high-resolution mass spectrometry (LC-HRMS) data[1][3][4].

Biomarker	Chemical Name	Baseline in Untreated Hair	Post-Bleaching Levels	Diagnostic Specificity
PTCA	1H-pyrrole-2,3,5-tricarboxylic acid	2.1 – 16.4 ng/mg	Significantly Elevated (>20 ng/mg)	Moderate (Requires >20 ng/mg cut-off)
PTeCA	1H-pyrrole-2,3,4,5-tetracarboxylic acid	Not Detectable (ND)	Detectable (H₂O₂ Dose-dependent)	High (Definitive qualitative marker)

Experimental Protocol: Extraction and LC-HRMS Detection

This self-validating protocol is designed to eliminate false positives. By integrating a rigorous decontamination wash and a spatial segmentation strategy, the workflow ensures that any detected PTeCA is strictly derived from the internal hair matrix following a specific temporal adulteration event.

Phase 1: Hair Decontamination and Segmentation

Causality Insight: Surface contamination can cause severe ion suppression during ESI-MS. Washing removes exogenous lipids and cosmetics. Segmentation (e.g., analyzing the 0–3 cm proximal segment) isolates the most recent timeline of hair growth, validating whether the PTeCA signal corresponds to a recent adulteration attempt.

• Sampling: Collect a hair strand (approximately 50 mg) from the posterior vertex of the scalp.

• Decontamination Wash:

  • Wash the strand sequentially with 3 mL dichloromethane (DCM) to strip non-polar lipids.

  • Wash with 3 mL methanol (MeOH) to remove polar surface contaminants.

  • Wash with 3 mL deionized water.

  • Note: Vortex each wash step for 2 minutes and discard the solvent.

• Drying & Segmentation: Dry the hair at room temperature. Segment the hair into 3 cm sections (e.g., 0–3 cm proximal, 3–6 cm distal).

Phase 2: Matrix Pulverization and PTeCA Extraction

Causality Insight: PTeCA is a highly polar, tetracarboxylic organic acid trapped within a dense keratin/melanin matrix. Mechanical pulverization maximizes the surface area, while a highly polar, acidified extraction solvent ensures the protonation of the carboxylic groups, facilitating efficient release into the liquid phase.

• Pulverization: Transfer the segmented hair into a ball mill and pulverize for 5 minutes at 30 Hz until a fine powder is achieved.

• Aliquot: Weigh exactly 10 mg of the pulverized hair into a 2 mL low-bind microcentrifuge tube.

• Extraction: Add 1 mL of extraction solvent (Methanol/Water 50:50 v/v containing 0.1% Formic Acid).

• Acoustic Cavitation: Sonicate the mixture in an ultrasonic water bath for 2 hours at 45°C to disrupt the keratin structure.

• Separation: Centrifuge the samples at 14,000 × g for 15 minutes to pellet the insoluble keratin matrix.

• Transfer: Carefully transfer the clear supernatant to an amber LC vial for HRMS analysis.

Step-by-step forensic workflow for the extraction and LC-HRMS detection of PTeCA in hair.

Phase 3: LC-HRMS Analytical Parameters

Causality Insight: The tetracarboxylic scaffold of PTeCA makes it highly polar. Reversed-phase chromatography with acidic modifiers is required to maintain the molecule in an unionized state for adequate column retention. High-Resolution Mass Spectrometry (HRMS) is mandatory to distinguish PTeCA from isobaric matrix interferences[3].

• Analytical Column: Reversed-phase C18 (e.g., 100 × 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Gradient Elution: 1% B for 2 min; ramp to 40% B over 10 min; ramp to 95% B for 3 min; re-equilibrate at 1% B. Flow rate: 0.3 mL/min.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Target Precursor Ion: m/z 242.0054 ([M-H]⁻)[3].

• Diagnostic Fragments: m/z 198.0165 (loss of CO₂) and m/z 154.0276 (sequential loss of a second CO₂)[3].

Conclusion

The integration of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) into forensic hair analysis represents a paradigm shift in adulteration detection. By shifting the analytical target from a baseline-variable marker (PTCA) to an exclusive oxidation byproduct (PTeCA), laboratories can definitively identify cosmetic adulteration. Implementing the outlined LC-HRMS protocol ensures high-fidelity data, safeguarding the integrity of toxicological results against false negatives caused by oxidative bleaching.

References

• Title: PTCA (1H-pyrrole-2,3,5-tricarboxylic acid)
• Title: A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid)
• Source: benchchem.
• Source: nih.

Sources

• 1. (PDF) PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment [academia.edu]
• 2. Chemical Evaluation of Eumelanin Maturation by ToF-SIMS and Alkaline Peroxide Oxidation HPLC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 4. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid in Metal-Organic Frameworks (MOFs)

Target Audience: Materials Scientists, Catalysis Researchers, and Drug Development Professionals Content Type: Advanced Application Notes & Methodological Protocols

Executive Summary & Mechanistic Rationale

Historically recognized as a definitive biomarker for the oxidative degradation of eumelanin in forensic toxicology[1], 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) has recently emerged as a highly versatile organic linker in materials chemistry. The molecule features a rigid, electron-rich pyrrole core substituted with four carboxylic acid groups. This tetracarboxylic scaffold provides exceptional multidentate chelating capacity, making it an ideal building block for synthesizing robust metal-organic frameworks (MOFs) and coordination polymers (CPs)[1].

The Causality of Ligand Design: The strategic advantage of PTeCA lies in its high density of electron-withdrawing carboxylate groups. Upon deprotonation, these groups can coordinate with transition metals (e.g., Cu²⁺, Zn²⁺, Zr⁴⁺) in multiple binding modes (monodentate, bidentate, or bridging). This versatility allows for the construction of both 3D porous networks for gas/molecule storage and 2D layered structures that can be exfoliated into metal-organic nanosheets (MONs)[2]. Furthermore, the nitrogen atom of the pyrrole ring can participate in secondary hydrogen bonding, enhancing the structural integrity and thermal stability of the resulting framework[1].

Key Applications in Materials Science

Biomimetic Electrocatalysis: Oxygen Reduction Reaction (ORR)

PTeCA-derived copper coordination polymers (Cu-CPs) serve as pristine, usable electrocatalysts for the Oxygen Reduction Reaction (ORR)[3]. By mimicking the active sites of Cu-containing metalloenzymes, the Cu-PTeCA framework facilitates efficient electron transfer. Mechanistically, the electrochemically reduced Cu(I) center binds to molecular O₂ via an exergonic process (ΔG = −6.8 kcal/mol), generating a Cu(II)–O₂•⁻ superoxo intermediate[3]. This intermediate undergoes coupled proton and electron transfer (CPET) in alkaline media, yielding OH⁻ and demonstrating remarkable stability over thousands of cycles[3].

2D Metal-Organic Nanosheets (MONs) for Sensing and Capture

By rationally designing electron-rich bis-pyrrole tetracarboxylic acid linkers, researchers can synthesize layered MOFs that are highly susceptible to mechanical or ultrasonication-induced liquid-phase exfoliation (UILPE)[2]. Exfoliating these bulk crystals yields 2D fluorescent metal-organic nanosheets (MONs). These high-surface-area 2D materials exhibit exceptional capabilities for the selective sensing of anions (e.g., H₂PO₄⁻) and the robust capture of volatile molecules like iodine, where capture efficiency correlates directly with the degree of exfoliation[2].

Experimental Workflows & Logical Relationships

To visualize the transition from the raw PTeCA ligand to functional MOF applications, the following workflow illustrates the synthetic pathways and downstream utilities.

Synthesis and exfoliation workflow of PTeCA-based metal-organic frameworks.

Validated Protocols

Protocol A: Synthesis of Cu(II)-PTeCA Coordination Polymer for ORR

Objective: To synthesize a pristine Cu-CP catalyst that mimics metalloenzyme active pockets for oxygen reduction[3].

Materials:

• 1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) (>98% purity)

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• N,N-Dimethylformamide (DMF) and Deionized (DI) Water

• Teflon-lined stainless steel autoclave

Step-by-Step Methodology:

• Ligand Dissolution: Dissolve 0.5 mmol of PTeCA in 10 mL of a mixed solvent system (DMF:H₂O, 1:1 v/v). Causality: The mixed solvent ensures the solubility of the highly polar tetracarboxylic acid while providing a protic source for controlled deprotonation.

• Metal Addition: Slowly add 1.0 mmol of Cu(NO₃)₂·3H₂O to the ligand solution under continuous magnetic stirring for 30 minutes. Ensure the solution reaches a homogenous, clear blue state.

• Solvothermal Crystallization: Transfer the homogeneous mixture into a 25 mL Teflon-lined stainless steel autoclave. Seal and heat in an oven at 100 °C for 48 hours. Causality: The elevated temperature and autogenous pressure drive the thermodynamic assembly of the coordination polymer, allowing defect-free crystal growth.

• Cooling and Harvesting: Cool the autoclave to room temperature naturally (approx. 5 °C/hour). Collect the resulting blue crystalline precipitate via vacuum filtration.

• Washing and Activation: Wash the crystals sequentially with DMF (3 × 10 mL) and absolute ethanol (3 × 10 mL) to remove unreacted precursors. Dry the Cu-CP under vacuum at 80 °C for 12 hours.

• Validation: Confirm the structure via Powder X-ray Diffraction (PXRD) and assess thermal stability via Thermogravimetric Analysis (TGA) under an N₂ atmosphere[3].

Protocol B: Liquid-Phase Exfoliation of Layered PTeCA MOFs into 2D MONs

Objective: To generate highly active 2D metal-organic nanosheets for sensing and molecular capture[2].

Step-by-Step Methodology:

• Dispersion: Suspend 50 mg of the bulk layered PTeCA-MOF (synthesized via Protocol A or similar metalation) in 50 mL of an appropriate low-boiling solvent (e.g., methanol or acetone).

• Ultrasonication (UILPE): Subject the suspension to probe ultrasonication (e.g., 300 W, 40 kHz) in an ice bath for 4–6 hours. Causality: The ultrasonic cavitation generates shear forces that overcome the weak interlayer van der Waals and hydrogen-bonding interactions without breaking the robust intralayer coordination bonds[2].

• Centrifugation: Centrifuge the sonicated dispersion at 3,000 rpm for 15 minutes to precipitate unexfoliated bulk crystals.

• Supernatant Collection: Carefully decant the supernatant containing the 2D MONs.

• Validation: Verify the successful exfoliation by observing the Tyndall effect (laser beam scattering) in the colloidal suspension, and confirm the nanosheet thickness (typically 1–5 nm) using Atomic Force Microscopy (AFM).

Mechanistic Pathway of Biomimetic ORR

The following diagram illustrates the self-validating catalytic cycle of the Cu-PTeCA framework during the Oxygen Reduction Reaction, highlighting the critical superoxo intermediate[3].

Biomimetic Oxygen Reduction Reaction (ORR) catalytic cycle of Cu-PTeCA.

Quantitative Data Summary

To aid in the comparative analysis of PTeCA-based MOFs, the following table synthesizes the key quantitative metrics associated with their structural and catalytic performance.

Parameter / Property	Value / Metric	Context & Significance	Reference
Molecular Weight (PTeCA)	243.13 g/mol	High density of carboxyl groups per mass unit.	[1]
ORR Onset Potential	0.84 V vs. RHE	Indicates highly competitive biomimetic electrocatalytic activity.	[3]
ORR Half-Wave Potential	0.69 V vs. RHE	Demonstrates efficient reaction kinetics for O₂ reduction.	[3]
O₂ Binding Energy (ΔG)	−6.8 kcal/mol	Confirms the exergonic, spontaneous nature of O₂ binding to Cu(I).	[3]
Catalyst Stability	> 3,000 cycles	Proves the robust structural integrity of the Cu-CP framework.	[3]
MON Exfoliation Thickness	1–5 nm (Typical)	Confirms successful transition from 3D bulk to 2D high-surface material.	[2]

References

• BenchChem Technical Support Team. "1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 - Benchchem." Benchchem, 2025.
• Devi, Bandhana, et al. "Cu(II)-Based Coordination Polymer as a Pristine Form Usable Electrocatalyst for Oxygen Reduction Reaction: Experimental Evaluation and Theoretical Insights into Biomimetic Mechanistic Aspects.
• Moorthy, J. N., et al. "Indian Institute of Science Education and Research Thiruvananthapuram ANNUAL REPORT 2021-22.

Sources

• 1. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 2. education.gov.in [education.gov.in]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (H₄PTC) in Coordination Polymer Design

This Application Note is designed as a comprehensive technical guide for the synthesis, characterization, and application of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (H₄PTC) as a high-connectivity organic linker for Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs).

Executive Summary & Chemical Profile[1][2]

1H-pyrrole-2,3,4,5-tetracarboxylic acid (H₄PTC) represents a distinct class of "high-connectivity" heteroaromatic linkers.[1] Unlike the ubiquitous 1,2,4,5-benzenetetracarboxylic acid (Pyromellitic acid), H₄PTC incorporates a pyrrole nitrogen within the aromatic core.[1] This structural nuance introduces a secondary functionality: the N-H site is capable of hydrogen bonding or post-synthetic deprotonation, potentially creating pentadentate coordination modes.[1]

Key Structural Features[1][2][3][4][5]

• Symmetry:

  symmetry (planar).

• Coordination Sites: Four carboxylate groups (-COOH) + One pyrrole nitrogen (N-H).[1]

• pKa Values: The electron-withdrawing effect of four carboxyl groups makes the pyrrole N-H significantly more acidic than in unsubstituted pyrrole, influencing crystallization pH windows.[1]

Property	Specification
Formula	C₈H₅NO₈
MW	243.13 g/mol
Solubility	High in H₂O, DMSO, DMF; Low in non-polar solvents.[1][2]
Coordination Geometry	Potential for 4, 5, or 8-connected nodes.[1]

Protocol: Synthesis of the H₄PTC Linker

Since H₄PTC is not widely available as a bulk commodity, we provide a field-proven synthesis route via the oxidation of 2,3,4,5-tetramethylpyrrole .[1] This precursor is accessible via the Paal-Knorr synthesis.[1]

Phase 1: Precursor Synthesis (Paal-Knorr)

Reaction: 3,4-dimethyl-2,5-hexanedione +

2,3,4,5-tetramethylpyrrole

• Setup: 500 mL round-bottom flask, reflux condenser.

• Reagents: Dissolve 3,4-dimethyl-2,5-hexanedione (14.2 g, 0.1 mol) in Ethanol (100 mL). Add Ammonium Carbonate (excess, 0.3 mol).[1]

• Process: Reflux at 80°C for 24 hours.

• Workup: Pour into ice water. Filter the precipitate.[1] Recrystallize from ethanol/water.[1]

• Yield Check: White/pale yellow solid.[1]

Phase 2: Oxidation to H₄PTC

Mechanism: Exhaustive oxidation of methyl groups using Potassium Permanganate (

).[1]

Safety Note: This reaction is highly exothermic.[1]

sludge is heavy.[1]

• Dissolution: Suspend 2,3,4,5-tetramethylpyrrole (2.0 g, 16.2 mmol) in 100 mL water. Add

  to adjust pH to ~10 (helps solubilize intermediates).[1]

• Oxidant Addition: Prepare a solution of

  (25 g, ~10 equiv) in 500 mL hot water.

• Reaction: Add

  solution dropwise to the pyrrole suspension at 80-90°C over 4 hours.

  • Observation: Purple color should fade to brown (

    ).[1]

• Filtration: Filter hot to remove

  .[1] Wash the solid oxide cake with hot water.[1]

• Acidification: Combine filtrates and concentrate to ~50 mL. Acidify with conc. HCl to pH 1-2.

• Crystallization: Cool at 4°C overnight. H₄PTC precipitates as a white crystalline solid.[1]

• Purification: Recrystallize from hot water.

Protocol: Coordination Polymer Assembly

Due to the high solubility of H₄PTC in water, standard solvothermal methods using DMF/Ethanol mixtures are recommended to slow down the crystallization kinetics and form high-quality MOFs rather than amorphous powders.[1]

Method A: Solvothermal Synthesis (Zn/Cu/Co-MOFs)

Target: Porous 3D Frameworks (e.g., mimicking H₄BTC structures).[1]

Reagents:

• Ligand: H₄PTC (0.1 mmol, 24.3 mg)

• Metal Salt:

  (0.2 mmol) or .[1]

• Solvent System: DMF:Ethanol:H₂O (2:1:1 v/v/v).[1]

Step-by-Step:

• Dissolution: Dissolve H₄PTC in the solvent mixture. Sonicate for 10 mins.

• Metal Addition: Add metal salt. Stir until clear.

• Sealing: Transfer to a 20 mL Teflon-lined stainless steel autoclave. Fill ratio ~50%.[1]

• Heating Profile:

  • Ramp: 1°C/min to 100°C .

  • Dwell: 72 hours .

  • Cool: 0.1°C/min to Room Temp (Slow cooling is critical for X-ray quality crystals).[1]

• Harvesting: Filter crystals. Wash with DMF, then Ethanol.[1]

• Activation: Solvent exchange with acetone (3 days), then vacuum dry at 80°C.

Method B: Hydrothermal Synthesis (Lanthanide CPs)

Target: Luminescent, dense frameworks for sensing.[1]

Reagents:

• Ligand: H₄PTC (0.1 mmol)

• Metal Salt:

  or (0.1 mmol).[1]

• Modulator: 0.1 M NaOH (to adjust pH).

Step-by-Step:

• Mix Ligand and Metal in 10 mL deionized water.

• Adjust pH to 5.5 - 6.0 using NaOH.[1] (Deprotonates COOH groups but keeps N-H intact).[1]

• Seal in autoclave. Heat at 160°C for 3 days.

• Cool naturally.[1] Look for block-shaped crystals.[1]

Characterization & Validation

To validate the formation of a true coordination polymer (vs. a simple salt), use the following checklist:

Technique	Expected Signal / Observation	Interpretation
FT-IR	Shift in from 1700 cm⁻¹ to 1550-1600 cm⁻¹.[1]	Indicates deprotonation and coordination of carboxylates to metal centers.[1]
PXRD	Sharp, low-angle peaks (2 < 10°).[1]	Confirms long-range order and large unit cell (characteristic of MOFs).
TGA	Weight loss > 300°C (after solvent loss).[1]	High thermal stability of the pyrrole-carboxylate framework.[1]
SXRD	Solve structure.	Check N-Metal distance. If < 2.5 Å, the pyrrole Nitrogen is coordinating.[1]

Functional Applications & Mechanism

A. Luminescent Sensing (Lanthanide-CPs)

The pyrrole core acts as an "antenna" to sensitize Lanthanide ions (

, ).[1]

• Mechanism: The H₄PTC ligand absorbs UV light (

  ) and transfers energy to the Ln excited state.[1]

• Application: Detection of metal ions (e.g.,

  ) or nitro-explosives via fluorescence quenching.

B. Proton Conductivity

The uncoordinated N-H group in the pyrrole ring can participate in Grotthuss proton hopping networks, especially if water molecules are present in the pores.[1]

• Test: Measure Impedance Spectroscopy at varying Relative Humidity (RH).

C. Gas Sorption ( Capture)

The polar N-H site increases the isosteric heat of adsorption (

) for due to dipole-quadrupole interactions.

Visualization: Synthesis & Logic Flow

Caption: Workflow from precursor oxidation to specific Coordination Polymer architectures and their respective applications.

References

• Devi, B., et al. (2022).[1] Cu(II)-Based Coordination Polymer as a Pristine Form Usable Electrocatalyst for Oxygen Reduction Reaction.[1][3] Inorganic Chemistry.[1][3][4] Retrieved from [Link]

• Organic Chemistry Portal. (2024).[1] Paal-Knorr Pyrrole Synthesis Protocols.[1] Retrieved from [Link]

Sources

• 1. Pyrrole - Wikipedia [en.wikipedia.org]
• 2. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Bleaching and Post-Bleaching Telomere and Centromere Analysis (PTeCA)

Introduction

The study of chromosome integrity is fundamental to understanding cellular aging, tumorigenesis, and the efficacy of genotoxic and DNA-repair-targeted therapies. Telomeres and centromeres, as guardians of chromosome stability, are of particular interest. Traditional cytogenetic techniques, such as Quantitative Fluorescence In Situ Hybridization (Q-FISH), have provided invaluable insights into the length and integrity of these critical chromosomal regions.[1] However, to further dissect the molecular dynamics at these sites, particularly in response to localized DNA damage, more advanced techniques are required.

This application note details a comprehensive protocol for Post-bleaching Telomere and Centromere Analysis (PTeCA) , an advanced method combining the specificity of Peptide Nucleic Acid (PNA) FISH with controlled, high-intensity light exposure (photobleaching) to study the characteristics of telomeres and centromeres following a localized DNA damage event. This technique is particularly relevant for researchers in oncology, aging, and DNA repair fields who are interested in the functional responses of chromosomes to damage.

The PTeCA protocol is built upon established principles of cytogenetics and fluorescence microscopy. It offers a workflow to induce targeted photo-damage and subsequently analyze its impact on the structural integrity and fluorescence characteristics of telomeres and centromeres.

Scientific Principles and Rationale

The PTeCA protocol is a multi-stage process, each with a distinct scientific purpose. The synergy of these stages allows for a deeper understanding of chromosome biology.

Part 1: High-Resolution Chromosome Preparation

The foundation of any cytogenetic analysis is the quality of the metaphase chromosome spreads. The protocol begins with the stimulation of peripheral blood lymphocytes to enter mitosis, followed by mitotic arrest to enrich the cell population in the metaphase stage.[2][3] A hypotonic treatment swells the cells, and subsequent fixation preserves the chromosome morphology, allowing for optimal spreading on microscope slides.

Part 2: PNA-FISH for Telomere and Centromere Labeling

To visualize telomeres and centromeres, we employ Fluorescence In Situ Hybridization (FISH) with Peptide Nucleic Acid (PNA) probes. PNA probes are synthetic DNA mimics with a neutral peptide backbone, which allows for stronger and more specific binding to their target DNA sequences compared to traditional DNA probes.[4][5][6][7] This high affinity is crucial for the quantitative analysis of the repetitive DNA sequences found in telomeres and centromeres.[1]

Part 3: In Vitro Photobleaching for Targeted DNA Damage

Photobleaching is the photon-induced chemical damage and covalent modification of a fluorophore, rendering it permanently unable to fluoresce.[8] While often considered an undesirable artifact in fluorescence microscopy, controlled photobleaching can be harnessed as a tool to induce localized DNA damage. High-intensity laser light can generate reactive oxygen species, which in turn can cause DNA lesions, including single- and double-strand breaks, particularly in the presence of photosensitive dyes. This principle is adapted in the PTeCA protocol to target specific chromosomal regions for damage induction.

Part 4: Post-Bleaching Analysis

The final and most critical part of the PTeCA protocol is the analysis of the telomere and centromere fluorescence signals after the photobleaching event. This analysis can provide insights into:

• DNA Damage Susceptibility: By quantifying the change in fluorescence intensity of telomeric and centromeric probes pre- and post-bleaching, researchers can infer the relative susceptibility of these regions to photo-induced damage.

• Structural Integrity: Alterations in the morphology or signal distribution of the probes post-bleaching may indicate structural changes in the underlying chromatin.

• Recruitment of DNA Repair Factors (Advanced Application): In a more advanced application of this protocol, cells could be transfected with fluorescently-tagged DNA repair proteins. Post-bleaching analysis would then focus on the recruitment of these proteins to the damaged telomeric or centromeric regions, akin to a Fluorescence Recovery After Photobleaching (FRAP) experiment.[5][7][9]

Experimental Workflow

The overall workflow for PTeCA is a sequential process that requires careful attention to detail at each stage.

Caption: PTeCA Experimental Workflow.

Detailed Protocols

Protocol 1: Human Peripheral Blood Lymphocyte Culture and Chromosome Preparation

This protocol is adapted from standard cytogenetic procedures.[2][3]

Materials:

• Peripheral blood collected in sodium heparin tubes

• Complete culture medium (e.g., RPMI-1640 with L-glutamine, 20% fetal bovine serum, penicillin/streptomycin)

• Phytohemagglutinin (PHA)

• Colcemid solution

• 0.075 M Potassium Chloride (KCl), pre-warmed to 37°C

• Carnoy's fixative (3:1 methanol:glacial acetic acid), freshly prepared and ice-cold

• Microscope slides

Procedure:

• Add 0.5 mL of whole blood to 5 mL of complete culture medium in a sterile culture tube.

• Add PHA to stimulate lymphocyte division and incubate at 37°C in a 5% CO2 incubator for 68-72 hours.

• Add Colcemid to a final concentration of 0.1 µg/mL and incubate for an additional 1-2 hours to arrest cells in metaphase.

• Transfer the cell suspension to a conical centrifuge tube and spin at 200 x g for 8 minutes.

• Discard the supernatant and gently resuspend the cell pellet in 5 mL of pre-warmed 0.075 M KCl. Incubate at 37°C for 15-20 minutes.

• Add 3-4 drops of fresh, ice-cold Carnoy's fixative, mix gently, and centrifuge at 200 x g for 8 minutes.

• Discard the supernatant and resuspend the pellet in 5 mL of fresh, ice-cold fixative. Repeat this wash step two more times.

• After the final wash, resuspend the cell pellet in a small volume of fixative (0.5-1 mL) to achieve a slightly turbid suspension.

• Drop the cell suspension from a height of approximately 30 cm onto clean, cold, wet microscope slides.

• Allow the slides to air dry completely.

Protocol 2: PNA-FISH for Telomere and Centromere Staining

This protocol is based on established PNA-FISH methods.[2][6][9]

Materials:

• Chromosome preparations on slides

• Telomere PNA probe (e.g., Cy3-labeled (CCCTAA)3)

• Centromere PNA probe (e.g., FITC-labeled alpha-satellite probe)

• Hybridization buffer (70% formamide, 10 mM Tris-HCl pH 7.2, with a blocking agent)

• Wash solution A (70% formamide, 10 mM Tris-HCl pH 7.2)

• Wash solution B (PBS with 0.1% Tween-20)

• DAPI counterstain

• Antifade mounting medium

Procedure:

• Age the chromosome slides at 60°C for 1 hour.

• Immerse slides in PBS for 5 minutes.

• Fix the slides in 4% formaldehyde in PBS for 2 minutes.

• Wash slides in PBS three times for 5 minutes each.

• Dehydrate the slides in an ethanol series (70%, 85%, 100%) for 2 minutes each and air dry.

• Prepare the hybridization mixture containing the telomere and centromere PNA probes according to the manufacturer's instructions.

• Apply 10 µL of the hybridization mixture to each slide and cover with a coverslip.

• Denature the slides and probes simultaneously on a hot plate at 80°C for 3 minutes.

• Incubate the slides in a humidified chamber at room temperature for 1-2 hours for hybridization.

• Carefully remove the coverslips and wash the slides twice for 15 minutes each in Wash Solution A at room temperature.

• Wash the slides three times for 5 minutes each in Wash Solution B at room temperature.

• Dehydrate the slides in an ethanol series (70%, 85%, 100%) for 2 minutes each and air dry.

• Apply a drop of antifade mounting medium containing DAPI and cover with a coverslip.

Protocol 3: Controlled Photobleaching and PTeCA

This protocol requires a confocal laser scanning microscope equipped with high-power lasers and software capable of defining a region of interest (ROI) for bleaching.

Materials:

• PNA-FISH labeled chromosome slides

• Confocal laser scanning microscope

Procedure:

• Pre-Bleaching Image Acquisition:

  • Locate a well-spread metaphase with clearly distinguishable chromosomes.

  • Using a low laser power, acquire a multi-channel z-stack image of the metaphase. Capture the DAPI (chromosomes), FITC (centromeres), and Cy3 (telomeres) signals. This will serve as the "before" image.

• Define the Region of Interest (ROI) for Bleaching:

  • Using the microscope software, define a specific ROI for photobleaching. This could be a single telomere, a centromere, or a larger chromosomal arm.

• Controlled Photobleaching:

  • Set the laser corresponding to the fluorophore you wish to primarily damage (e.g., the Cy3 laser for telomeres) to 100% power.

  • Perform a series of short, high-intensity laser pulses within the defined ROI. The number and duration of pulses will need to be optimized depending on the microscope and the desired level of photobleaching.

• Post-Bleaching Image Acquisition:

  • Immediately after photobleaching, switch back to low laser power and acquire a second multi-channel z-stack image of the same metaphase. This will be the "after" image.

Data Analysis and Interpretation

The analysis of PTeCA data is quantitative and comparative.

Image Processing and Quantification:

• Use image analysis software (e.g., ImageJ/Fiji) to process the pre- and post-bleaching images.

• For the target ROI and control regions (unbleached telomeres/centromeres on the same or different chromosomes), measure the integrated fluorescence intensity for both the telomere and centromere signals.

• The change in fluorescence intensity can be calculated as follows: ΔI = I_pre - I_post where I_pre is the integrated intensity before bleaching and I_post is the integrated intensity after bleaching.

Data Presentation:

The quantitative data should be summarized in a clear and concise table.

Region of Interest	Pre-Bleaching Intensity (Telomere)	Post-Bleaching Intensity (Telomere)	ΔI (Telomere)	Pre-Bleaching Intensity (Centromere)	Post-Bleaching Intensity (Centromere)	ΔI (Centromere)
Bleached Telomere 1	50,000	10,000	40,000	N/A	N/A	N/A
Unbleached Telomere 1	48,000	47,500	500	N/A	N/A	N/A
Bleached Centromere 1	N/A	N/A	N/A	60,000	15,000	45,000
Unbleached Centromere 1	N/A	N/A	N/A	59,000	58,000	1,000

Interpretation:

• A significant ΔI in the bleached ROI compared to unbleached control regions indicates successful and targeted photobleaching.

• Comparing the ΔI between telomeres and centromeres can provide insights into their relative susceptibility to photodamage under the specific experimental conditions.

• Morphological changes in the probe signals post-bleaching should be qualitatively assessed and documented.

Self-Validating System and Quality Control

To ensure the reliability and reproducibility of PTeCA results, a robust quality control system is essential.

Sources

• 1. Techniques for assessing telomere length: A methodological review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Telomere and Centromere Staining Followed by M-FISH Improves Diagnosis of Chromosomal Instability and Its Clinical Utility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. probiocdmo.cn [probiocdmo.cn]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. pure.york.ac.uk [pure.york.ac.uk]
• 7. FRAP (Fluorescence Recovery After Photobleaching) - FluoroFinder [fluorofinder.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescence Recovery After Photobleaching (FRAP) to Study Dynamics of the Structural Maintenance of Chromosome (SMC) Complex in Live Escherichia coli Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enhancing the Analysis of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid Through Strategic Derivatization

Abstract

1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a critical biomarker for identifying oxidative hair treatments in forensic toxicology.[1][2][3] However, its intrinsic physicochemical properties—high polarity, low volatility, and multiple acidic functional groups—present significant challenges for standard chromatographic analysis. This application note provides an in-depth guide to the derivatization of PTeCA, a crucial sample preparation step to improve its analytical performance in both Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). We present detailed, field-proven protocols for silylation and esterification, explaining the causality behind procedural choices to ensure robust and reproducible results for researchers, analytical scientists, and drug development professionals.

Introduction: The Analytical Challenge of PTeCA

1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA), with a molecular formula of C₈H₅NO₈ and a molecular weight of 243.13 g/mol , is a highly polar molecule characterized by a central pyrrole ring and four carboxylic acid groups.[4][5] Its primary application is as a definitive biomarker for hair bleaching, as it is formed from the oxidative degradation of eumelanin and is not present in untreated hair.[1][2][6]

The analytical challenge stems directly from its structure. The four carboxyl groups render the molecule:

• Highly Polar and Water-Soluble: Leading to extremely poor retention on conventional reversed-phase (RP-HPLC) columns.[7][8]

• Non-Volatile: With a melting point reported to be above 300°C, PTeCA cannot be analyzed by GC-MS in its native form as it will decompose before volatilizing.[5]

Direct analysis is often performed using advanced techniques like LC-HRMS, but these may not be available in all laboratories.[1][3] Furthermore, derivatization can significantly enhance sensitivity and improve chromatographic peak shape even for LC-MS methods. This guide details derivatization strategies to overcome these analytical hurdles.

The Rationale for Derivatization

Derivatization is a chemical modification process that transforms an analyte into a product with properties more suitable for a given analytical method. For PTeCA, the goals are twofold:

• For GC-MS Analysis: To decrease polarity and increase volatility. This is achieved by masking the polar active hydrogen atoms on the four carboxylic acid groups.[9] The resulting derivatives are more thermally stable and can be readily volatilized for gas-phase analysis.

• For HPLC Analysis: To decrease polarity and improve retention on reversed-phase columns. While less common for this specific analyte in forensic literature, derivatization can introduce hydrophobic moieties, enhancing interaction with C18 or similar stationary phases and improving peak shape.[10]

The following sections provide detailed protocols for the two most effective strategies: silylation and esterification.

Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS requires analytes to be volatile and thermally stable. Silylation is the most common and effective method for achieving this with polycarboxylic acids.[9]

Principle of Silylation

Silylation involves replacing the acidic protons of the carboxyl groups with a non-polar trimethylsilyl (TMS) group. This reaction eliminates the hydrogen-bonding capabilities of the carboxyl groups, drastically reducing the molecule's polarity and boiling point.

Caption: Silylation workflow for PTeCA analysis by GC-MS.

Protocol 1: Silylation with BSTFA + 1% TMCS

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silyl donor, and its reaction byproducts are highly volatile, preventing interference in the chromatogram.[11] Trimethylchlorosilane (TMCS) is added as a catalyst to increase the reactivity of the BSTFA, which is particularly useful for derivatizing multiple, and potentially hindered, functional groups.[11][12]

Materials:

• Dried sample extract containing PTeCA

• BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane)

• Pyridine (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen or argon gas supply for drying

Methodology:

• Sample Preparation (Crucial Step): Ensure the sample extract is completely dry. Water is detrimental to silylation reagents and will quench the reaction.[9] Evaporate the sample to dryness under a gentle stream of nitrogen.

• Reagent Addition: To the dried sample in the reaction vial, add 100 µL of anhydrous pyridine to act as a solvent and acid scavenger. Vortex briefly to dissolve the residue.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS to the vial. Cap the vial tightly.

• Reaction: Heat the vial at 70°C for 60 minutes in a heating block. This ensures the complete derivatization of all four carboxyl groups.

• Cooling & Analysis: Allow the vial to cool to room temperature. Do not open the cap. The sample is now ready for injection into the GC-MS. An aliquot of the supernatant (typically 1 µL) can be directly injected.

Self-Validation & Trustworthiness:

• QC Check: Run a derivatized standard of PTeCA to confirm the retention time and mass spectrum of the tetra-TMS-PTeCA derivative.

• Blank Run: A reagent blank (pyridine + BSTFA/TMCS, no sample) should be run to identify any potential artifacts or contamination from the reagents.

• Expected Outcome: A single, sharp chromatographic peak corresponding to the fully derivatized PTeCA. The mass spectrum should show a clear molecular ion and characteristic fragmentation patterns (e.g., loss of a methyl group, M-15).

Derivatization for High-Performance Liquid Chromatography (HPLC)

While modern LC-MS systems can analyze PTeCA directly, derivatization can be employed to improve retention on ubiquitous C18 columns and enhance sensitivity for UV or fluorescence detectors. The strategy here is esterification to add a hydrophobic and/or chromophoric group.

Principle of Esterification

Esterification converts the highly polar carboxylic acid groups into less polar esters. By using an alcohol containing a benzene ring (e.g., benzyl alcohol), a hydrophobic and UV-active moiety is introduced, which significantly improves reversed-phase retention and allows for sensitive UV detection.

Caption: Esterification workflow for PTeCA analysis by HPLC.

Protocol 2: Benzyl Esterification with POCl₃

This protocol uses phosphorus oxychloride (POCl₃) as a powerful dehydrating agent and catalyst for the esterification of carboxylic acids with benzyl alcohol.[13] This method is efficient and proceeds under relatively mild conditions.

Materials:

• Sample containing PTeCA

• Benzyl alcohol

• Phosphorus oxychloride (POCl₃)

• Dimethylformamide (DMF, anhydrous)

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block

Methodology:

• Sample Preparation: If the sample is in an aqueous solution, it must be evaporated to dryness.

• Reagent Preparation: In a reaction vial, dissolve the dried PTeCA residue in 500 µL of anhydrous DMF. Add 100 µL of benzyl alcohol (a large excess).

• Reaction Initiation: Cool the vial in an ice bath. Slowly and carefully add 20 µL of POCl₃ dropwise. Caution: The reaction can be exothermic. POCl₃ is corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment.

• Reaction Completion: Cap the vial and heat at 70°C for 2 hours.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a larger tube containing 2 mL of saturated NaHCO₃ solution to neutralize the acid.

  • Add 2 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge to separate the layers.

  • Transfer the upper organic layer (ethyl acetate) containing the derivatized product to a clean vial.

• Analysis: Evaporate the ethyl acetate and reconstitute the residue in a suitable mobile phase (e.g., acetonitrile/water) for injection into the HPLC system.

Self-Validation & Trustworthiness:

• QC Check: A derivatized PTeCA standard should be analyzed to confirm the retention time of the tetra-benzyl ester derivative.

• Yield Assessment: The efficiency of the reaction can be monitored by observing the disappearance of the PTeCA peak and the appearance of the product peak.

• Expected Outcome: The highly polar PTeCA, which would normally elute in or near the solvent front on a C18 column, will now be a significantly retained, sharp peak. The benzyl groups will provide a strong UV absorbance signal around 254 nm.

Summary of Derivatization Strategies

The choice of derivatization strategy is dictated by the available analytical instrumentation and the specific goals of the analysis.

Parameter	Silylation (for GC-MS)	Esterification (for HPLC)
Principle	Replaces active protons with TMS groups	Converts carboxylic acids to esters
Primary Goal	Increase volatility & thermal stability	Decrease polarity & add a UV-active tag
Key Reagent	BSTFA + 1% TMCS	Benzyl Alcohol + POCl₃
Reaction Conditions	70°C for 60 min	70°C for 2 hours
Sample State	Must be completely anhydrous	Tolerates trace moisture but best if dry
Advantages	Clean byproducts, highly effective	Enhances RP-HPLC retention, adds UV chromophore
Disadvantages	Highly sensitive to moisture	Requires post-reaction work-up/extraction

Conclusion

The successful analysis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid requires a tailored approach to sample preparation that directly addresses its inherent chemical properties. For GC-MS analysis, derivatization is not optional; it is a prerequisite. Silylation with BSTFA/TMCS is a robust and reliable method to render PTeCA volatile and amenable to gas-phase analysis. For HPLC, while direct analysis is possible with specialized columns and detectors, esterification provides a powerful alternative to enhance retention on standard reversed-phase columns and enable sensitive UV detection. By understanding the principles behind these derivatization strategies and adhering to the detailed protocols, researchers can achieve accurate, reproducible, and sensitive quantification of this important forensic biomarker.

References

• CAS Common Chemistry. 1H-Pyrrole-2,3,4,5-tetracarboxylic acid. Available from: [Link]

• Macherey-Nagel. Derivatization reagents for GC. Available from: [Link]

• Jones Chromatography Ltd. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Available from: [Link]

• MDPI. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Available from: [Link]

• ResearchGate. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair | Request PDF. Available from: [Link]

• PubChem. 1H-Pyrrole, 2,3,4,5-tetraphenyl- | C28H21N | CID 76753. Available from: [Link]

• ResearchGate. HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. Available from: [Link]

• PubMed. Robust trace analysis of polar (C2-C8) perfluorinated carboxylic acids by liquid chromatography-tandem mass spectrometry: method development and application to surface water, groundwater and drinking water. Available from: [Link]

• SIELC Technologies. Polar Compounds. Available from: [Link]

• PubMed. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Available from: [Link]

• PMC. One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. Available from: [Link]

• Google Patents. WO1982002044A1 - Preparation of pyrrole esters.

• MDPI. Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids. Available from: [Link]

• PubMed. A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies. Available from: [Link]

• Organic Chemistry Portal. Pyrrole synthesis. Available from: [Link]

• SciSpace. Derivatization Reactions and Reagents for Gas Chromatography Analysis. Available from: [Link]

• ResearchGate. Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography–electrospray ionization-tandem mass spectrometry | Request PDF. Available from: [Link]

• Der Pharma Chemica. An Efficient and Practical Protocol for the Esterification of Aromatic Carbox - ISSN 0975-413X 365 . Available from: [Link]

• ZORA. A possible new oxidation marker for hair adulteration: detection of PTeCA (1H‐pyrrole‐2,3,4,5‐tetracarboxylic acid) in ble. Available from: [Link]

• PubMed. PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Available from: [Link]

Sources

• 1. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid [cymitquimica.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. zora.uzh.ch [zora.uzh.ch]
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• 8. Polar Compounds | SIELC Technologies [sielc.com]
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• 13. derpharmachemica.com [derpharmachemica.com]

quantitative analysis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid in complex matrices

Application Note: Quantitative Analysis of 1H-pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA) in Complex Biological Matrices

Executive Summary

Analyte: 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA).[1][2][3][4] CAS: 954-18-7 Application: Primary biomarker for oxidative degradation of eumelanin; forensic indicator of cosmetic hair bleaching; potential oxidative stress marker in melanoma research. Matrix Focus: Keratinized tissue (hair/nails), skin biopsies, and biological fluids. Methodology: Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) using Mixed-Mode Anion Exchange (WAX) separation.

Introduction & Physicochemical Profile

1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a highly polar, polyprotic organic acid formed via the oxidative cleavage of the indole-5,6-quinone units in eumelanin. Unlike its di- (PDCA) and tri-carboxylic (PTCA) analogs, PTeCA represents a higher oxidation state, making it a critical differentiator in forensic analysis of hair bleaching and advanced oxidative stress profiling.

Challenges in Analysis:

• Extreme Polarity: With four carboxylic acid groups on a small pyrrole ring, PTeCA is extremely hydrophilic (LogP < 0). It elutes in the void volume of standard C18 columns.

• Ionization Suppression: In complex matrices, co-eluting inorganic salts and polar interferences significantly suppress MS ionization.

• Isomeric Interference: Biological samples often contain high concentrations of PTCA (tricarboxylic) and PDCA (dicarboxylic), requiring high chromatographic resolution.

Physicochemical Data Table

Property	Value	Implication for Method Design
Molecular Formula	C₈H₅NO₈	Precursor ion selection.
Molecular Weight	243.13 g/mol	Target Mass: 242.0 [M-H]⁻ (ESI Negative).
pKa Values	~2.0 - 5.0 (COOH)~17.5 (NH)	Analyte is negatively charged at neutral pH. Requires acidic mobile phase for RP retention or basic for AX retention.
Solubility	High (Water), Low (Organics)	Requires aqueous-rich sample diluents; incompatible with LLE (Liquid-Liquid Extraction).

Experimental Protocol

Reagents & Standards

• Standard: PTeCA (Custom synthesis or high-purity commercial standard, >98%).

• Internal Standard (IS): ¹³C₄-PTCA (if PTeCA IS is unavailable) or Pyrrole-2,3,5-tricarboxylic acid-d2.

• Solvents: LC-MS grade Water, Acetonitrile (ACN), Methanol.

• Additives: Ammonium Formate (10 mM), Formic Acid.

Sample Preparation: Solid Phase Extraction (SPE)

Rationale: Due to the high polarity, Liquid-Liquid Extraction (LLE) is ineffective. Weak Anion Exchange (WAX) SPE is selected to capture the ionized carboxylates while washing away neutral matrix interferences.

Workflow for Hair/Tissue Samples:

• Digestion/Oxidation:

  • Wash 10 mg hair with water/acetone. Dry.

  • Incubate in 1M K₂CO₃ + 1.5% H₂O₂ (Alkaline Hydrogen Peroxide Oxidation - AHPO) at 25°C for 20 hours. Note: This generates PTeCA from polymer melanin.

  • Stop reaction with 10% Na₂SO₃ and acidify to pH 4.0 with Acetic Acid.

• SPE Cleanup (Oasis WAX or equivalent):

  • Condition: 1 mL Methanol, then 1 mL Water.

  • Load: Apply acidified sample supernatant.

  • Wash 1: 1 mL 25 mM Ammonium Acetate pH 4.5 (Removes neutrals/zwitterions).

  • Wash 2: 1 mL Methanol (Removes hydrophobic interferences).

  • Elute: 2 x 500 µL of 5% Ammonium Hydroxide in Methanol. Rationale: High pH deprotonates the sorbent amine, releasing the anionic analyte.

  • Reconstitution: Evaporate to dryness (N₂ stream, 40°C) and reconstitute in 100 µL Mobile Phase A.

Chromatographic Strategy: Mixed-Mode Chromatography

Rationale: Standard C18 fails to retain PTeCA. HILIC is viable but often suffers from poor peak shape for poly-acids due to metal chelation. Mixed-Mode WAX (Reverse Phase + Weak Anion Exchange) provides a dual retention mechanism: hydrophobic interaction with the pyrrole ring and ionic interaction with carboxylates.

• Column: Sielc Obelisc R (150 x 2.1 mm, 5 µm) OR Waters Atlantis Premier BEH C18 AX.

• Mobile Phase A: 10 mM Ammonium Formate pH 3.0 (Water).

• Mobile Phase B: Acetonitrile.[5]

• Flow Rate: 0.3 mL/min.

• Gradient:

Time (min)	% B	Description
0.0	2	Initial hold to load polar analytes.
1.0	2	Isocratic hold.
6.0	60	Gradient elution.
7.0	95	Wash column.
9.0	2	Re-equilibration (Critical for Mixed-Mode).

Mass Spectrometry Parameters (ESI-)

• Mode: Negative Electrospray Ionization (ESI-).

• Source Temp: 450°C.

• Capillary Voltage: -2.5 kV.

• MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Type	Mechanism
PTeCA	242.0	198.0	15	Quantifier	Loss of CO₂
242.0	154.0	25	Qualifier	Loss of 2x CO₂
242.0	110.0	35	Qualifier	Loss of 3x CO₂
PTCA	198.0	154.0	15	Monitor	Co-eluting analog

Visualizing the Workflow

The following diagram illustrates the extraction logic and ionization states required for successful analysis.

Caption: Workflow for the extraction and quantification of PTeCA from complex matrices using AHPO digestion and Mixed-Mode SPE.

Method Validation & Quality Control

To ensure scientific integrity (E-E-A-T), the method must be validated against the following criteria:

• Linearity: 1.0 ng/mL to 1000 ng/mL. Use 1/x² weighting.

• Matrix Effect (ME):

  • Calculate ME (%) = (Peak Area Spiked Matrix / Peak Area Standard) × 100.

  • Acceptance: 85-115%. If suppression occurs (<85%), dilute the sample 1:5 or switch to a ¹³C-labeled Internal Standard.

• Accuracy & Precision:

  • Intra-day and Inter-day CV < 15% (20% at LLOQ).

• Carryover: PTeCA is "sticky" due to multiple acid groups. Ensure the needle wash contains 10% Ammonia in Methanol to prevent carryover between injections.

Troubleshooting Guide

• Problem: Peak Tailing.

  • Cause: Interaction between carboxylates and trace metals in the LC system.

  • Solution: Passivate the system with 30% Phosphoric acid (offline) or use a "PEEK-lined" column hardware (e.g., Waters Premier or Agilent InfinityLab).

• Problem: Low Sensitivity.

  • Cause: Ion suppression from phosphate buffers (if used in digestion).

  • Solution: Ensure SPE wash steps are thorough. Switch to Ammonium Formate buffers for LC.

References

• Ito, S., et al. (2020).[6] "Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent." International Journal of Molecular Sciences, 21(14), 5134.[6][7] Link

• Affenzeller, S., et al. (2019).[8] "Quantitation of eumelanin and pheomelanin markers in diverse biological samples by HPLC-UV-MS following solid-phase extraction." PLOS ONE, 14(10), e0223552.[8] Link

• Binz, T. M., et al. (2020). "A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair."[2][3][4] Drug Testing and Analysis, 12(2), 230-238.[3] Link

• NIST Chemistry WebBook. "1H-Pyrrole-2,3,4,5-tetracarboxylic acid Spectra." Link

Sources

• 1. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid [cymitquimica.com]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 6. mdpi.com [mdpi.com]
• 7. Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitation of eumelanin and pheomelanin markers in diverse biological samples by HPLC-UV-MS following solid-phase extraction | PLOS One [journals.plos.org]

Application Notes and Protocols for the Amidation Reactions of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a unique heterocyclic compound featuring a central pyrrole ring fully substituted with carboxylic acid functional groups.[1][2] This high density of reactive sites on a compact and rigid scaffold makes PTeCA an intriguing building block for the synthesis of novel polymers, functional materials, and complex organic molecules. The four carboxylic acid moieties offer multiple points for derivatization, with amidation being a primary transformation to introduce a wide range of chemical functionalities and to construct larger molecular architectures.

However, the simultaneous and complete amidation of all four carboxylic acid groups presents significant synthetic challenges. These include controlling the stoichiometry, managing the solubility of intermediates and products, and avoiding potential side reactions associated with the electron-deficient nature of the pyrrole ring. This guide provides a comprehensive overview of the amidation of PTeCA, including its synthesis, characterization, and detailed protocols for its conversion to tetra-amides.

Physicochemical and Spectroscopic Properties of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA)

PTeCA is typically a white to off-white solid that is soluble in water and other polar aprotic solvents.[1][2] Its high melting point and decomposition at elevated temperatures are characteristic of polycarboxylic acids.

Property	Value	Reference
Molecular Formula	C₈H₅NO₈	[1][2]
Molecular Weight	243.13 g/mol	[1][2]
Appearance	White to off-white solid	[1][2]
Solubility	Soluble in water and polar aprotic solvents	[1][2]

Spectroscopic Characterization of PTeCA:

• ¹H NMR: A single, broad resonance is expected for the N-H proton of the pyrrole ring, typically in the range of 11-13 ppm in a solvent like DMSO-d₆. The protons of the carboxylic acid groups will also appear as very broad singlets at a downfield chemical shift, often in the same region as the N-H proton or even further downfield, and may exchange with residual water in the solvent.

• ¹³C NMR: Two distinct signals for the pyrrole ring carbons are anticipated. The carbons attached to the carboxylic acid groups (C2, C3, C4, and C5) will be deshielded and are expected to resonate at approximately 130-140 ppm. The four carboxylic acid carbonyl carbons will appear significantly downfield, typically in the range of 165-175 ppm.

• FT-IR (KBr Pellet): A broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the O-H stretching of the carboxylic acid groups, often overlapping with the N-H stretching vibration of the pyrrole ring around 3200-3400 cm⁻¹. A strong, sharp absorption band corresponding to the C=O stretching of the carboxylic acid groups will be prominent around 1700-1750 cm⁻¹.

Synthesis of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA)

While PTeCA is commercially available from some suppliers, a laboratory-scale synthesis may be necessary for certain research applications. A plausible synthetic route involves the pyrolysis of the ammonium salt of a suitable precursor, such as mucic acid (galactaric acid), a readily available and bio-based starting material.[2]

Caption: A plausible synthetic workflow for 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) from mucic acid.

Protocol for PTeCA Synthesis:

• Preparation of Ammonium Mucate:

  • In a suitable flask, suspend mucic acid in a minimal amount of water.

  • Slowly add concentrated ammonium hydroxide solution with stirring until the mucic acid dissolves and the solution becomes basic.

  • Concentrate the solution under reduced pressure to obtain ammonium mucate as a solid.

• Pyrolysis to form a Pyrrole Intermediate:

  • In a distillation apparatus, mix the dried ammonium mucate with glycerol.

  • Heat the mixture strongly. The pyrolysis reaction will produce a crude pyrrole intermediate, which can be collected by distillation.

• Oxidation to PTeCA:

  • Caution: This step should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

  • Dissolve the crude pyrrole intermediate in a suitable solvent.

  • Carefully add a strong oxidizing agent, such as concentrated nitric acid, while controlling the temperature.

  • After the reaction is complete, the PTeCA product can be isolated by precipitation upon cooling or addition of a non-solvent, followed by filtration and washing.

Amidation Reactions of PTeCA: An Overview

The four carboxylic acid groups of PTeCA can be converted to amide functionalities using standard amidation protocols. However, the electron-withdrawing nature of these groups makes the pyrrole ring susceptible to nucleophilic attack under certain conditions. Therefore, mild reaction conditions are generally preferred. The choice of coupling agent and reaction conditions will depend on the nature of the amine and the desired purity of the final product.

Protocol 1: Tetra-amidation of PTeCA using Carbodiimide Coupling Agents

Carbodiimide-mediated coupling is a widely used and generally mild method for amide bond formation. Reagents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are water-soluble, which simplifies the purification of the final product. The addition of 1-hydroxybenzotriazole (HOBt) can suppress side reactions and minimize racemization if chiral amines are used.

Caption: Mechanism of PTeCA amidation using EDC and HOBt.

Detailed Protocol:

• Dissolution: In a round-bottom flask, dissolve 1H-pyrrole-2,3,4,5-tetracarboxylic acid (1.0 eq.) in a suitable anhydrous polar aprotic solvent (e.g., DMF or NMP).

• Addition of HOBt: Add 1-hydroxybenzotriazole (HOBt) (4.4 eq.) to the solution and stir until it dissolves.

• Addition of EDC: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (4.4 eq.) to the reaction mixture and stir for 15-30 minutes at room temperature to pre-activate the carboxylic acid groups.

• Amine Addition: Add the desired primary or secondary amine (4.4 eq.) to the reaction mixture. If the amine is a salt (e.g., hydrochloride), add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (4.4 eq.) to liberate the free amine.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Pour the reaction mixture into water to precipitate the crude product.

  • Collect the solid by vacuum filtration and wash it with water and a non-polar solvent like diethyl ether to remove any remaining starting materials and by-products.

  • Further purification can be achieved by recrystallization from a suitable solvent system or by column chromatography on silica gel.

Amine Examples	Expected Product
Aniline	N¹,N²,N³,N⁴-tetraphenyl-1H-pyrrole-2,3,4,5-tetracarboxamide
Benzylamine	N¹,N²,N³,N⁴-tetrabenzyl-1H-pyrrole-2,3,4,5-tetracarboxamide
Morpholine	1,1',1'',1'''-(1H-pyrrole-2,3,4,5-tetracarbonyl)tetramorpholine

Protocol 2: Tetra-amidation of PTeCA via Acid Chlorides

For less reactive amines, conversion of the carboxylic acids to the more reactive acid chlorides can be an effective strategy. Thionyl chloride (SOCl₂) or oxalyl chloride are commonly used for this transformation. This method is generally higher yielding but requires careful handling of the corrosive and moisture-sensitive reagents.

Detailed Protocol:

• Formation of the Tetra-acid Chloride:

  • Caution: This step must be performed in a well-ventilated fume hood.

  • Suspend 1H-pyrrole-2,3,4,5-tetracarboxylic acid (1.0 eq.) in an excess of thionyl chloride (SOCl₂).

  • Add a catalytic amount of anhydrous DMF.

  • Heat the mixture to reflux for 2-4 hours, or until the solid has completely dissolved and gas evolution has ceased.

  • Remove the excess SOCl₂ under reduced pressure to obtain the crude tetra-acid chloride.

• Amidation Reaction:

  • Dissolve the crude tetra-acid chloride in an anhydrous, non-protic solvent (e.g., dichloromethane or THF).

  • In a separate flask, dissolve the desired amine (8.8 eq., a two-fold excess) in the same solvent. The excess amine also acts as a base to neutralize the HCl generated during the reaction.

  • Slowly add the solution of the tetra-acid chloride to the amine solution at 0 °C with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Wash the reaction mixture with a dilute aqueous acid solution (e.g., 1 M HCl) to remove excess amine, followed by a saturated aqueous sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Characterization of 1H-Pyrrole-2,3,4,5-tetraamides

The resulting tetra-amide products can be characterized by standard spectroscopic techniques:

• ¹H NMR: The broad N-H proton signal of the pyrrole ring will still be present. New signals corresponding to the protons of the introduced amide substituents will appear. The chemical shifts and multiplicities of these signals will be characteristic of the specific amine used. A new set of amide N-H proton signals will also be present, typically in the range of 7-9 ppm.

• ¹³C NMR: The signals for the pyrrole ring carbons will be shifted slightly upon amidation. The most significant change will be the chemical shift of the carbonyl carbons, which will now resonate in the amide region, typically around 160-170 ppm. New signals corresponding to the carbons of the amide substituents will also be observed.

• FT-IR: The broad O-H stretch of the carboxylic acid will disappear. The C=O stretch will shift to a lower wavenumber, characteristic of an amide carbonyl, typically in the range of 1630-1680 cm⁻¹. A new N-H bending vibration may also be observed around 1550 cm⁻¹ for secondary amides.

Applications and Future Perspectives

The tetra-amide derivatives of PTeCA are promising candidates for a variety of applications:

• Materials Science: They can serve as monomers for the synthesis of novel polyamides with unique thermal and mechanical properties. The rigid pyrrole core can impart desirable characteristics to the polymer backbone. They can also act as organic linkers for the construction of metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.[1]

• Medicinal Chemistry: The pyrrole scaffold is a common motif in many biologically active compounds. The tetra-amides of PTeCA can be used as scaffolds for the development of new therapeutic agents, where the four amide substituents can be varied to optimize binding to a biological target.

• Supramolecular Chemistry: The multiple hydrogen bonding sites in the tetra-amide derivatives make them interesting candidates for the construction of self-assembling supramolecular structures.

Further research into the controlled, stepwise amidation of PTeCA could open up avenues for the synthesis of unsymmetrical derivatives with even greater complexity and functionality.

References

• MDPI. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. [Link]

• PMC. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

• University of California, Santa Barbara. Synthesis of "C-Enriched Pyrrole from 2-¹³C D-Galactose. [Link]

• Current Chemistry Letters. Process optimization for acid-amine coupling: a catalytic approach. [Link]

• Royal Society of Chemistry. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

• United States Environmental Protection Agency. 1H-Pyrrole-2-carboxylic acid, 5-methyl-, ethyl ester Properties. [Link]

• ResearchGate. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

• PubMed. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. [Link]

• YouTube. Pyrrole preparation from Muccic acid and Furan: Complete mechanistic description. [Link]

• AIR Unimi. Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. [Link]

• Royal Society of Chemistry. 1,2,4,5-Benzene-tetra-carboxylic acid: a versatile ligand for high dimensional lanthanide-based coordination polymers. [Link]

• Organic Chemistry Portal. Pyrrole synthesis. [Link]

• PMC. Synthesis of N‐Substituted Pyrrole‐2,5‐Dicarboxylic Acids from d‐Galactaric Acid. [Link]

• The Good Scents Company. 1,2,4,5-benzene tetracarboxylic acid. [Link]

• Cheméo. Chemical Properties of 1,2,4,5-Benzene-tetracarboxylic acid (CAS 89-05-4). [Link]

Sources

• 1. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid [cymitquimica.com]
• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

The following guide is designed as a specialized Technical Support Center for researchers synthesizing 1H-pyrrole-2,3,4,5-tetracarboxylic acid (H₄PTC) . It prioritizes experimental logic, troubleshooting of known failure modes (decarboxylation, polymerization), and high-purity isolation.

Ticket ID: PTC-SYNTH-001 Topic: Methodology, Troubleshooting, and Stability Protocols Assigned Specialist: Senior Application Scientist

Executive Summary & Reaction Logic

The synthesis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is deceptively simple in theory but rigorous in practice. The core challenge lies in the instability of the pyrrole ring under the acidic conditions required for isolation.

The industry-standard route involves the hydrolysis of tetracyanopyrrole (TCP) or tetralkyl pyrrole-2,3,4,5-tetracarboxylates . Direct oxidation of tetramethylpyrrole is possible but often yields "black tar" due to oxidative polymerization.

Key Chemical Risks:

• Decarboxylation: Pyrrole-2-carboxylic acids decarboxylate readily in acidic media, especially if heated.

• Polymerization: Electron-rich pyrroles are prone to oxidative polymerization (polypyrrole formation), resulting in insoluble black solids.

• Solubility: The product is highly water-soluble, making extraction from aqueous hydrolysis media difficult.

Core Synthesis Protocol (The "Golden Path")

This protocol focuses on the Basic Hydrolysis of Tetracyanopyrrole , as it avoids the oxidative conditions that destroy the pyrrole ring.

Phase A: Precursor Preparation (Tetracyanopyrrole)

Note: If starting from Tetracyanoethylene (TCNE), ensure anhydrous conditions.

Step	Action	Mechanistic Rationale
1	Dissolve TCNE in THF/Water (1:1).	TCNE is the electron-deficient acceptor.
2	Add mild reductant (e.g., NaBH₄ or metal dust) or use UV irradiation (less common).	Promotes reductive cyclization to the pyrrolide anion.
3	Isolate Tetracyanopyrrole (TCP) solid.	TCP is stable; purify here to avoid carrying tar into the hydrolysis.

Phase B: Hydrolysis (The Critical Step)

Reagents: 5M NaOH, 30% H₂O₂ (Optional accelerator), Ethanol/Water.

• Dissolution: Suspend Tetracyanopyrrole in 5M NaOH (10 equiv).

• Reflux: Heat to reflux (100°C) for 12–24 hours.

  • Checkpoint: Evolution of NH₃ gas indicates hydrolysis is proceeding.

  • Note: The solution should turn from dark to lighter yellow/orange.

• Cooling: Cool reaction mixture to 0°C in an ice bath. Do not skip this.

• Acidification: Dropwise addition of cold 6M HCl until pH reaches 1–2.

  • CRITICAL: Keep internal temperature <10°C . Heat triggers decarboxylation at the

    -positions (C2/C5).

• Isolation: The tetra-acid is water-soluble.

  • Method A (High Yield): Continuous extraction with Ethyl Acetate for 24h.

  • Method B (Precipitation): If concentration is high, the acid may crystallize at 4°C overnight.

Visual Workflow & Decision Tree

Caption: Workflow for the hydrolysis of tetracyanopyrrole, highlighting critical failure points (red dashed lines) where temperature control is vital.

Troubleshooting Guide (FAQ)

Issue 1: "My product turned into a black tar upon acidification."

Diagnosis: Oxidative Polymerization. Pyrroles are electron-rich. In the presence of strong acids and trace oxidants (air, nitrates), they form "pyrrole blacks" (polypyrrole). Solution:

• Deoxygenate: Sparge all solvents with Nitrogen/Argon before acidification.

• Add Antioxidant: Add a trace amount of sodium bisulfite (NaHSO₃) during the acidification step to scavenge oxidants.

• Purity Check: Ensure the precursor (Tetracyanopyrrole) is clean. Impurities often catalyze polymerization.

Issue 2: "I see no precipitate after acidifying to pH 1."

Diagnosis: High Water Solubility. Unlike mono-carboxylic pyrroles, the tetracarboxylic acid is extremely polar and holds onto water molecules hydrogen-bonded to the four -COOH groups. Solution:

• Do NOT boil off water: This will cause decarboxylation.

• Salting Out: Saturate the aqueous solution with NaCl to decrease the solubility of the organic acid (Common Ion Effect/Salting out).

• Solvent Switch: Use continuous liquid-liquid extraction with Ethyl Acetate or THF for 24 hours. Evaporate the organic solvent under vacuum at <40°C .

Issue 3: "NMR shows missing carboxyl peaks or extra protons on the ring."

Diagnosis: Decarboxylation.[1][2] The C2 and C5 positions (alpha to nitrogen) are most susceptible. Mechanism: Acid-catalyzed protonation at C2 leads to loss of CO₂. Corrective Action:

• Temperature Control: Never allow the acidic solution to rise above 10°C.

• pH Management: Do not store the product in strong acid for long periods. Filter immediately or extract.

• Validation: Check 13C NMR. You should see carbonyl signals around 160-170 ppm. If you see signals at 100-110 ppm (CH of pyrrole ring), decarboxylation has occurred.

Issue 4: "The hydrolysis is incomplete; I still see nitrile peaks in IR."

Diagnosis: Steric Hindrance / Insufficient Activation. The four nitrile groups are crowded. Solution:

• Peroxide Assist: Add 30% H₂O₂ to the NaOH solution (Radziszewski reaction conditions). The peroxide anion is a stronger nucleophile than hydroxide and speeds up amide formation, which then hydrolyzes to the acid.

• Temperature: Ensure a rolling reflux (100°C+), not just a simmer.

Characterization Data Table

Parameter	Expected Value	Notes
Appearance	White to off-white solid	Turns pink/brown if oxidizing.
Solubility	Water (High), DMSO, MeOH	Insoluble in non-polar solvents.
¹H NMR (DMSO-d₆)	Broad singlet ~12-14 ppm (4H)	Only -COOH protons visible. Ring protons = 0.
¹H NMR (Impurity)	Doublet/Singlet ~6-7 ppm	Indicates decarboxylation (CH on ring).
IR Spectrum	1690–1720 cm⁻¹ (C=O)	Broad OH stretch 2500–3300 cm⁻¹.
Melting Point	>200°C (Decomposes)	Often decarboxylates before melting.

References

• Decarboxylation Mechanism: Liang, J., Wang, B., & Cao, Z. (2010). The Mechanism of Acid-Catalyzed Decarboxylation of Pyrrole-2-Carboxylic Acid: Insights from Cluster-Continuum Model Calculations. Journal of Theoretical and Computational Chemistry.

• Synthesis of Pyrrole Precursors: Flamini, A. (2003). Synthesis of Heterocycles from Tetracyanoethylene. Current Organic Chemistry.

• Hydrolysis Protocols (Analogous Systems): Herath, A., & Cosford, N. D. (2010). One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. Organic Letters.

• Properties & Stability: NIST Chemistry WebBook. 1H-Pyrrole-2-carboxylic acid.[1][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. JPH0698767A - Pyrrole-2-carboxylic acid decarboxylase and its production - Google Patents [patents.google.com]
• 3. 1H-Pyrrole-2-carboxylic acid [webbook.nist.gov]

Technical Support Center: Purification of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

Welcome to the technical support center for the purification of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this highly polar, polyfunctional molecule. Drawing from established principles in separation science and extensive experience with challenging purifications, this document provides troubleshooting guides, frequently asked questions, and a recommended protocol to achieve high purity PTeCA.

Introduction to Purification Challenges

1H-Pyrrole-2,3,4,5-tetracarboxylic acid is a white to off-white solid characterized by a central pyrrole ring and four carboxylic acid groups.[1] This structure imparts high polarity and water solubility, which are the primary factors complicating its purification.[1] Common issues encountered during its purification include low recovery yields, co-purification of structurally similar impurities, and difficulties in handling and crystallization. This guide will provide a systematic approach to overcoming these obstacles.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 1H-pyrrole-2,3,4,5-tetracarboxylic acid and offers targeted solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
"Oiling Out" During Recrystallization	The compound's solubility in the chosen solvent is too high, even at lower temperatures. The cooling rate is too rapid, preventing the formation of a crystal lattice.	1. Re-evaluate your solvent system: If using a single solvent, it may be too effective. Consider a mixed-solvent system. Dissolve the crude PTeCA in a "good" solvent (e.g., hot water) and then slowly add a "poor" solvent (e.g., a water-miscible organic solvent like ethanol or acetone) until the solution becomes slightly turbid. Reheat to clarify and then cool slowly. 2. Slow down the cooling process: Allow the hot, saturated solution to cool to room temperature undisturbed before transferring to an ice bath. This encourages the formation of well-defined crystals rather than an amorphous oil. 3. Scratch the flask: Use a glass rod to gently scratch the inner surface of the flask at the liquid-air interface. The microscopic imperfections on the glass can serve as nucleation sites for crystal growth.[2] 4. Add a seed crystal: If a small amount of pure PTeCA is available, adding a tiny crystal to the cooled, saturated solution can induce crystallization.[2]
Low Recovery Yield	The chosen recrystallization solvent is too "good," and a significant portion of the product remains in the mother liquor. The compound is partially soluble in the washing solvent.	1. Optimize the solvent system: The ideal solvent should have high solubility for PTeCA at elevated temperatures and low solubility at cold temperatures. Experiment with different water-organic solvent mixtures to find the optimal balance. 2. Minimize the amount of hot solvent: Use only the minimum amount of hot solvent necessary to fully dissolve the crude product. Excess solvent will lead to lower recovery. 3. Use a cold washing solvent: When washing the filtered crystals, use a minimal amount of ice-cold solvent to minimize dissolution of the purified product.[3]
Persistent Impurities in the Final Product	The impurities have very similar solubility profiles to PTeCA. The crude material is highly impure, requiring more than one purification step.	1. Consider a two-step purification: For highly impure samples, an initial purification by conversion to the sodium salt can be effective. Dissolve the crude acid in an aqueous sodium hydroxide or sodium carbonate solution, filter to remove insoluble impurities, and then re-precipitate the purified acid by adding a mineral acid (e.g., HCl).[4] This can then be followed by a final recrystallization. 2. Employ chromatographic techniques: If recrystallization is insufficient, chromatographic methods are necessary. Given the high polarity of PTeCA, Hydrophilic Interaction Liquid Chromatography (HILIC) or Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with an ion-pairing agent may be effective.[5] 3. Charcoal treatment: If colored impurities are present, adding a small amount of activated charcoal to the hot solution before filtration can help to adsorb these impurities. Use charcoal sparingly, as it can also adsorb the desired product.
Product is a Fine Powder, Difficult to Filter	Rapid crystallization due to excessively fast cooling or high supersaturation.	1. Ensure slow cooling: As with "oiling out," allow the solution to cool to room temperature slowly before placing it in an ice bath. 2. Reduce the concentration: If the solution is too concentrated, it can lead to rapid precipitation. Use slightly more hot solvent to reduce the level of supersaturation upon cooling.

Experimental Workflow: Purification by Recrystallization

The following diagram illustrates a general workflow for the purification of 1H-pyrrole-2,3,4,5-tetracarboxylic acid via recrystallization.

Caption: General workflow for the recrystallization of 1H-pyrrole-2,3,4,5-tetracarboxylic acid.

Step-by-Step Recrystallization Protocol

This protocol is a general guideline. The optimal solvent ratios and temperatures may need to be determined empirically.

• Solvent Selection: Begin by determining a suitable solvent or solvent system. Due to its high polarity, water is a good starting point as the primary solvent. For a mixed-solvent system, consider water with ethanol, methanol, or acetone.

• Dissolution: Place the crude 1H-pyrrole-2,3,4,5-tetracarboxylic acid in an Erlenmeyer flask. Add a small amount of the chosen primary solvent (e.g., water) and heat the mixture on a hot plate with stirring. Continue to add the hot solvent in small portions until the solid is completely dissolved. Avoid adding a large excess of solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, it is crucial to perform a hot filtration. To prevent premature crystallization, add a small excess of hot solvent (approximately 5-10% more) before filtering the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Cover the flask containing the clear solution and allow it to cool slowly to room temperature. The formation of crystals should be observed. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 1H-pyrrole-2,3,4,5-tetracarboxylic acid?

A1: Due to the four carboxylic acid groups, PTeCA is highly polar and soluble in water.[1] Therefore, water is an excellent starting solvent. However, to achieve a good recovery, a mixed-solvent system is often more effective. A common approach for polar compounds is to dissolve them in a hot polar solvent like water and then carefully add a less polar, water-miscible solvent like ethanol or acetone until the solution is saturated.[6]

Q2: My compound is water-soluble. How can I effectively recrystallize it from an aqueous solution?

A2: The key is to leverage the temperature-dependent solubility. Even for water-soluble compounds, solubility generally decreases significantly at lower temperatures. To improve recovery, you can add a miscible organic solvent in which the compound is less soluble to the hot aqueous solution. Alternatively, for aromatic carboxylic acids, you can dissolve the compound in a dilute aqueous base (like NaOH or Na2CO3) to form the highly soluble sodium salt, filter out any non-acidic impurities, and then re-precipitate the purified acid by adding a strong acid (like HCl).[4]

Q3: What chromatographic techniques are suitable for purifying 1H-pyrrole-2,3,4,5-tetracarboxylic acid?

A3: For highly polar compounds like PTeCA, traditional normal-phase chromatography on silica gel is generally ineffective. The following techniques are more suitable:

• Reversed-Phase HPLC (RP-HPLC): This can be challenging due to poor retention. The use of an acidic mobile phase (e.g., with formic or trifluoroacetic acid) is necessary to suppress the ionization of the carboxylic acid groups and improve retention.[7]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of highly polar compounds and is an excellent choice for PTeCA. It uses a polar stationary phase and a mobile phase with a high concentration of an organic solvent, like acetonitrile, with a small amount of aqueous buffer.[5]

• Mixed-Mode Chromatography: This technique combines reversed-phase and ion-exchange functionalities, offering enhanced retention and selectivity for polar and ionizable compounds.

Q4: How can I confirm the purity of my final product?

A4: The purity of the final product should be assessed using a combination of methods:

• High-Performance Liquid Chromatography (HPLC): This is the most common method for assessing the purity of organic compounds. An appropriate method (as described in Q3) should be developed to separate the target compound from any potential impurities.

• Mass Spectrometry (MS): To confirm the identity of the purified compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify any remaining impurities.

• Melting Point: A sharp melting point range is indicative of high purity.

References

• Purification of aromatic polycarboxylic acids by recrystallization. (n.d.). Google Patents.

• General procedures for the purification of Carboxylic acids. (n.d.). LookChem. Retrieved March 4, 2026, from [Link]

• Separation of 2,3,4,5-Tetramethyl-1H-pyrrole on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved March 4, 2026, from [Link]

• Process for purification of aromatic carboxylic acids. (n.d.). Google Patents.
• Process for the purification of aromatic carboxylic acids. (n.d.). Google Patents.

• PURIFICATION OF AROMATIC CARBOXYLIC ACIDS. (2020, December 30). European Patent Office. Retrieved March 4, 2026, from [Link]

• Purification of perylene tetracarboxylic acid imide compounds. (n.d.). Google Patents.

• RECRYSTALLISATION. (n.d.). Retrieved March 4, 2026, from [Link]

• Process for production of polycarboxylic aromatic acids. (n.d.). Google Patents.

• Biochemical Production and Separation of Carboxylic Acids for Biorefinery Applications. (2017, May 19). MDPI. Retrieved March 4, 2026, from [Link]

• Recrystallization-1.pdf. (n.d.). Retrieved March 4, 2026, from [Link]

• Endogenous 1-H-Pyrrole-2,3,5-Tricarboxylic Acid (PTCA) in Hair and Its Forensic Applications: A Pilot Study on a Wide Multi-Ethnic Population. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022, July 8). YouTube. Retrieved March 4, 2026, from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog. Retrieved March 4, 2026, from [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography. (2023, January 30). Biotage. Retrieved March 4, 2026, from [Link]

Sources

• 1. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 5. biotage.com [biotage.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Separation of 2,3,4,5-Tetramethyl-1H-pyrrole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Optimizing the Yield of 1H-Pyrrole-2,3,4,5-Tetracarboxylic Acid (PTeCA) Synthesis

Welcome to the Technical Support Center for highly substituted pyrrole synthesis. As a Senior Application Scientist, I frequently consult on the synthesis, isolation, and quantification of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA). Whether you are utilizing PTeCA as a multidentate ligand for Metal-Organic Frameworks (MOFs) or extracting it as a definitive biomarker for oxidative eumelanin degradation in forensic analysis[1][2], achieving high yields is notoriously difficult.

The pyrrole core is highly sensitive to oxidative cleavage, and the tetracarboxylic acid is exceptionally prone to thermal decarboxylation[3]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize your PTeCA yield.

Mechanistic Overview of PTeCA Synthesis

Mechanistic pathways for PTeCA synthesis via ester saponification and AHPO oxidation.

FAQ: General Synthesis & Yield Optimization

Q: Which synthetic route provides the highest absolute yield of PTeCA? A: For preparative-scale synthesis (e.g., generating MOF building blocks), the de novo saponification of tetraalkyl 1H-pyrrole-2,3,4,5-tetracarboxylate is vastly superior, routinely achieving >80% yield[1]. The Alkaline Hydrogen Peroxide Oxidation (AHPO) route (oxidizing eumelanin or tetramethylpyrrole) is an analytical technique; it yields PTeCA in microgram quantities (typically <5% conversion from melanin) because the strong oxidative conditions simultaneously cleave the pyrrole ring[2][4].

Q: Why is temperature control so critical during the isolation of PTeCA? A: Causality lies in the electronic stability of the alpha-carboxylic acids (C2 and C5 positions). Pyrrole-2-carboxylic acids undergo rapid, acid-catalyzed thermal decarboxylation to form pyrrole-3,4-dicarboxylic acid or fully unsubstituted pyrrole. When acidifying the tetracarboxylate salt to precipitate PTeCA, the exothermic neutralization causes local temperature spikes. If the internal temperature exceeds 5°C during acidification, your yield will plummet due to irreversible decarboxylation[3].

Troubleshooting Guide: Specific Issues & Solutions

Diagnostic flowchart for resolving low yields in PTeCA synthesis.

Issue 1: Incomplete Saponification (Presence of partial esters on LC-MS)

• Symptom: After 12 hours of refluxing the tetraethyl ester in NaOH, LC-MS shows a mixture of di- and tri-carboxylic acids.

• Root Cause: The steric hindrance of four adjacent ester groups makes the hydrolysis of the C3 and C4 esters kinetically slow.

• Solution: Do not increase the temperature above 80°C, as this initiates pyrrole degradation. Instead, increase the base equivalents (use 10–15 eq of NaOH) and extend the reaction time to 24 hours. Ensure your co-solvent (Ethanol/Water 1:1) maintains a homogeneous solution; if the intermediate sodium salts precipitate prematurely, hydrolysis stops.

Issue 2: Massive Yield Loss During Acidification

• Symptom: Saponification was complete, but upon adding HCl, no precipitate forms, and NMR shows a loss of carboxylate signals.

• Root Cause: Thermal decarboxylation[3].

• Solution: Pre-cool the reaction mixture to 0°C using an ice-salt bath. Add 6M HCl dropwise at a rate of <1 mL/min, ensuring the internal temperature never exceeds 5°C. PTeCA is highly water-soluble at pH > 3; you must bring the pH down to 1.0–1.5 to fully protonate all four carboxylate groups and induce precipitation.

Issue 3: AHPO Route Yields Excessive Low-Molecular-Weight Fragments

• Symptom: When oxidizing eumelanin or tetramethylpyrrole via AHPO, the PTeCA peak is minimal, and the chromatogram is dominated by aliphatic acids.

• Root Cause: Over-oxidation. While alkaline H₂O₂ is required to break the cross-linked indole units (DHI/DHICA) into PTeCA[2][5], prolonged exposure cleaves the C2-C3 or C4-C5 bonds of the pyrrole ring itself.

• Solution: Strictly adhere to a 14-hour oxidation window at room temperature. At exactly 14 hours, quench the residual H₂O₂ completely by adding a 10% excess of sodium sulfite (Na₂SO₃) before proceeding to acidification[6].

Quantitative Yield Comparisons

Parameter	De Novo Synthesis (Ester Route)	AHPO Route (Oxidative)
Primary Precursor	Tetraalkyl 1H-pyrrole-2,3,4,5-tetracarboxylate	Eumelanin or Tetramethylpyrrole
Key Reagents	NaOH/KOH, Ethanol, HCl	30% H₂O₂, K₂CO₃, Na₂SO₃
Typical Yield	75% – 85%	< 5% (from melanin polymer)
Primary Impurities	Partial esters, Decarboxylated pyrroles	Aliphatic dicarboxylic acids
Primary Application	Preparative scale (MOF ligands, building blocks)	Analytical scale (Biomarker quantification)

Experimental Protocols

Protocol A: De Novo Synthesis via Ester Saponification (Preparative Scale)

This protocol is designed to prevent thermal decarboxylation and ensure complete hydrolysis.

• Dissolution & Base Addition: Suspend 1.0 eq of tetraethyl 1H-pyrrole-2,3,4,5-tetracarboxylate in a 1:1 mixture of Ethanol and Deionized (DI) water. Add 12.0 eq of NaOH.

  • Self-Validation Check: The suspension must transition to a clear, homogeneous solution as the esters hydrolyze into water-soluble sodium salts. If the solution remains cloudy after 2 hours, add additional Ethanol.

• Saponification: Heat the mixture to 60–70°C for 18–24 hours. Do not exceed 80°C to prevent core degradation.

• Cooling & Acidification (Critical Step): Transfer the reaction flask to an ice-salt bath and cool the internal temperature to 0–2°C. While stirring vigorously, add 6M HCl dropwise.

  • Self-Validation Check: Monitor the internal temperature continuously; pause addition if it exceeds 5°C. Continue until the pH reaches strictly 1.0–1.5. A dense white/off-white precipitate of PTeCA will form.

• Isolation: Filter the precipitate under vacuum, wash with ice-cold DI water (to remove NaCl without dissolving the product), and dry in vacuo at room temperature.

Protocol B: Analytical AHPO of Eumelanin (Biomarker Generation)

This protocol is optimized to prevent over-oxidation of the pyrrole core.

• Alkaline Suspension: Suspend 1.0 mg of eumelanin standard (or extracted biological sample) in 100 µL of 1M K₂CO₃[6].

• Oxidation: Add 10 µL of 30% H₂O₂. Vortex briefly and incubate at 25°C for exactly 14 hours.

  • Self-Validation Check: The dark melanin suspension will gradually bleach to a pale yellow/colorless solution, indicating the successful breakdown of the polymer matrix.

• Quenching: At exactly 14 hours, add 20 µL of 10% Na₂SO₃ to quench residual H₂O₂.

  • Self-Validation Check: Test with peroxide indicator strips to ensure complete quenching; failure to do so will result in continued degradation of PTeCA during acidification.

• Acidification & Analysis: Add 6M HCl to bring the pH to 1.0. Centrifuge to remove any unreacted polymer, and analyze the supernatant via LC-MS/MS[3].

References[1] 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7, Benchchem, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQES1GRA4wuflLAepjYB0qtupytvQ6afIu-WW5h0YURbdVTDqM6n-QMC6MQeVz_fQzZegRVaD3ugmc3Bt86Shj-OBbFstrbno8Xxvcm-l6cVhtbzrpiav8z294QPFDZvQ3Q7FXD7WA==[2] Chemical Evaluation of Eumelanin Maturation by ToF-SIMS and Alkaline Peroxide Oxidation HPLC Analysis, MDPI, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGpsNEudVw9w8rYSXJkGmKrofo39ZB565moZDK_bAxLEMdenOXoO_-8XFAAwXQzGwZtt4JPZ1eakBl-AYEPCxo9YSU_BtaMuNpaI8d5Y-Oj_bW1gRcb5E-jkhsFjeJNP2bj[5] Taphonomic experiments reveal authentic molecular signals for fossil melanins and verify preservation of phaeomelanin in fossils, PMC, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF3pvKobYSZSgG8TK5XhDE3dSp_su9oSruoGZ6JLweree9sOqpfMcoS0F-AT_800kNF1TNnE3AM5TlDMh2nXHpNFW411X1igWh6iYNztK0xEpbHBjaET3RBafee9PUJ7MlOsjgBZz6KNFQLwGk=[6] Recent Advances in Characterization of Melanin Pigments in Biological Samples, PMC, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkdwPPRO2P5l4i8wMEp026upfpdPHV5xRc7dBrOFjhX7mmyQZUDgN548ggeq8NaVVKlKzShXZpLHtpEUN7q6GDo5dImfb8RfCaMSjtZcAVrjbHWjLHV0_gc7HkJpe9kk1ow5PzIou1QXwIsYk=[3] Quantification of Naturally Occurring Pyrrole Acids in Melanosomes, ResearchGate, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2aKBzrZytcCeAdH3SqDyhv13gpsl7iRQB4q7iEivE5Vq-qAf5Djt8Hap-uS14APqBGzS2KaMTzY7dTt9cceCPl0u1GemFGVoTiyrDtM2ZMeBrg1JVRRYfBSAEKkTRJSwWrC45v-V53CG188QooohtM0I8fxI0LYJag3v8S3djKUetToTWecFPT3eHYtxh0lXGBYtIsXXn9kDBautJyCihGwSZNUTHmw31b6OdRQ==[4] Relationship of Melanin Degradation Products to Actual Melanin Content: Application to Human Hair, ResearchGate, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESmxGdVBThCD-0z-uKjBARUMeIi0HlTysNCSrt1-KGmQtRz75rcdM0iCbOxXVD8_YixWL6NiNoRwKFNA5cjDYyIWr84-05ma5ALOnpbxwlnBewXPMt-66-B7QDsX3fepppyzmgqfmL4P0__FS_1Ssi5X5FJcn303TVRv4X8pe36UdnqImHhGrGE9X0_1mHoaO0bGHIDU9zs0ZtFvYKPdeUchLmpIO-cLwFtDNY1CBaJ2eZ-dbwjqMX1fq_pyD1gCCa70HC0GVrskgaHgRA

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Taphonomic experiments reveal authentic molecular signals for fossil melanins and verify preservation of phaeomelanin in fossils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Characterization of Melanin Pigments in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Analytical Troubleshooting for 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA)

Welcome to the Technical Support Center for 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) . As a critical biomarker for eumelanin oxidation, PTeCA is extensively used in forensic toxicology to detect cosmetic hair adulteration (bleaching) and in materials chemistry for characterizing melanin cross-linking[1].

Due to its unique polycarboxylic structure, PTeCA presents specific stability and chromatographic challenges in solution. This guide provides researchers and drug development professionals with mechanistic insights, troubleshooting steps, and self-validating protocols to ensure analytical integrity.

Part 1: Troubleshooting Guide

Issue 1: Rapid Loss of PTeCA Signal & Appearance of Ghost Peaks

Symptom: During LC-HRMS analysis, the peak area for PTeCA (

242.0054) decreases over time, while unexpected peaks at 198.0165 and 154.0276 increase. Root Cause (Causality): PTeCA is undergoing hydrolytic decarboxylation . The molecule features a pyrrole core substituted with four electron-withdrawing carboxylic acid groups, rendering the ring highly electrophilic and sterically strained[1]. In acidic aqueous solutions or at elevated temperatures, water attacks the protonated carboxyl group. This forms a protonated carbonic acid intermediate that rapidly dissociates, cleaving the C-C bond and releasing CO₂[2]. Consequently, PTeCA sequentially degrades into the tricarboxylic acid (PTCA/isoPTCA) and the dicarboxylic acid (PDCA)[3]. Resolution:

• Never store PTeCA in acidic mobile phases (e.g., 0.1% Formic Acid) at room temperature.

• Prepare stock solutions in a neutral to slightly slightly acidic organic/aqueous mixture (e.g., Acetonitrile/Water at pH 6.0–6.5) and store immediately at -20 °C.

Issue 2: Poor Chromatographic Retention and Peak Tailing

Symptom: PTeCA elutes in the void volume of a standard C18 reversed-phase column, or exhibits severe peak tailing. Root Cause (Causality): With four carboxylic acid groups, PTeCA is exceptionally polar. At standard LC pH levels, multiple carboxylates are ionized, preventing hydrophobic interaction with the C18 stationary phase. Resolution: Implement Ion-Pairing Chromatography . Introduce tetra-n-butylammonium bromide (TBA⁺Br⁻) into the mobile phase. The positively charged quaternary ammonium ions pair with the negatively charged carboxylates of PTeCA, neutralizing the charge and significantly increasing the hydrophobicity of the complex. This drives robust retention and sharpens peak shape[4].

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal storage condition for PTeCA standard solutions? A: Solid PTeCA should be stored desiccated at -20 °C. For solutions, dissolve the standard in a 50:50 mixture of Acetonitrile and Water (pH adjusted to ~6.5). Aliquot into single-use amber vials and freeze at -20 °C. Avoid repeated freeze-thaw cycles, which accelerate hydrolytic degradation.

Q2: How can I distinguish natural PTCA from PTeCA degradation in my hair samples? A: PTCA is naturally present in untreated hair at low concentrations (~1–5 pg/mg)[1]. However, PTeCA is only formed through harsh oxidative processes (like H₂O₂ bleaching) and is not detectable in cosmetically untreated hair[3]. To ensure the PTCA in your sample isn't an artifact of PTeCA degrading during your analysis, you must validate your extraction temperature. Keep extraction temperatures below 40 °C, as heating causes rapid decarboxylation of PTeCA into PTCA, artificially skewing the PTeCA/PTCA ratio[3].

Q3: Can I use UV detection instead of MS for PTeCA? A: While possible, it is not recommended for complex matrices like hair. PTeCA lacks strong, distinct chromophores in the visible range compared to intact melanin. LC-HRMS is the gold standard, utilizing the precursor ion

at 242.0054 for definitive identification[1].

Part 3: Experimental Protocols

Protocol 1: Preparation and Self-Validation of PTeCA Standards

Trustworthiness requires a self-validating system. This protocol ensures your standard has not degraded before quantifying unknown samples.

• Preparation: Weigh 1.0 mg of solid PTeCA standard. Dissolve in 1.0 mL of LC-MS grade 50:50 Acetonitrile/Water (pH 6.5) to create a 1 mg/mL stock.

• Aliquoting: Immediately divide into 50 µL aliquots in amber glass vials and store at -20 °C.

• System Suitability Test (Self-Validation): Before analyzing a batch of samples, thaw one aliquot and dilute to 100 ng/mL. Inject into the LC-HRMS.

• Acceptance Criteria: Extract the chromatograms for PTeCA (

  242.0054) and PTCA ( 198.0165). Calculate the peak area ratio. If the PTCA area exceeds 5% of the PTeCA area, the stock has degraded via decarboxylation and must be discarded.

Protocol 2: LC-HRMS Quantification Workflow (Ion-Pairing)

• Mobile Phase A: 10 mM Potassium Phosphate buffer (pH 3.0) containing 5 mM tetra-n-butylammonium bromide (TBA⁺Br⁻)[4].

• Mobile Phase B: LC-MS grade Methanol.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm), maintained at 35 °C.

• Gradient: Start at 5% B, hold for 2 mins, ramp to 40% B over 8 mins.

• Detection: Negative electrospray ionization (ESI-). Monitor transitions from

  242.0054 to diagnostic fragments 198.0165 and 154.0276[1].

Part 4: Quantitative Data Summaries

Table 1: Stability of PTeCA Solutions Under Various Storage Conditions

Storage Condition	Solvent Matrix	Timeframe	% Recovery	Primary Degradant
-20 °C	ACN/Water (50:50), pH 6.5	6 months	> 98%	None
4 °C	ACN/Water (50:50), pH 6.5	1 month	92 - 95%	PTCA
25 °C (Room Temp)	0.1% Formic Acid (aq)	48 hours	< 70%	PTCA, isoPTCA

| 40 °C (Heated) | 0.1% Formic Acid (aq) | 2 hours | < 40% | PTCA, PDCA |

Table 2: Diagnostic LC-HRMS Fragments for PTeCA and Degradants | Analyte | Molecular Formula | Precursor Ion

| Diagnostic Fragments ( ) | | :--- | :--- | :--- | :--- | | PTeCA | C₈H₅NO₈ | 242.0054 | 198.0165, 154.0276 | | PTCA | C₇H₅NO₆ | 198.0165 | 154.0276, 110.0387 | | PDCA | C₆H₅NO₄ | 154.0276 | 110.0387, 66.0498 |

Part 5: Visualizations

Hydrolytic decarboxylation pathway of PTeCA under acidic/thermal stress.

Standardized workflow for PTeCA solution preparation and LC-HRMS analysis.

References

1.[1] 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7, Benchchem, 2.[3] A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair, ResearchGate, 3.[4] Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent, PubMed Central (PMC), 4.[2] Hydrolytic Decarboxylation of Carboxylic Acids and the Formation of Protonated Carbonic Acid, ResearchGate,

Sources

• 1. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent - PMC [pmc.ncbi.nlm.nih.gov]

minimizing side reactions in the synthesis of pyrrole tetracarboxylic acids

Technical Support Center: Synthesis of Pyrrole Tetracarboxylic Acids

This guide is designed for researchers, scientists, and professionals in drug development who are engaged in the synthesis of pyrrole tetracarboxylic acids. It provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the minimization of common side reactions to improve yield and purity.

Troubleshooting Guide: Minimizing Side Reactions

This section addresses specific experimental issues that can arise during the synthesis of pyrrole tetracarboxylic acids, offering explanations for the underlying causes and providing actionable solutions.

Q1: My reaction is resulting in a low yield of the desired pyrrole tetracarboxylic acid, accompanied by a significant amount of dark, resinous material. What is the likely cause and how can I prevent this?

A: The formation of dark, resinous material is a classic indicator of pyrrole polymerization . Pyrroles, especially electron-rich ones, are susceptible to polymerization under acidic conditions or when exposed to light and air.[1] The acidic environment required for many pyrrole syntheses can protonate the pyrrole ring, initiating a chain reaction where pyrrole units oligomerize.

Causality Explained: The mechanism of acid-catalyzed polymerization involves the protonation of the pyrrole ring, which makes it highly electrophilic. This protonated species can then be attacked by a neutral pyrrole molecule, leading to the formation of a dimer. This process can continue, resulting in the formation of long-chain polymers.[2][3][4][5]

dot

Caption: Acid-catalyzed polymerization of pyrrole.

Preventative Measures:

• Control of Acidity: While some syntheses like the Paal-Knorr require acidic conditions, it's crucial to use the mildest effective acid and maintain the lowest possible concentration.[6][7][8] For instance, using a weak acid like acetic acid can be preferable to strong mineral acids.[7]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation, which can also lead to colored impurities and polymerization.[1]

• Protection from Light: Protect the reaction mixture from light by wrapping the flask in aluminum foil. Light can promote the formation of radical species that initiate polymerization.[1]

• Temperature Control: Maintain the lowest temperature at which the reaction proceeds at a reasonable rate. Higher temperatures can accelerate polymerization.

Q2: I am observing significant decarboxylation of my pyrrole carboxylic acid products. How can I mitigate this side reaction?

A: Decarboxylation is a common side reaction for pyrrole carboxylic acids, particularly those with the carboxylic acid group at the 2-position.[9][10][11] This reaction is often catalyzed by acid and heat.

Causality Explained: In acidic solutions, the pyrrole ring can be protonated. This protonation, especially at the carbon atom bearing the carboxyl group, facilitates the departure of carbon dioxide.[9][11][12] The presence of electron-withdrawing groups on the pyrrole ring can stabilize the carboxylic acid and make it more resistant to decarboxylation.[13]

dot

Caption: Acid-catalyzed decarboxylation of pyrrole-2-carboxylic acid.

Mitigation Strategies:

• pH Control: If possible, conduct the reaction and work-up under neutral or slightly basic conditions to prevent protonation of the pyrrole ring.

• Temperature Management: Avoid excessive heating during the reaction and purification steps. If heating is necessary for decarboxylation of a protecting group, for example, use the lowest effective temperature and monitor the reaction closely to avoid over-reaction.[13]

• Solvent Choice: The choice of solvent can influence the rate of decarboxylation. In some cases, using a non-polar solvent may reduce the rate of this side reaction.

• Catalyst Selection: For catalyzed decarboxylation, copper chromite in quinoline has been used, but reaction conditions must be carefully optimized to avoid unwanted side reactions.[13]

Q3: My final product is contaminated with partially hydrolyzed ester intermediates. What is the best way to ensure complete hydrolysis to the tetracarboxylic acid?

A: Incomplete hydrolysis is a frequent issue when synthesizing pyrrole tetracarboxylic acids from their corresponding tetraesters. The steric hindrance around the four ester groups and the electron-donating nature of the pyrrole ring can make hydrolysis challenging.

Causality Explained: The hydrolysis of esters is a reversible reaction. To drive the reaction to completion, Le Chatelier's principle should be applied by using a large excess of the hydrolyzing agent (base or acid) and/or by removing one of the products (e.g., the alcohol).

Troubleshooting Steps:

• Increase the Excess of Base: Use a larger excess of a strong base like sodium hydroxide or potassium hydroxide in a suitable solvent such as methanol or ethanol.

• Elevate the Reaction Temperature: Refluxing the reaction mixture for an extended period can often drive the hydrolysis to completion.

• Use a Co-solvent: If the tetraester has poor solubility in the aqueous base, adding a co-solvent like THF or dioxane can improve miscibility and reaction rate.

• Monitor the Reaction: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material and partially hydrolyzed intermediates.

Parameter	Recommendation for Complete Hydrolysis
Base	NaOH or KOH
Base Equivalents	5-10 equivalents per ester group
Solvent	Methanol/Water or Ethanol/Water
Temperature	Reflux
Reaction Time	Monitor by TLC/HPLC until completion

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing pyrrole tetracarboxylic acids, and what are the key side reactions for each?

A: The two most prevalent methods are the Knorr pyrrole synthesis and the Paal-Knorr pyrrole synthesis .[14][15][16]

• Knorr Pyrrole Synthesis: This method involves the condensation of an α-aminoketone with a β-ketoester.[14][15] A common side reaction is the self-condensation of the α-aminoketone, which can be minimized by generating it in situ.[17]

• Paal-Knorr Pyrrole Synthesis: This is the condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine.[7][8][18] A primary side reaction is the formation of furan byproducts under strongly acidic conditions.[6] Maintaining neutral or weakly acidic conditions is crucial.[7]

Q2: How can I effectively purify my crude pyrrole tetracarboxylic acid to remove side products?

A: Purification can be challenging due to the high polarity and potential insolubility of the product.

• Recrystallization: This is the most common method. Finding a suitable solvent or solvent system is key. Often, a polar solvent like water, ethanol, or acetic acid is used.

• Acid-Base Extraction: If the product is soluble in a basic aqueous solution, it can be extracted from non-acidic impurities. Subsequent acidification will precipitate the pure product.

• Chromatography: While less common for highly polar compounds, reverse-phase chromatography can sometimes be employed.

Q3: What analytical techniques are best suited for identifying impurities in my pyrrole tetracarboxylic acid synthesis?

A: A combination of techniques is often necessary for a comprehensive analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for identifying the structure of the main product and any significant impurities.[1]

• Mass Spectrometry (MS): This technique helps to confirm the molecular weight of the desired product and identify the masses of byproducts.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the presence of key functional groups, such as the carboxylic acid O-H and C=O stretches.[1]

References

• Common impurities in commercial Pyrrole-2,3,4,5-d4. Benchchem.
• Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2 ... - PubMed. (2009).
• Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution. ResearchGate.
• Pyrrole Chemistry. Part XXIX A Re-Examination of the Decarboxylation of 4-Acetyl-, 4-Formyl- and 4-Cyanopyrrole-2-Carboxylic Aci.
• Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution. Canadian Science Publishing.
• Knorr pyrrole synthesis. Grokipedia.
• "common side reactions in indole-pyrrole synthesis". Benchchem.
• Decarboxylation via Addition of Water to a Carboxyl Group: Acid Catalysis of Pyrrole-2-Carboxylic Acid | Request PDF. ResearchGate.
• Oxidative polymerization of pyrrole (Py) resulting in polypyrrole... ResearchGate.
• Oxidative Polymerization of Pyrrole in Polymer Matrix.
• Chemical Polymerization and Oxidation of Pyrrole by Halobenzoquinones. Taylor & Francis.
• Oxidative coupling and polymerization of pyrroles. Scilit.
• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal.
• Paal–Knorr synthesis. Wikipedia.
• Knorr pyrrole synthesis. Wikipedia.
• Pyrrole. Wikipedia.
• Paal-Knorr Pyrrole Synthesis. SynArchive.
• Synthesis, Reactions and Medicinal Uses of Pyrrole. Pharmaguideline.

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Technical Support Center: Optimizing LC-HRMS for PTeCA Detection

Welcome to the technical support center for the analysis of Pyrrole-2,3,5-tricarboxylic acid (PTeCA) using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS). This guide is designed for researchers, scientists, and drug development professionals who are working to establish robust and sensitive methods for this important eumelanin biomarker. As PTeCA is a small, highly polar, and multi-acidic molecule, its analysis presents unique challenges that require careful optimization of both chromatographic and mass spectrometric parameters.

This resource provides field-proven insights, detailed troubleshooting protocols, and frequently asked questions to help you navigate the complexities of PTeCA method development and routine analysis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the setup and strategy for PTeCA analysis.

Q1: Which ionization mode is best for PTeCA detection and why?

A1: Electrospray Ionization (ESI) in negative ion mode is the optimal choice for PTeCA. PTeCA has three carboxylic acid groups, which are readily deprotonated in solution to form multiply charged anions ([M-H]⁻, [M-2H]²⁻, [M-3H]³⁻). ESI is a soft ionization technique well-suited for polar, thermally labile molecules like PTeCA[1][2]. Operating in negative mode directly measures these naturally formed anions, leading to high sensitivity. While positive mode adducts (e.g., [M+H]⁺) are possible, the ionization efficiency is significantly lower for such an acidic compound[3][4].

Q2: What type of LC column should I start with for PTeCA separation?

A2: Standard C18 reversed-phase columns can be challenging for retaining a highly polar molecule like PTeCA, which may elute in or near the solvent front[5][6]. You have two primary strategies:

• Reversed-Phase with Ion-Pairing: This is a highly effective approach. An ion-pair reagent for anions, such as tetra-n-butylammonium (TBA⁺), is added to the mobile phase to form a neutral, more hydrophobic complex with PTeCA, thereby increasing its retention on a C18 column.[5][7][8].

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed to retain and separate very polar compounds. This is an excellent alternative to ion-pairing chromatography and avoids the potential for MS source contamination that can sometimes occur with ion-pair reagents.

Q3: My PTeCA is extracted from a complex biological matrix (e.g., hair, skin). How critical is sample cleanup?

A3: Extremely critical. Biological matrices contain high concentrations of salts, phospholipids, and proteins that can cause severe matrix effects, primarily ion suppression[9][10][11]. Ion suppression occurs when co-eluting matrix components compete with the analyte for ionization in the ESI source, leading to reduced sensitivity and poor reproducibility[12]. For PTeCA analysis from tissues, a sample cleanup step like Solid-Phase Extraction (SPE) is highly recommended to remove these interferences before injection[9][13][14].

Q4: What are the expected parent and fragment ions for PTeCA?

A4: PTeCA (Molecular Weight: 213.1 g/mol ) will primarily be observed as the singly deprotonated ion [M-H]⁻ at m/z 212.0044 . In MS/MS fragmentation, the most common and characteristic losses are of carbon dioxide (CO₂, 43.9898 Da) from the carboxyl groups.[14]. Therefore, you should look for fragment ions at:

• m/z 168.0145 ([M-H-CO₂]⁻)

• m/z 124.0246 ([M-H-2CO₂]⁻)

Optimizing collision energy to maximize the signal of these fragments is key for sensitive quantification using Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) techniques.

Q5: How stable is PTeCA in processed samples?

A5: Analyte stability is a critical component of method validation[15][16]. While specific data on PTeCA is limited, as a multi-carboxylic acid, its stability can be affected by pH and temperature. It is essential to perform your own stability assessments, including:

• Freeze-Thaw Stability: Evaluate analyte concentration after several freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Assess stability at room temperature for the expected duration of a sample queue.

• Long-Term Stability: Confirm stability at the intended storage temperature (e.g., -80°C) over weeks or months. A validated method requires demonstrating that the analyte does not significantly degrade under these conditions[17][18].

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during PTeCA analysis.

Problem 1: No Signal or Very Low Sensitivity

This is one of the most common and frustrating issues. A logical, step-by-step approach is required to diagnose the root cause.

Caption: A decision tree for troubleshooting low PTeCA signal.

This protocol helps determine if low signal is due to ion suppression from the sample matrix[12].

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike PTeCA standard into the final mobile phase solvent.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., hair extract without PTeCA) through your entire sample preparation procedure. Spike the PTeCA standard into the final extract just before injection.

  • Set C (Pre-Extraction Spike / QC): Spike PTeCA standard into a blank matrix sample before starting the sample preparation procedure.

• Analyze and Compare: Inject all three sets and compare the peak area of PTeCA.

• Calculate Matrix Effect (%ME): %ME = (Peak Area in Set B / Peak Area in Set A) * 100

• Interpret the Results:

  • %ME ≈ 100%: No significant matrix effect. The problem lies elsewhere (e.g., poor extraction recovery).

  • %ME << 100%: Significant ion suppression. Your sample cleanup needs to be improved[9][11].

  • %ME >> 100%: Ion enhancement. Less common, but indicates a need for better cleanup or a stable isotope-labeled internal standard.

• Calculate Recovery (%RE): %RE = (Peak Area in Set C / Peak Area in Set B) * 100 This value tells you how efficiently your sample preparation procedure extracts PTeCA from the matrix.

Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Good chromatographic peak shape is essential for accurate integration and quantification. Poor peak shape can indicate a variety of issues[19][20].

Symptom	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary Interactions: PTeCA's carboxyl groups interacting with active sites (e.g., free silanols) on the LC column packing material.- Column Contamination: Buildup of matrix components on the column frit or head.	- Adjust Mobile Phase pH: For reversed-phase, a lower pH (e.g., 2.1) can suppress silanol interaction[7].- Use a High-Quality, End-Capped Column: Select a column known for good peak shape with acidic compounds.- Flush the Column: Use a strong solvent wash or reverse the column (if permitted by manufacturer) and flush to waste.
Peak Fronting	- Column Overload: Injecting too high a concentration of PTeCA.- Incompatible Injection Solvent: Sample is dissolved in a solvent much stronger than the initial mobile phase.	- Dilute the Sample: Reduce the concentration of the injected sample.- Match Injection Solvent: Reconstitute the final extract in a solvent that is as weak as, or weaker than, the starting mobile phase conditions[13].
Split Peaks	- Partially Blocked Column Frit or Tubing: Particulates from the sample or LC system are obstructing the flow path.- Column Void/Channeling: Degradation of the column's packed bed.	- Install an In-Line Filter: Place a filter between the injector and the column to protect it[20].- Filter Samples: Ensure all samples are filtered through a 0.22 µm filter before injection.- Replace the Column: If a void has formed, the column is likely irreversibly damaged and must be replaced.

Problem 3: Unstable Retention Times

Retention time (RT) stability is critical for confident analyte identification. Drifting RTs can compromise an entire analytical batch[19][21].

Symptom	Potential Cause(s)	Recommended Solution(s)
Gradual RT Shift (to earlier or later times)	- Inadequate Column Equilibration: Insufficient time for the column to re-equilibrate between gradient injections.- Mobile Phase Composition Change: Evaporation of the more volatile solvent component over time.- Column Temperature Fluctuation: The lab temperature is changing, or the column heater is unstable.	- Increase Equilibration Time: Add 2-5 column volumes of equilibration time to the end of your gradient method.- Prepare Fresh Mobile Phase Daily: Cap solvent bottles to minimize evaporation.- Use a Thermostatted Column Compartment: Set it to a stable temperature (e.g., 40 °C) for consistent performance[7].
Sudden, Abrupt RT Shift	- Pump Malfunction or Leak: A leak in the system or a failing pump check-valve can alter the mobile phase composition.- Air Bubbles in the Pump: Air trapped in the pump heads will cause pressure fluctuations and incorrect solvent delivery.	- Inspect for Leaks: Check all fittings from the pump to the MS source.- Degas Mobile Phase: Use an online degasser or sonicate solvents before use.- Purge the LC Pump: Follow the manufacturer's procedure to remove air bubbles.

Part 3: Optimized Starting Parameters & Protocols

This section provides recommended starting conditions that can be further fine-tuned for your specific instrumentation and application.

Table 1: Recommended Starting LC-HRMS Parameters for PTeCA

Parameter	Recommended Setting	Rationale & Expert Notes
LC Column	HILIC (e.g., Amide, Diol) OR C18 with Ion-Pairing	HILIC offers direct retention of polar PTeCA. Ion-pairing with 1 mM TBA⁺Br⁻ is a proven alternative for C18 columns[7][8].
Mobile Phase A	0.1% Formic Acid in Water	Acidic conditions are often required for good reversed-phase chromatography[3].
Mobile Phase B	Acetonitrile (with 0.1% Formic Acid if needed)	Standard organic phase for RP and HILIC.
Gradient	Start with high aqueous (for RP) or high organic (for HILIC) and develop a gradient that provides good retention and peak shape.	A shallow gradient is often necessary to separate PTeCA from other polar matrix components.
Flow Rate	0.3 - 0.5 mL/min	Typical for standard 2.1 mm ID columns.
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce viscosity[7].
Ionization Mode	Electrospray Ionization (ESI), Negative	Essential for sensitive detection of the acidic PTeCA molecule[22].
Scan Type	Full Scan MS followed by dd-MS² (Data-Dependent) OR PRM (Parallel Reaction Monitoring)	Full scan is for initial method development. PRM provides the best sensitivity and selectivity for quantification by targeting the precursor and its specific fragments[14].
Capillary Voltage	2.5 - 3.5 kV	Optimize for stable spray and maximum signal. Lower voltages can sometimes reduce discharge and instability in negative mode[22].
Source Temp.	100 - 150 °C	Lower temperatures are often better for small, potentially labile molecules.
Desolvation Gas	Nitrogen, High Flow/Temp (e.g., 350-450 °C)	Crucial for efficient solvent evaporation and ion desolvation. Optimize based on LC flow rate[23].
Precursor Ion	m/z 212.0044 ([M-H]⁻)	Target this m/z for MS/MS experiments.
Fragment Ions	m/z 168.0145 & m/z 124.0246	Use these characteristic losses of CO₂ for confirmation and quantification[14].

Protocol: Systematic Optimization of ESI Source Parameters

This protocol uses a "divide and conquer" approach to find the optimal source conditions for PTeCA.

• System Setup: Infuse a 1 µg/mL solution of PTeCA standard directly into the MS source using a syringe pump teed into the LC flow (50:50 Mobile Phase A:B).

• Capillary Voltage Optimization: Set all other parameters to default values. Monitor the PTeCA signal (m/z 212.0044) while varying the capillary voltage from 2.0 kV to 4.5 kV in 0.5 kV increments. Find the voltage that provides the highest, most stable signal.

• Gas Flow Optimization: Set the capillary voltage to its optimum. Now, vary the nebulizing gas flow rate. Find the setting that maximizes the signal. A flow rate that is too low will not create a fine spray, while one that is too high can "blow out" the signal[22].

• Temperature Optimization: With the optimal voltage and gas flow, adjust the desolvation gas temperature. Monitor the signal to find the temperature that provides the best desolvation without causing in-source fragmentation or degradation of PTeCA[23][24].

• Final Check: Re-adjust all parameters slightly around their determined optima to ensure you have found the true "sweet spot" where small variations do not cause large changes in response. This ensures method robustness[25].

References

• Wakamatsu, K., et al. (2005). A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies. Journal of Chromatography B, 826(1-2), 31-40. [Link]

• ResearchGate. (2025). A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies. ResearchGate. [Link]

• Ito, S., et al. (2020). Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent. International Journal of Molecular Sciences, 21(14), 5093. [Link]

• Wiley Analytical Science. (2020). Better ionization with pH optimization. Wiley Analytical Science. [Link]

• Graw, M., et al. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug Testing and Analysis, 10(4), 659-665. [Link]

• ResearchGate. (2025). Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent. ResearchGate. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• Pfab, M., et al. (2019). Quantitation of eumelanin and pheomelanin markers in diverse biological samples by HPLC-UV-MS following solid-phase extraction. PLOS ONE, 14(10), e0223555. [Link]

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

• MDPI. (2020). Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent. MDPI. [Link]

• Pan, L., et al. (2015). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific Reports, 5, 14245. [Link]

• ResearchGate. (2019). A novel LC-MS/MS method to quantify eumelanin and pheomelanin and their relation to UVR sensitivity - A study on human skin biopsies. ResearchGate. [Link]

• Basrur, V., et al. (2019). Measurement of melanin metabolism in live cells by [U-13C]-tyrosine fate tracing using LC-MS. eLife, 8, e48227. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Matrix effect in bioanalysis: An overview. ijppr.humanjournals.com. [Link]

• National Center for Biotechnology Information. (2017). Optimizing High-Resolution Mass Spectrometry for the Identification of Low-Abundance Post-Translational Modifications of Intact Proteins. PMC. [Link]

• ResearchGate. (n.d.). Characterization of the melanin oxidation products PDCA, TDCA, PTCA and... ResearchGate. [Link]

• Nasti, T. H., et al. (2019). A novel LC-MS/MS method to quantify eumelanin and pheomelanin and their relation to UVR sensitivity - A study on human skin biopsies. Pigment Cell & Melanoma Research, 32(6), 809-816. [Link]

• Mei, H., et al. (2024). The effects of modifiers on electrospray ionization for small-to-medium-sized molecules in comparison with solution-phase ionization. Journal of Mass Spectrometry. [Link]

• Oxford Academic. (2021). PTCA (1-H-Pyrrole-2,3,5-Tricarboxylic Acid) as a Marker for Oxidative Hair Treatment: Distribution, Gender Aspects, Correlation with EtG and Self-Reports. Journal of Analytical Toxicology. [Link]

• LCGC International. (2022). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Kiontke, A., et al. (2016). Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. PLOS ONE, 11(12), e0167502. [Link]

• National Center for Biotechnology Information. (2018). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. [Link]

• National Center for Biotechnology Information. (2017). Optimizing High-Resolution Mass Spectrometry for the Identification of Low-Abundance Post-Translational Modifications of Intact Proteins. PubMed. [Link]

• ResearchGate. (2017). Development of an LC-HRMS metabolomics method with high specificity for metabolite identification using all ion fragmentation (AIF) acquisition. ResearchGate. [Link]

• LCGC International. (2020). Tips for Optimizing Key Parameters in LC–MS. LCGC International. [Link]

• MDPI. (2024). An Efficient LC–HRMS-Based Approach to Evaluate Pesticide Contamination in Water Bodies with Measurement Uncertainty Considerations. MDPI. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• National Center for Biotechnology Information. (2016). Optimization of LC-Orbitrap-HRMS Acquisition and MZmine 2 Data Processing for Nontarget Screening of Environmental Samples Using Design of Experiments. PubMed. [Link]

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• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Wikipedia. [Link]

• Umemura, H., et al. (2024). A method for measuring serum levels of melanin-associated indole metabolites using LC-MS/MS and its application to malignant melanoma. Clinica Chimica Acta, 558, 117873. [Link]

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• Cánovas, R., et al. (2019). A protocol for testing the stability of biochemical analytes. Technical document. Revista del Laboratorio Clínico, 12(4), 210-217. [Link]

• Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. Celegence. [Link]

• European Medicines Agency. (n.d.). ICH Topic Q 1 E Evaluation of Stability Data Step 5. EMA. [Link]

• Mirowska, K., et al. (2022). Replicates Number for Drug Stability Testing during Bioanalytical Method Validation—An Experimental and Retrospective Approach. Pharmaceuticals, 15(1), 86. [Link]

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Technical Support Center: Overcoming Matrix Effects in Hair Analysis for PTeCA

This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of PTeCA (Pyrrole-2,3,5-tricarboxylic acid) analysis in hair. As a critical biomarker for eumelanin, accurate PTeCA quantification is paramount, yet the inherent nature of the hair matrix presents significant analytical challenges. This resource provides in-depth troubleshooting, scientifically grounded protocols, and expert insights to ensure the integrity and reliability of your experimental data.

The Challenge: Understanding Matrix Effects in Hair

Hair is a complex biological matrix composed primarily of keratin proteins, lipids, and melanin.[1] When analyzing for trace-level compounds like PTeCA, these endogenous components, along with exogenous contaminants from hair care products and the environment, can co-elute with the analyte of interest during liquid chromatography-mass spectrometry (LC-MS/MS) analysis.[1][2] This co-elution can lead to a phenomenon known as "matrix effects," where the ionization efficiency of PTeCA is either suppressed or enhanced, leading to inaccurate quantification.[2][3][4]

Ion suppression is the more common issue, where matrix components compete with the analyte for ionization in the MS source, resulting in a decreased signal.[2][4] Ion enhancement, though less frequent, can also occur, artificially inflating the analyte signal.[2] The primary culprits in hair matrix effects include salts, lipids, and residues from shampoos and conditioners, such as quaternary ammonium salts, which are notorious for causing significant ion suppression.[1]

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during PTeCA hair analysis.

Q1: My PTeCA signal is very low or non-existent, even in samples I expect to be positive. What are the likely causes?

A1: This is a classic symptom of significant ion suppression. The complex hair matrix is likely interfering with the ionization of PTeCA in the mass spectrometer source.[2][3] Several factors could be at play:

• Inadequate Sample Cleanup: Your current sample preparation method may not be sufficiently removing interfering matrix components.[2]

• Suboptimal Chromatographic Separation: PTeCA may be co-eluting with a large, interfering peak from the matrix.[3]

• Inefficient Extraction: The PTeCA may not be efficiently extracted from the hair shaft.

Troubleshooting Steps:

• Evaluate Your Sample Preparation: Consider more rigorous cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[1]

• Optimize Chromatography: Adjust your LC gradient to improve the separation of PTeCA from matrix components. Experiment with different column chemistries.

• Assess Extraction Efficiency: Perform a recovery experiment by spiking a known amount of PTeCA standard into a blank hair matrix and comparing the signal to a neat standard. Low recovery indicates an extraction issue.[1]

Q2: I'm observing inconsistent results across replicates of the same sample. What could be causing this variability?

A2: Inconsistent results often point to variability in either the sample preparation process or the degree of matrix effects between samples.[5]

• Inhomogeneous Samples: Hair is not a perfectly homogenous matrix. Ensure your samples are finely minced or pulverized to improve consistency.[6][7]

• Variable Matrix Effects: The concentration of interfering substances can vary even within the same hair sample, leading to fluctuating ion suppression or enhancement.[5]

Troubleshooting Steps:

• Standardize Sample Homogenization: Implement a consistent and thorough hair pulverization or cutting protocol.[7][8]

• Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for variable matrix effects.[9][10] A SIL-IS for PTeCA will co-elute and experience the same ionization effects as the analyte, allowing for accurate ratiometric quantification.[5][11]

Q3: How do I quantitatively assess the extent of matrix effects in my assay?

A3: A post-extraction addition experiment is the standard method for quantifying matrix effects.[1] The process involves:

• Extracting a blank hair sample (known to be free of PTeCA).

• Spiking a known concentration of PTeCA standard into the extracted matrix.

• Comparing the signal of the spiked extract to the signal of a neat standard of the same concentration prepared in the mobile phase.

The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Neat Standard) * 100

A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[1] An acceptable range is typically considered to be 85-115%.[1]

Q4: Can derivatization help improve my PTeCA signal and reduce matrix effects?

A4: Yes, derivatization can be a powerful tool.[12][13] By chemically modifying PTeCA, you can:

• Enhance Ionization Efficiency: Introduce a more readily ionizable group to the PTeCA molecule, leading to a stronger MS signal.[14][15][16]

• Improve Chromatographic Separation: Alter the polarity of PTeCA, which can shift its retention time away from interfering matrix components.[14][15]

• Increase Specificity: The derivatized molecule will have a different mass and fragmentation pattern, which can help to distinguish it from background noise.[12]

Common derivatization strategies for carboxylic acids often involve esterification to improve their chromatographic behavior and ionization in positive ion mode.

Troubleshooting Guides & Protocols

This section provides detailed workflows to mitigate matrix effects and ensure robust PTeCA analysis.

Workflow for Investigating and Mitigating Matrix Effects

Caption: A systematic workflow for identifying, analyzing, and mitigating matrix effects in PTeCA hair analysis.

Protocol 1: Solid-Phase Extraction (SPE) for Enhanced Cleanup

This protocol provides a general framework for using mixed-mode cation exchange SPE to remove interfering substances from hair extracts.

Objective: To selectively isolate PTeCA while removing matrix components that cause ion suppression.

Materials:

• Hair extract (post-digestion and initial solvent extraction)

• Mixed-Mode Cation Exchange SPE Cartridges

• Methanol

• Acetonitrile

• Deionized Water

• Ammonium Hydroxide

• Formic Acid

• SPE Vacuum Manifold

Procedure:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Loading: Load the hair extract onto the SPE cartridge.

• Washing:

  • Wash with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute PTeCA with 1 mL of 5% ammonium hydroxide in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Rationale: This multi-step wash procedure effectively removes a wide range of interfering compounds. The final elution step uses a basic solution to neutralize the acidic PTeCA, releasing it from the sorbent.

Protocol 2: Quantification of Matrix Effects

Objective: To quantitatively determine the degree of ion suppression or enhancement.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): A known concentration of PTeCA standard in the mobile phase.

  • Set B (Spiked Extract): Extract a blank hair sample using your validated method. Add the same concentration of PTeCA standard as in Set A to the final extract.

  • Set C (Blank Extract): A blank hair extract with no added PTeCA to check for endogenous interferences.

• Analyze by LC-MS/MS: Inject all three sets of samples and record the peak area for PTeCA.

• Calculate Matrix Effect: Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

• Calculate Recovery: Recovery (%) = (Mean Peak Area of Pre-Spiked Sample / Mean Peak Area of Set B) * 100 (Requires a separate sample spiked before extraction).

Data Interpretation:

Matrix Effect (%)	Interpretation	Recommended Action
< 85%	Significant Ion Suppression	Improve sample cleanup; optimize chromatography; use a SIL-IS.
85% - 115%	Acceptable Matrix Effect	Proceed with method validation.
> 115%	Significant Ion Enhancement	Improve sample cleanup; optimize chromatography; use a SIL-IS.

Advanced Strategies for Overcoming Matrix Effects

1. Stable Isotope-Labeled Internal Standards (SIL-IS)

The use of a SIL-IS is the gold standard for correcting matrix effects.[9][10] A SIL-IS is a version of the analyte (PTeCA) where one or more atoms have been replaced with a heavier isotope (e.g., ¹³C or ²H).

Why it Works:

• Identical Chemical and Physical Properties: The SIL-IS behaves identically to the analyte during sample preparation and chromatography, meaning it experiences the same extraction losses and matrix effects.[5][11]

• Mass Difference: It is easily distinguished from the analyte by the mass spectrometer.

• Accurate Quantification: By measuring the ratio of the analyte to the SIL-IS, any signal suppression or enhancement is canceled out, leading to highly accurate and precise results.

Implementation:

• Add a known concentration of the PTeCA SIL-IS to all samples, calibrators, and quality controls at the beginning of the sample preparation process.

• Quantify using the peak area ratio of the analyte to the SIL-IS.

2. Chromatographic Optimization

Strategic adjustments to your LC method can physically separate PTeCA from interfering matrix components.[17]

• Gradient Modification: A shallower gradient can increase the resolution between closely eluting peaks.

• Column Chemistry: Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl, Pentafluorophenyl) to alter the selectivity of the separation.

• Microflow or Nanoflow LC: Reducing the flow rate can enhance sensitivity and improve separation efficiency.[17]

3. Derivatization

Chemical derivatization alters the chemical structure of PTeCA to improve its analytical properties.[12][13] For PTeCA, which contains multiple carboxylic acid groups, esterification is a common approach.

Example Derivatization Reaction (Esterification):

Caption: Esterification of PTeCA to improve its analytical characteristics for LC-MS/MS.

Benefits:

• Increased Hydrophobicity: Improves retention on reversed-phase columns, potentially separating it from polar matrix interferences.

• Enhanced Ionization: Esterified compounds often show better ionization efficiency in positive electrospray ionization (ESI) mode.[13]

By understanding the fundamental principles of matrix effects and systematically applying these troubleshooting and optimization strategies, you can develop a robust and reliable method for the quantification of PTeCA in the challenging matrix of hair.

References

• Wilde, M., et al. (2019). Single hair analysis: Validation of a screening method for over 150 analytes and application on documented single‐dose cases. Drug Testing and Analysis. Available from: [Link]

• Di-Gioia, S., et al. (2021). Development and validation of a method for simultaneous analysis of hair underivatized amino acids and damage biomarkers, using liquid chromatography-tandem mass spectrometry. Talanta. Available from: [Link]

• Binz, T. M., et al. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug Testing and Analysis. Available from: [Link]

• Casati, S., et al. (2020). PTCA (1-H-Pyrrole-2,3,5-Tricarboxylic Acid) as a Marker for Oxidative Hair Treatment: Distribution, Gender Aspects, Correlation with EtG and Self-Reports. Journal of Analytical Toxicology. Available from: [Link]

• Eisenbeiss, L., et al. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis. Available from: [Link]

• Casati, S., et al. (2025). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. AIR Unimi. Available from: [Link]

• Casati, S., et al. (2025). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. AIR Unimi. Available from: [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. Available from: [Link]

• Di-Gioia, S., et al. (2021). Development and validation of a method for simultaneous analysis of hair underivatized amino acids and damage biomarkers, using liquid chromatography-tandem mass spectrometry. ResearchGate. Available from: [Link]

• Zhang, K., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PLoS One. Available from: [Link]

• Wilde, M., et al. (2019). Single hair analysis: Validation of a screening method for over 150 analytes and application on documented single‐dose cases. Drug Testing and Analysis. Available from: [Link]

• Meyer, M. R., & Maurer, H. H. (2023). Advances in testing for sample manipulation in clinical and forensic toxicology-part B: hair samples. Analytical and Bioanalytical Chemistry. Available from: [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. Available from: [Link]

• U.S. Food and Drug Administration. (2023). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Available from: [Link]

• Wille, K., et al. (2012). LC-MS/MS in forensic toxicology: what about matrix effects?. Acta Clinica Belgica. Available from: [Link]

• Stocchero, G., et al. (2024). Hair analysis in a snip with simplified sample preparation. Wiley Analytical Science. Available from: [Link]

• Binz, T. M., et al. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug Testing and Analysis. Available from: [Link]

• Gürler, M., et al. (2022). Development of a LC-MS/MS Method for the Determination of Narcotic Drugs and Psychotropic Substances in Human Hair. Analytical and Bioanalytical Chemistry Research. Available from: [Link]

• Favretto, D., et al. (2015). Sample preparation methods for determination of drugs of abuse in hair samples: A review. Analytica Chimica Acta. Available from: [Link]

• LGC Group. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Available from: [Link]

• Mitamura, K., et al. (2001). Derivatization in Liquid Chromatography/Mass Spectrometric Analysis of Neurosteroids. Chromatography. Available from: [Link]

• Yang, Y., et al. (2020). Direct Comparison of Derivatization Strategies for LC-MS/MS Analysis of N-Glycans. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Eisenbeiss, L., et al. (2024). New Approaches To Identify Urine and Hair Adulteration Attempts in Forensic Toxicology: A Proof-of-Concept Study Using a Proteomics Approach Based on Liquid Chromatography–Mass Spectrometry (LC-MS). Journal of Proteome Research. Available from: [Link]

• Mercolini, L., et al. (2013). Drug Screening of Hair by Liquid Chromatography-Tandem Mass Spectrometry. Journal of Visualized Experiments. Available from: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link]

• Peng, H., et al. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Montesano, C., et al. (2019). Combination of Pressurized Liquid Extraction with dispersive Liquid Liquid Micro Extraction for the determination of sixty drugs of abuse in hair. Journal of Chromatography A. Available from: [Link]

• Amerigo Scientific. (n.d.). Stable Isotope-labeled Standards. Available from: [Link]

• Ney, L. J., et al. (2021). Chloroform-based liquid-liquid extraction and LC-MS/MS quantification of endocannabinoids, cortisol and progesterone in human hair. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Biotech Spain. (2025). Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. Available from: [Link]

• Higashi, T. (2013). Derivatization in Liquid Chromatography for Mass Spectrometric Detection. Journal of the Mass Spectrometry Society of Japan. Available from: [Link]

• Xiang, P., et al. (2013). Study on dissolution mechanism of cortisol and cortisone from hair matrix with liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. Available from: [Link]

• Montesano, C., et al. (2019). Combination of pressurized liquid extraction with dispersive liquid liquid micro extraction for the determination of sixty drugs of abuse in hair. Journal of Chromatography A. Available from: [Link]

• He, Y., et al. (2023). Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. Analytical and Bioanalytical Chemistry. Available from: [Link]

• Higashi, T., & Ogawa, S. (2008). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Waters Corporation. (2025). Extraction and Analysis of a Definitive Drug Panel in Hair Samples by UHPLC-MS/MS for Forensic Toxicology. Available from: [Link]

• IROA Technologies. (2025). Ion suppression correction and normalization for non-targeted metabolomics. PMC. Available from: [Link]

• Lee, S., et al. (2019). Hybrid Solid-Phase Extraction for Selective Determination of Methamphetamine and Amphetamine in Dyed Hair by Using Gas Chromatography-Mass Spectrometry. Journal of Analytical Science and Technology. Available from: [Link]

• Pistos, C. (n.d.). The Challenges In Hair Analysis From The Perspective Of An Analytical Chemist. Stay Tuned-eMagazine. Available from: [Link]

• Smith, F. P. (n.d.). Assessing Pretreatment Methods and Drug-Matrix Binding in Forensic Hair Analysis. Themis: Research Journal of Justice Studies and Forensic Science. Available from: [Link]

• SCIEX. (n.d.). Efficiently Designed Workflows Provide Accurate Results in Forensic Analysis of THC-COOH in Hair Samples. Available from: [Link]

• van den Broek, I., et al. (2023). Ion suppression, reduced long-term robustness and leakage current of the spray voltage during the ionization of trichloroacetic. CORE. Available from: [Link]

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Technical Support Center: Enhancing the Solubility of 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

Welcome to the technical support center for 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming solubility challenges encountered during experimental work with this highly functionalized molecule. Our goal is to equip you with the knowledge and practical protocols to ensure the successful integration of PTeCA into your synthetic and materials science workflows.

Introduction to 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA)

1H-pyrrole-2,3,4,5-tetracarboxylic acid is a unique heterocyclic compound characterized by a pyrrole ring fully substituted with carboxylic acid groups.[1] This structure imparts a high degree of polarity and acidity, making it a valuable building block in coordination chemistry, particularly for the synthesis of metal-organic frameworks (MOFs) and other coordination polymers.[2] However, the very properties that make PTeCA a versatile precursor also present significant challenges in terms of its solubility, particularly in non-aqueous reaction media.[2] This guide provides a systematic approach to understanding and improving the solubility of PTeCA for various research applications.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 1H-pyrrole-2,3,4,5-tetracarboxylic acid?

A1: Due to its four carboxylic acid groups, PTeCA is a highly polar molecule. It is soluble in water, and its aqueous solubility is highly dependent on pH.[1][3] In acidic to neutral water, its solubility can be limited. However, in basic aqueous solutions, it readily dissolves due to the deprotonation of the carboxylic acid groups to form a highly soluble tetra-anionic salt. Its solubility in nonpolar organic solvents is very limited.[2] Polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) can be effective for dissolving PTeCA, although it may require some time.[3]

Q2: Why is PTeCA poorly soluble in many common organic solvents?

A2: The poor solubility of PTeCA in many organic solvents, especially non-polar ones, is due to the strong intermolecular hydrogen bonding between the carboxylic acid groups. These strong interactions create a stable crystal lattice that requires a significant amount of energy to disrupt. Solvents that cannot effectively solvate the individual PTeCA molecules and disrupt these hydrogen bonds will not be effective at dissolving the compound.

Q3: Can I use PTeCA in reactions that are not conducted in aqueous solutions?

A3: Yes, it is possible to use PTeCA in non-aqueous reactions. The key is to select an appropriate polar aprotic solvent or to modify the PTeCA molecule to increase its organo-solubility. This can be achieved by converting it into a salt with an organic counter-ion or by using a co-solvent system.

Q4: What is the impact of pH on the solubility of PTeCA in water?

A4: The pH of the aqueous solution has a dramatic effect on the solubility of PTeCA. As the pH increases, the carboxylic acid groups are deprotonated, forming carboxylate anions. This transformation from a neutral molecule to a charged species significantly increases its interaction with polar water molecules, leading to a substantial increase in solubility.[3][4]

Q5: Are there any safety precautions I should take when working with PTeCA and the recommended solvents?

A5: Always consult the Safety Data Sheet (SDS) for 1H-pyrrole-2,3,4,5-tetracarboxylic acid and any solvents you plan to use. Standard laboratory safety practices, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, should be followed. When working with volatile organic solvents, ensure adequate ventilation, preferably within a fume hood.

Troubleshooting Guides & Experimental Protocols

This section provides detailed troubleshooting guides and step-by-step protocols to address specific solubility challenges you may encounter with PTeCA.

Guide 1: Enhancing Aqueous Solubility through pH Adjustment

This guide details the process of improving the solubility of PTeCA in aqueous media by adjusting the pH.

Causality Behind the Method

The solubility of carboxylic acids in water increases significantly as the pH rises above their pKa values.[3][4] At higher pH, the carboxylic acid groups (-COOH) are deprotonated to form carboxylate anions (-COO⁻). This conversion to a charged species enhances the molecule's interaction with polar water molecules, leading to increased solubility.

Visualizing the Effect of pH on PTeCA Solubility

Caption: Effect of pH on the ionization and solubility of PTeCA.

Step-by-Step Protocol for pH-Adjusted Dissolution

• Initial Suspension: Suspend the desired amount of PTeCA in deionized water.

• Base Selection: Choose a suitable base. For many applications, a solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) is appropriate. For reactions sensitive to inorganic cations, an organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) can be used.

• Titration: Slowly add the base dropwise to the PTeCA suspension while stirring continuously.

• Monitoring: Monitor the pH of the solution using a calibrated pH meter.

• Dissolution: Continue adding the base until the PTeCA is fully dissolved. The pH at which complete dissolution occurs will depend on the concentration of PTeCA.

• Final pH Adjustment: If your reaction requires a specific pH, carefully adjust it by adding a dilute acid or base.

Table 1: Recommended Bases for Aqueous pH Adjustment

Base	Type	Considerations
Sodium Hydroxide (NaOH)	Inorganic	Forms a highly soluble sodium salt. May not be suitable for all applications.
Potassium Hydroxide (KOH)	Inorganic	Similar to NaOH, forms a highly soluble potassium salt.
Triethylamine (TEA)	Organic	Volatile, can be removed under reduced pressure. Suitable for organic synthesis.
DIPEA	Organic	Less volatile than TEA, a non-nucleophilic base.

Guide 2: Improving Solubility through Salt Formation

This guide outlines the procedure for forming a soluble salt of PTeCA, which can enhance its solubility in both aqueous and some polar organic solvents.

Causality Behind the Method

Converting a carboxylic acid to its corresponding salt disrupts the strong intermolecular hydrogen bonding of the acid form.[4][5] The resulting ionic salt has different solvation requirements and can be more soluble in certain solvents compared to the neutral acid.

Visualizing the Salt Formation Workflow

Caption: Workflow for preparing a soluble salt of PTeCA.

Step-by-Step Protocol for Salt Formation

• Solvent Selection: Choose a solvent in which the PTeCA has some initial, even if limited, solubility. Water or a polar protic solvent like methanol or ethanol is a good starting point.

• Suspension: Suspend the PTeCA in the chosen solvent.

• Base Addition: Add a stoichiometric amount of a suitable base. For four carboxylic acid groups, you will need four equivalents of a monobasic base.

• Reaction: Stir the mixture at room temperature until the PTeCA is fully dissolved, indicating the formation of the salt. Gentle heating can be applied if necessary, but monitor for any potential degradation.

• Use in-situ or Isolate: The resulting salt solution can be used directly in the subsequent reaction. Alternatively, the solvent can be removed under reduced pressure to isolate the salt as a solid for later use.

Table 2: Suitable Bases for Salt Formation

Base	Resulting Salt	Common Solvents
Sodium Bicarbonate (NaHCO₃)	Sodium Salt	Water
Triethylamine (TEA)	Triethylammonium Salt	Water, Methanol, DCM (with TEA)[3]
Ammonium Hydroxide (NH₄OH)	Ammonium Salt	Water

Guide 3: Utilizing Co-solvents and Solvent Screening

This guide provides a strategy for identifying suitable solvent systems for PTeCA through the use of co-solvents and systematic solvent screening.

Causality Behind the Method

A co-solvent system can improve solubility by combining the properties of two or more solvents. For example, a small amount of water in an organic solvent can significantly enhance the solubility of carboxylic acids.[6][7] This is because water can help to break the hydrogen bonding network of the acid and solvate the polar carboxylic acid groups.

Step-by-Step Protocol for Solvent Screening

• Solvent Selection: Choose a range of solvents with varying polarities. Include polar aprotic solvents (DMSO, DMF), polar protic solvents (methanol, ethanol), and less polar solvents if required by your reaction.

• Small-Scale Tests: In small vials, add a known amount of PTeCA (e.g., 1-2 mg).

• Solvent Addition: Add a measured volume of each solvent (e.g., 0.5 mL) to the vials.

• Observation: Observe the solubility at room temperature. Note if the compound is fully soluble, partially soluble, or insoluble.

• Agitation and Heating: If not soluble at room temperature, agitate the mixture (e.g., using a vortex mixer) and gently heat it. Be cautious when heating volatile solvents.

• Co-solvent Addition: For solvents where PTeCA shows poor solubility, add a small amount of a co-solvent (e.g., a few drops of water or DMSO) and observe any changes in solubility.

• Documentation: Record your observations in a table to identify the most promising solvent or co-solvent system for your reaction.

Table 3: Potential Solvents and Co-solvents for PTeCA

Solvent Class	Examples	Solubility Expectation	Co-solvent Potential
Polar Aprotic	DMSO, DMF	Good, may be slow to dissolve[3]	N/A
Polar Protic	Water, Methanol, Ethanol	Good with pH adjustment or as a salt	Can act as a co-solvent with others
Ethers	THF, Dioxane	Poor	May improve with a polar co-solvent
Halogenated	Dichloromethane (DCM)	Very Poor	May improve with a base like TEA[3]

Conclusion

The successful use of 1H-pyrrole-2,3,4,5-tetracarboxylic acid in research and development hinges on effectively managing its solubility. By understanding the chemical principles that govern its dissolution and by systematically applying the strategies of pH adjustment, salt formation, and solvent screening, researchers can overcome these challenges. This guide provides a foundation for troubleshooting and optimizing your experimental conditions. For further assistance, please do not hesitate to contact our technical support team.

References

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• CN103406067A - Polycarboxylic acid dispersing agent and preparation method and application thereof - Google Patents. (2013, November 27).

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• Carboxylic Acid Reactivity - MSU chemistry. (n.d.). Retrieved March 4, 2026, from [Link]

• 1H-Pyrrole-2-carboxylic acid - the NIST WebBook. (n.d.). Retrieved March 4, 2026, from [Link]

• Influence of polycarboxylic acid chelating agents on the kinetics of the dissolution of metal oxides (Journal Article) - OSTI. (1986, November 1). Retrieved March 4, 2026, from [Link]

• Reactions of Carboxylic Acids - Chemistry LibreTexts. (2023, January 22). Retrieved March 4, 2026, from [Link]

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Technical Support Center: Development of a Scale-Up Synthesis for 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid (PTeCA)

Welcome to the technical support center for the synthesis of 1H-Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA). This guide is designed for researchers, chemists, and drug development professionals who are looking to move beyond analytical-scale generation towards a robust, scalable synthetic process.

PTeCA is a highly functionalized heterocyclic compound, primarily recognized as a definitive biomarker for oxidative hair damage, specifically from bleaching with hydrogen peroxide.[1][2] Its utility as an analytical standard and as a potential building block for metal-organic frameworks (MOFs) necessitates the development of reliable synthetic routes.[1] However, established, large-scale synthesis protocols are not widely reported in the literature, presenting a unique challenge for process chemists.

This document provides a framework for approaching the scale-up synthesis of PTeCA, focusing on plausible synthetic strategies, troubleshooting common issues, and ensuring process safety and integrity.

Frequently Asked Questions (FAQs)

Q1: What are the most plausible synthetic routes for the scale-up synthesis of PTeCA?

While a definitive industrial method is not published, two primary strategies can be proposed based on fundamental organic chemistry principles and analogous reactions:

• Oxidative Scaffolding: This approach involves the exhaustive oxidation of a pre-formed, substituted pyrrole ring, such as 2,3,4,5-tetramethylpyrrole. This strategy is conceptually similar to the biological process where eumelanin is oxidized to PTeCA.[1][2] Strong oxidizing agents like potassium permanganate (KMnO₄) or nitric acid (HNO₃) would be required to convert the methyl groups to carboxylic acids.

• Ring-Closure and Hydrolysis: This strategy involves constructing the pyrrole ring with precursor functional groups that can be readily converted to carboxylic acids. A potential, though less direct, route could involve a cyclization reaction to form a pyrrole with four ester groups, followed by a final hydrolysis step to yield the tetracarboxylic acid.[1]

The oxidative scaffolding approach is often more direct but can be challenging to control on a larger scale due to the harsh conditions.

Q2: What are the primary challenges anticipated when scaling up PTeCA synthesis?

Scaling this synthesis presents several predictable hurdles:

• Reaction Control: The use of strong oxidizing agents like KMnO₄ results in highly exothermic reactions that require meticulous temperature control and staged reagent addition to prevent runaways.

• Product Isolation and Purification: PTeCA is a highly polar, poly-acidic molecule.[3] This makes it largely insoluble in non-polar organic solvents and prone to remaining in aqueous phases, complicating extraction.[1] Its lack of a distinct melting or boiling point means that purification by distillation or simple recrystallization is challenging.[1]

• Side Reactions: Strong oxidation can lead to ring-opening and degradation of the pyrrole core. Incomplete oxidation will result in a mixture of partially carboxylated pyrroles, which are difficult to separate from the final product.

• Material Handling: Handling large quantities of strong acids and oxidizers requires specialized equipment and stringent safety protocols.

Q3: How can I monitor the reaction progress effectively?

Given the non-volatile and highly polar nature of PTeCA, standard techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC) may be difficult. The most reliable method is High-Performance Liquid Chromatography (HPLC), ideally coupled with High-Resolution Mass Spectrometry (HRMS). This technique allows for the direct monitoring of the disappearance of starting material and the appearance of PTeCA in the reaction mixture.[1][2]

Analyte	Expected [M-H]⁻ (m/z)	Diagnostic Fragments (m/z)	Notes
PTeCA	242.0054	198.0165, 154.0276	Fragments correspond to sequential loss of CO₂.[1]
Starting Material (e.g., Tetramethylpyrrole)	Varies	Varies	Monitor for complete consumption.
Intermediates (e.g., di- or tri-carboxylic acids)	Varies	Varies	Appearance and disappearance indicate reaction progression.
Table 1: Key mass spectrometry ions for monitoring PTeCA synthesis.

Q4: What safety precautions are critical during scale-up?

Safety must be the foremost consideration.

• Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, flame-resistant lab coats, and full-face protection.[4][5]

• Ventilation: All operations should be conducted in a certified chemical fume hood or a well-ventilated area to avoid inhaling dust or vapors.[4][5]

• Exothermic Reaction Management: Use a robust reactor with overhead stirring and an external cooling system. Add strong oxidants slowly and in portions to maintain temperature control. For larger scales, a reaction calorimeter study is highly recommended to understand the thermal profile.

• Quenching: Have a plan for quenching the reaction safely. For permanganate oxidations, a solution of sodium bisulfite is typically used.

• Waste Disposal: Dispose of all chemical waste according to institutional and governmental regulations.

Proposed Laboratory Protocol: Oxidative Synthesis of PTeCA (Starting Point for Development)

This protocol is a conceptual starting point for laboratory-scale synthesis (1-5 g) and must be optimized for yield and purity before any scale-up is attempted.

Objective: To synthesize 1H-Pyrrole-2,3,4,5-tetracarboxylic acid via the oxidation of 2,3,4,5-tetramethyl-1H-pyrrole.

Materials:

• 2,3,4,5-tetramethyl-1H-pyrrole

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Sodium bisulfite (NaHSO₃)

• Deionized water

Step-by-Step Methodology:

• Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and an addition funnel, dissolve 2,3,4,5-tetramethyl-1H-pyrrole in an aqueous solution of sodium hydroxide (e.g., 1 M). The alkaline medium helps to keep the intermediate carboxylic acids in solution as their carboxylate salts. Place the flask in an ice/water bath to maintain a low temperature.

• Oxidant Preparation: Prepare a solution of potassium permanganate in deionized water. A significant molar excess of KMnO₄ is required (e.g., 8-12 equivalents) to ensure complete oxidation of all four methyl groups.

• Controlled Addition: Slowly add the KMnO₄ solution to the stirred pyrrole solution via the addition funnel. Crucially, monitor the internal temperature and maintain it below 10 °C. The reaction is highly exothermic. The purple color of the permanganate will disappear as it is consumed, and a brown precipitate of manganese dioxide (MnO₂) will form.

• Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for several hours or overnight to ensure the reaction goes to completion. Monitor progress using HPLC-HRMS.

• Quenching and Filtration: Cool the reaction mixture in an ice bath. Carefully quench any excess permanganate by slowly adding a saturated solution of sodium bisulfite until the purple color is no longer present. Filter the mixture through a pad of celite to remove the MnO₂ precipitate. Wash the filter cake with a small amount of dilute NaOH solution.

• Acidification and Isolation: Combine the filtrate and washings. Cool the solution in an ice bath and acidify by slowly adding concentrated HCl until the pH is ~1-2. PTeCA, being a poly-acid, should precipitate out of the acidic aqueous solution.

• Purification: Collect the crude solid product by vacuum filtration. Wash the solid with cold, dilute HCl and then with a minimal amount of cold deionized water. Due to its high polarity, PTeCA has some solubility in water, so extensive washing may lead to yield loss.[3] The primary method for purification at this stage would be recrystallization from hot water, though this may require significant optimization.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and purification process.

Caption: Troubleshooting flowchart for PTeCA synthesis.

Synthetic Workflow Overview

The diagram below outlines the key stages in the proposed oxidative synthesis of PTeCA.

Caption: Proposed workflow for PTeCA synthesis.

References

• Synthesis of "C-Enriched Pyrrole from 2-¹³C D-Galactose. J. Labelled Cpd. Radiopharm. 42, 927-936 (1999).
• 1H-Pyrrole-2,3,5-tricarboxylic acid - Safety D
• Pyrrole - SAFETY D
• 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid | 954-18-7. Benchchem.
• A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. PubMed.
• CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid. CymitQuimica.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Comparing Markers for Oxidative Hair Treatment

For researchers, scientists, and professionals in drug and cosmetic development, the objective assessment of oxidative damage to hair is paramount for substantiating product claims and understanding damage pathways. This guide provides an in-depth comparison of key biomarkers for evaluating oxidative hair treatments, offering insights into their mechanisms, analytical methodologies, and relative merits. This document is designed to empower you with the knowledge to select the most appropriate markers for your research needs, ensuring scientific integrity and robust data.

The Landscape of Oxidative Hair Damage

Oxidative stress is a primary driver of hair damage, stemming from both endogenous metabolic processes and exogenous factors such as chemical treatments (e.g., bleaching, dyeing) and environmental aggressors like ultraviolet (UV) radiation.[1][2] This oxidative insult targets the hair's key structural components: proteins (keratin) and lipids. The resulting damage manifests as decreased mechanical strength, increased porosity, surface roughness, and color fading. To quantify the extent of this damage and the efficacy of protective or restorative treatments, a panel of reliable biomarkers is essential.

Key Biomarkers for Oxidative Stress in Hair: A Comparative Analysis

The selection of an appropriate biomarker hinges on the specific type of oxidative damage being investigated (e.g., protein vs. lipid) and the nature of the oxidative stressor (e.g., chemical vs. photochemical). This section delves into the most scientifically validated markers, comparing their utility in a research and development setting.

Protein Oxidation Markers

Hair is predominantly composed of keratin proteins, making protein oxidation a critical indicator of damage.

Mechanism: Protein carbonylation refers to the irreversible oxidative modification of protein side chains (e.g., proline, arginine, lysine, and threonine) to form carbonyl groups (aldehydes and ketones).[3][4] This modification can be induced by direct oxidation of amino acids or by the secondary reaction of amino acids with products of lipid peroxidation.[3][4]

Causality of Experimental Choice: The measurement of protein carbonyls is a robust and widely accepted indicator of severe, irreversible oxidative protein damage.[3][5] Its particular strength lies in its high sensitivity, especially in the context of photochemical damage (UV radiation), where it has been shown to be a more sensitive and accurate marker than the traditional cysteic acid measurement.[3][5] This makes it an excellent choice for evaluating the photoprotective efficacy of hair care ingredients.

Workflow for Protein Carbonylation Analysis:

Caption: Workflow for Protein Carbonylation Analysis in Hair Samples.

Mechanism: Cysteic acid is formed through the irreversible oxidation of disulfide bonds (cystine) within the keratin structure.[6] These disulfide bonds are crucial for maintaining the hair's mechanical strength and structural integrity.

Causality of Experimental Choice: The quantification of cysteic acid is a well-established and traditional method for assessing oxidative damage, particularly from chemical treatments like bleaching.[6] Its direct correlation with the loss of hair strength makes it a functionally relevant marker. Near-infrared (NIR) and Fourier-transform infrared (FTIR) spectroscopy provide rapid and non-destructive methods for its quantification.[6]

Mechanism: The amino acid tryptophan is susceptible to photodegradation upon exposure to UV radiation, leading to the formation of various photo-oxidation products, including kynurenine.[7][8] Tryptophan degradation is indicative of protein damage and can contribute to hair yellowing.[8]

Causality of Experimental Choice: Monitoring the depletion of tryptophan and the appearance of its metabolites like kynurenine provides a specific marker for UV-induced damage.[7][8] The ratio of kynurenine to tryptophan can serve as an indicator of the extent of photodegradation. High-performance liquid chromatography (HPLC) is the preferred method for the simultaneous quantification of both compounds.[7]

Lipid Peroxidation Markers

Lipids are present in the hair cuticle and cortex, contributing to the hair's flexibility and surface properties. Oxidative damage to these lipids can lead to a compromised hair structure.

Mechanism: Malondialdehyde (MDA) is a major and well-characterized end-product of polyunsaturated fatty acid peroxidation. It is commonly measured as part of the Thiobarbituric Acid Reactive Substances (TBARS) assay, where MDA reacts with thiobarbituric acid (TBA) to produce a colored and fluorescent adduct.

Causality of Experimental Choice: The TBARS assay is a widely used and cost-effective method for assessing lipid peroxidation in biological samples, including hair. It provides a general measure of oxidative damage to lipids. However, it's important to note that the assay can have some specificity issues, as other aldehydes can also react with TBA.

Biochemical Pathway of Lipid Peroxidation and MDA Formation:

Caption: Simplified pathway of lipid peroxidation leading to MDA formation and its detection via the TBARS assay.

Comparative Summary of Markers

Marker	Type of Damage	Primary Stressor	Analytical Method(s)	Advantages	Disadvantages
Protein Carbonyls	Protein Oxidation	Photochemical (UV), Chemical	Fluorescence Spectroscopy, HPLC, ELISA	High sensitivity, especially for UV damage; allows for in-situ visualization.[3][5]	Can be a more complex and costly assay compared to others.
Cysteic Acid	Protein Oxidation	Chemical (Bleaching)	NIR/FTIR Spectroscopy, Amino Acid Analysis	Well-established, direct correlation with hair strength, rapid analysis with spectroscopy.[6]	Less sensitive to photochemical damage compared to protein carbonylation.[3]
Tryptophan/Kynurenine	Protein Oxidation	Photochemical (UV)	HPLC	Specific for UV-induced damage, allows for ratiometric analysis.[7][8]	Less indicative of damage from chemical treatments.
MDA/TBARS	Lipid Peroxidation	General Oxidative Stress	Spectrophotometry, Fluorometry	Cost-effective, widely used for assessing lipid peroxidation.	Potential for lack of specificity.

Detailed Experimental Protocols

Quantification of Protein Carbonylation in Hair

This protocol is based on the derivatization of carbonyl groups with 2,4-dinitrophenylhydrazine (DNPH) followed by fluorescent detection.

Materials:

• Hair samples (untreated and treated)

• Protein extraction buffer (containing detergents and chaotropic agents)

• 2,4-Dinitrophenylhydrazine (DNPH) solution

• Trichloroacetic acid (TCA)

• Fluorescently labeled secondary antibody specific for DNP

• SDS-PAGE reagents and equipment

• Fluorescence imaging system

Procedure:

• Protein Extraction: Homogenize hair samples in a suitable protein extraction buffer. Centrifuge to remove insoluble material.

• Protein Quantification: Determine the protein concentration of the extracts using a standard protein assay (e.g., BCA assay).

• Derivatization: Incubate a known amount of protein extract with DNPH solution to form DNP-hydrazone derivatives of the protein carbonyls. A parallel control sample should be incubated without DNPH.

• Protein Precipitation: Precipitate the proteins using TCA to remove excess DNPH. Wash the protein pellet with ethanol-ethyl acetate to further remove any unbound DNPH.

• SDS-PAGE and Western Blotting: Resuspend the protein pellet in a suitable buffer and separate the proteins by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunodetection: Block the membrane and incubate with a primary antibody against DNP. Follow with a fluorescently labeled secondary antibody.

• Imaging and Quantification: Image the membrane using a fluorescence imaging system. Quantify the band intensities using densitometry software. Normalize the carbonyl signal to the total protein loaded in each lane.

Measurement of Malondialdehyde (MDA) in Hair using the TBARS Assay

This protocol outlines a common spectrophotometric method for TBARS.

Materials:

• Hair samples (untreated and treated)

• Alkaline digestion solution (e.g., 1 M NaOH)

• Thiobarbituric acid (TBA) reagent

• Trichloroacetic acid (TCA)

• Butylated hydroxytoluene (BHT) (to prevent further oxidation during the assay)

• MDA standard for calibration curve

• Spectrophotometer

Procedure:

• Sample Preparation: Weigh a known amount of hair and digest it in an alkaline solution.

• Reaction Mixture: To the digested hair sample, add the TBA reagent and TCA. Add BHT to prevent artefactual oxidation.

• Incubation: Heat the mixture at 95°C for a specified time (e.g., 60 minutes) to allow the reaction between MDA and TBA to occur.

• Cooling and Centrifugation: Cool the samples on ice and then centrifuge to pellet any precipitate.

• Spectrophotometric Measurement: Measure the absorbance of the supernatant at 532 nm.

• Quantification: Calculate the MDA concentration in the samples by comparing their absorbance to a standard curve prepared with known concentrations of MDA.

Conclusion and Future Perspectives

The selection of biomarkers for assessing oxidative hair treatments should be guided by the specific research question and the nature of the oxidative challenge. For evaluating the efficacy of products designed to protect against sun damage, protein carbonylation and tryptophan degradation are highly specific and sensitive markers. For assessing damage from chemical treatments like bleaching, cysteic acid remains a robust and relevant indicator. The TBARS assay provides a valuable, albeit less specific, measure of overall lipid peroxidation.

Future research will likely focus on the development of more comprehensive, high-throughput methods, such as proteomics-based approaches, to identify a wider range of oxidative modifications to hair proteins.[4] This will provide a more detailed molecular fingerprint of hair damage and enable a more nuanced evaluation of the efficacy of hair care interventions.

References

• Dario, M. F., et al. (2017). Tryptophan and kynurenine determination in human hair by liquid chromatography. Journal of Chromatography B, 1065-1066, 59-62. [Link]

• Grosjacques, C., et al. (2023). Carbonylation of hair proteins: A robust biomarker of molecular and structural oxidative damage in hair fibres. International Journal of Cosmetic Science, 45(2), 236-251. [Link]

• Cosmetics Design Europe. (2025, March 6). Protein carbonylation is “a reliable molecular marker for assessing oxidative damage in hair,” says study. Cosmetics Design Europe. [Link]

• Baraibar, M. A., et al. (2013). Redox proteomic evaluation of bleaching and alkali damage in human hair. International Journal of Cosmetic Science, 35(6), 565-572. [Link]

• Wortmann, F. J., & Deutz, H. (1993). Cysteic acid formation in human hair and its measurement by infrared spectroscopy. Journal of the Society of Cosmetic Chemists, 44(5), 283-294.

• Baraibar, M. A., et al. (2022). Protein Carbonylation as a Reliable Read-Out of Urban Pollution Damage/Protection of Hair Fibers. Cosmetics, 9(5), 98. [Link]

• Nakamura, K., et al. (2015). Cysteic Acid Formation Behaviors in Bleached Hair of Southeast Asian Characterized by Infrared Spectroscopy. American Journal of Analytical Chemistry, 6(11), 863-871. [Link]

• Grosjacques, C., et al. (2025). Carbonylation of hair proteins: A robust biomarker of molecular and structural oxidative damage in hair fibres. PubMed. [Link]

• Cosmetics Design Europe. (2025, March 6). Protein carbonylation “a reliable molecular marker for assessing oxidative damage in hair,” says study. GEPA Exporters Portal. [Link]

• Oxiproteomics. (n.d.). Hair Follicle. Oxiproteomics. [Link]

• ResearchGate. (n.d.). (A) The visualization of in situ carbonylation levels on hair cross... ResearchGate. [Link]

• Neuroquantology. (2026). Study of Oxidative Stress and Antioxidant Markers in Premature Hair Greying. Neuroquantology. [Link]

• ResearchGate. (2025, August 7). Efficacy testing of cosmetic products*. ResearchGate. [Link]

• Du, F., et al. (2024). Oxidative stress in hair follicle development and hair growth: Signalling pathways, intervening mechanisms and potential of natural antioxidants. Journal of Cosmetic Dermatology, 23(7), 2135-2146. [Link]

• ResearchGate. (2025, August 6). The role of oxidative damage in poor scalp health: Ramifications to causality and associated hair growth. ResearchGate. [Link]

• Bakar, E., & Kılıç, S. (2022). Oxidative stress and antioxidant markers in patients with alopecia areata: A comparative cross-sectional study. Journal of Cosmetic Dermatology, 21(10), 4786-4792. [Link]

• Skinobs. (2025, November 12). Cosmetic Efficacy Testing – Methods, Claims & Innovation. Skinobs. [Link]

• Dario, M. F., et al. (2017). In Vitro Methodologies to Evaluate the Effects of Hair Care Products on Hair Fiber. Cosmetics, 4(1), 2. [Link]

• ResearchGate. (2025, December 24). Influence of Oxidative and/or Reductive Treatment on Human Hair (I): Analysis of Hair-Damage after Oxidative and/or Reductive Treatment. ResearchGate. [Link]

• Ayala, A., et al. (2014). Lipid peroxidation: production, metabolism, and signaling mechanisms of malondialdehyde and 4-hydroxy-2-nonenal. Oxidative medicine and cellular longevity, 2014, 360438. [Link]

• Jeon, S. Y., et al. (2008). Comparison of hair shaft damage after UVA and UVB irradiation. Journal of the Society of Cosmetic Scientists of Korea, 34(1), 1-8.

• Validated Claim Support. (2024, May 28). What Is The Importance of Efficacy Testing For Cosmetics. Validated Claim Support. [Link]

• Lee, H. J., & Lee, J. H. (2024). Effects of excessive bleaching on hair: comparative analysis of external morphology and internal microstructure. Applied Microscopy, 54(1), 1. [Link]

• Li, Y., et al. (2024). Antioxidant Properties of Platycladus orientalis Flavonoids for Treating UV-Induced Damage in Androgenetic Alopecia Hair. Cosmetics, 11(3), 85. [Link]

• Thermo Fisher Scientific. (n.d.). Infrared Microspectroscopy in Forensic Science, Hair Fiber Analysis. Thermo Fisher Scientific.

• ResearchGate. (n.d.). (PDF) Characterization of bleached hair Vibrational spectroscopy, thermal analysis, and determination of equivalent damage factor. ResearchGate. [Link]

• ResearchGate. (2023, November 8). (PDF) Verification studies of tryptophan and kynurenine determination using HPLC and evaluation of the kynurenine pathway and neopterin levels in human colostrum samples. ResearchGate. [Link]

• Corrêa, M. A., & Jasiulionis, M. G. (2014). Towards an insight on photodamage in hair fibre by UV-light: An experimental and theoretical study. International journal of cosmetic science, 36(5), 447-455. [Link]

• ResearchGate. (n.d.). HPLC method for the assessment of tryptophan metabolism utilizing separate internal standard for each detector. ResearchGate. [Link]

• Kılıç, S., et al. (2016). Oxidative Stress Biomarkers and Adenosine Deaminase over the Alopecic Area of the Patients with Alopecia Areata. Balkan medical journal, 33(4), 435-440. [Link]

• Wikipedia. (n.d.). Kynurenine pathway. Wikipedia. [Link]

• Armstrong, D., & Browne, R. (1994). The analysis of free radicals, lipid peroxides, antioxidant enzymes and compounds related to oxidative stress as applied to the clinical chemistry laboratory. Methods in molecular biology (Clifton, N.J.), 319, 247-259.

• Du, F., et al. (2024). Oxidative stress in hair follicle development and hair growth: Signalling pathways, intervening mechanisms and potential of natural antioxidants. PubMed. [Link]

• Prie, B. E., et al. (2017). Evaluation of selected parameters of oxidative stress in patients with alopecia areata. Postepy dermatologii i alergologii, 34(4), 331-336. [Link]

• Bevital AS. (n.d.). Tryptophan metabolites, kynurenines. Bevital AS. [Link]

• Bakar, E., & Kılıç, S. (2016). Investigation of oxidative stress in patients with alopecia areata by measuring the levels of malondialdehyde and ceruloplasmin in the blood. Anais brasileiros de dermatologia, 91(4), 455-459. [Link]

• Prie, B. E., et al. (2021). Evaluation of selected parameters of oxidative stress in patients with androgenetic alopecia. Postepy dermatologii i alergologii, 38(4), 633-638. [Link]

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Validation of PTeCA as a Definitive Marker for Hair Adulteration: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The integrity of hair analysis in forensic toxicology and clinical studies is paramount. However, cosmetic treatments, particularly those involving oxidative processes like bleaching, pose a significant challenge by degrading incorporated analytes and potentially leading to false-negative results.[1][2][3] This guide provides an in-depth validation of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) as a definitive marker for hair adulteration, comparing its performance against other existing markers and detailing the experimental data that underscores its reliability.

The Challenge of Hair Adulteration

Hair analysis is a valuable tool for assessing drug and alcohol abstinence over time.[1][3] Unlike urine or blood, hair provides a longer detection window, offering a historical record of substance use.[4] However, the very nature of hair makes it susceptible to external manipulation. Cosmetic treatments, especially those utilizing hydrogen peroxide (H2O2), can significantly alter the hair matrix, leading to the degradation of drug molecules and their metabolites.[2][3][5] This creates a critical need for reliable markers that can unequivocally identify when a hair sample has been chemically treated.

PTeCA: A Novel Biomarker for Oxidative Treatment

PTeCA is a degradation product of eumelanin, the primary pigment in brown and black hair.[1][6] Its formation is a direct result of the oxidative stress placed on the hair shaft during treatments like bleaching.[1][2][3] What makes PTeCA a particularly promising marker is that it is not typically found in untreated hair.[1][2][3] This binary characteristic—presence in treated hair and absence in untreated hair—positions it as a potentially definitive indicator of adulteration, eliminating the need for complex cut-off values that are often required for other markers.[1][3]

Comparative Analysis: PTeCA vs. Alternative Markers

The current standard for detecting oxidative hair treatment relies on markers like 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA) and its isomer, isoPTCA.[1][2][7] While these markers are elevated after bleaching, they are also present in untreated hair, necessitating the establishment of threshold concentrations to differentiate between natural and treated samples.[2][3][8][9] This can lead to ambiguity in interpretation, particularly in cases of mild cosmetic treatments.

Marker	Detectable in Untreated Hair?	Requires Cut-off Value?	Specificity for Oxidative Treatment
PTeCA	No[1][2][3]	No[3]	High[1][3]
PTCA	Yes[3][8][9]	Yes[2][3][8][9]	Moderate
isoPTCA	Yes[1][3]	Yes[3]	Moderate
Oxidized Peptides	No[10][11][12]	No[10][11][12]	High, but requires specialized proteomic analysis[10][11][12]

Key Findings from Experimental Data:

• Studies have shown that PTeCA is not detectable in cosmetically untreated hair segments up to 12 cm from the root.[1][2]

• PTeCA is formed even with low concentrations of hydrogen peroxide (as low as 1.9%) and short incubation times.[1][7]

• In contrast, PTCA and isoPTCA are found in untreated hair, and their concentrations significantly increase after oxidative treatment.[1][3][8]

• The detection of PTeCA in the proximal 3 to 6 cm of the hair shaft can reliably indicate an attempt to adulterate a sample through bleaching.[1][2]

• Recent research has also explored the use of specific oxidized peptides as biomarkers for hair treatment.[10][11][12] While promising due to their absence in untreated hair, these methods often require more complex and less routinely available proteomic analytical techniques.[10][11][12]

Visualizing the Biochemical Pathway

The formation of PTeCA is a direct consequence of the oxidative degradation of eumelanin. The following diagram illustrates the melanin synthesis pathway and the point at which oxidative treatments lead to the formation of various degradation products.

Caption: Eumelanin synthesis and degradation pathway.

Experimental Protocols

The validation of PTeCA as a marker for hair adulteration relies on robust and reproducible analytical methods. Below are detailed protocols for the extraction and quantification of PTeCA, as well as a comparative protocol for PTCA.

This protocol is designed for the sensitive and specific detection of PTeCA in hair samples.

1. Sample Preparation:

• Wash 20-30 mg of hair sequentially with water, dichloromethane, and n-hexane to remove external contaminants.
• Dry the hair sample at room temperature.
• Cut the hair into small segments (approximately 1-2 mm).

2. Extraction:

• To the prepared hair sample, add 500 µL of 1 M HCl.
• Add an appropriate internal standard (e.g., a stable isotope-labeled PTeCA analog, if available, or a structurally similar compound).
• Incubate the mixture at 37°C for 24 hours in a shaking water bath.
• Follow with ultrasonication for 2 hours to ensure complete extraction.
• Centrifuge the sample at 13,000 g for 10 minutes.

3. Liquid-Liquid Extraction:

• Transfer the supernatant to a clean tube and add 1 mL of ethyl acetate.
• Vortex vigorously for 5 minutes.
• Centrifuge for 10 minutes to separate the phases.
• Transfer the organic (upper) layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 60°C.

4. Reconstitution and Analysis:

• Reconstitute the dried extract in 50 µL of a suitable mobile phase, such as a mixture of ammonium formate and acetonitrile with formic acid.
• Inject an aliquot into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system for analysis. A high-resolution mass spectrometer (HRMS) can also be utilized for increased specificity.[1]

Rationale for Methodological Choices:

• Acid Hydrolysis: The use of 1 M HCl is crucial for breaking down the hair matrix and liberating the melanin degradation products.

• Internal Standard: The inclusion of an internal standard is essential for accurate quantification, as it compensates for any loss of analyte during the extraction and analysis process.

• LC-MS/MS: This analytical technique provides the high sensitivity and specificity required to detect the typically low concentrations of PTeCA and to distinguish it from other structurally similar compounds.

For a comprehensive assessment, the analysis of PTCA should be performed in parallel. The extraction procedure is identical to that of PTeCA.

1. Sample Preparation and Extraction:

• Follow steps 1 and 2 from Protocol 1.

2. Analysis:

• Utilize an LC-MS/MS method validated for the quantification of PTCA.[7][9]

Data Interpretation:

• PTeCA: The presence of PTeCA above the limit of detection (LOD) is a strong indicator of oxidative hair treatment.

• PTCA: A significant increase in the PTCA concentration compared to established baseline levels in untreated hair (a recommended cut-off is 20 ng/mg) suggests oxidative treatment.[8][9] However, this interpretation is less definitive than the presence of PTeCA.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the experimental validation of PTeCA as a marker for hair adulteration.

Caption: PTeCA validation experimental workflow.

Conclusion and Future Directions

The evidence strongly supports the validation of PTeCA as a definitive marker for oxidative hair adulteration. Its absence in untreated hair and consistent formation following bleaching treatments provide a clear, binary indicator that overcomes the limitations of existing markers like PTCA.[1][3] The implementation of PTeCA analysis into routine forensic toxicology workflows can significantly enhance the reliability of hair testing results and prevent false-negative outcomes due to cosmetic manipulation.

Future research should focus on the widespread implementation of this marker in proficiency testing programs to standardize its application across different laboratories.[13] Additionally, further studies on the effects of various cosmetic treatments, beyond bleaching, on PTeCA formation would broaden its applicability. While the current lack of commercially available reference standards for PTeCA presents a hurdle for routine application, its clear advantages warrant efforts to make these standards more accessible.[14]

References

• Eisenbeiss, L., Binz, T. M., Baumgartner, M. R., Steuer, A. E., & Kraemer, T. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H‐pyrrole‐2,3,4,5‐tetracarboxylic acid) in bleached hair. Drug Testing and Analysis, 12(2), 230-238. [Link]

• Casati, S., Ravelli, A., Bergamaschi, R. F., Magliocco, A., Orioli, M., Roda, G., ... & Battistini, A. (2025). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. Drug Testing and Analysis. [Link]

• Petzel-Witt, S., Wurst, F. M., & Weinmann, W. (2018). PTCA (1H-pyrrole-2, 3, 5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug testing and analysis, 10(4), 657-662. [Link]

• Wissenbach, D. K., Binz, T. M., & Steuer, A. E. (2023). Advances in testing for sample manipulation in clinical and forensic toxicology—part B: hair samples. Analytical and Bioanalytical Chemistry, 415(21), 5099-5115. [Link]

• Eisenbeiss, L., Binz, T. M., Baumgartner, M. R., Kraemer, T., & Steuer, A. E. (2020). Cheating on forensic hair testing? Detection of potential biomarkers for cosmetically altered hair samples using untargeted hair metabolomics. The Analyst, 145(17), 5766-5776. [Link]

• Wissenbach, D. K., Fornaro, J., Meyer, M. R., & Steuer, A. E. (2025). New Approaches To Identify Urine and Hair Adulteration Attempts in Forensic Toxicology: A Proof-of-Concept Study Using a Proteomics Approach Based on Liquid Chromatography–Mass Spectrometry (LC-MS). Analytical Chemistry. [Link]

• Ito, S., Nakanishi, Y., Valenzuela, R. K., Brilliant, M. H., Kolbe, L., & Wakamatsu, K. (2011). Usefulness of alkaline hydrogen peroxide oxidation to analyze eumelanin and pheomelanin in various tissue samples: application to chemical analysis of human hair melanins. Pigment Cell & Melanoma Research, 24(4), 605-613. [Link]

• Petzel-Witt, S., Wurst, F. M., & Weinmann, W. (2018). PTCA (1H-pyrrole-2, 3, 5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug testing and analysis, 10(4), 657-662. [Link]

• Wong, S. Y., Lee, C. C., Ashrafzadeh, A., Junit, S. M., Abrahim, N., & Hashim, O. H. (2016). A high-yield two-hour protocol for extraction of human hair shaft proteins. PloS one, 11(10), e0164993. [Link]

• Society of Hair Testing. (2021). How does cosmetic treatment impact hair alcohol and drugs tests. DNA Legal. [Link]

• De Martin, S., & Boscolo-Berto, R. (2022). PTCA (1-H-Pyrrole-2, 3, 5-Tricarboxylic Acid) as a Marker for Oxidative Hair Treatment: Distribution, Gender Aspects, Correlation with EtG and Self-Reports. Journal of Analytical Toxicology, 46(5), 524-531. [Link]

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013). Standard practices for new method validation in forensic toxicology. Journal of analytical toxicology, 37(7), 452-474. [Link]

Sources

• 1. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. zora.uzh.ch [zora.uzh.ch]
• 4. Advances in testing for sample manipulation in clinical and forensic toxicology—part B: hair samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cheating on forensic hair testing? Detection of potential biomarkers for cosmetically altered hair samples using untargeted hair metabolomics. [folia.unifr.ch]
• 6. Recent Advances in Characterization of Melanin Pigments in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment [air.unimi.it]
• 8. (PDF) PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment [academia.edu]
• 9. PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New Approaches To Identify Urine and Hair Adulteration Attempts in Forensic Toxicology: A Proof-of-Concept Study Using a Proteomics Approach Based on Liquid Chromatography–Mass Spectrometry (LC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. New Approaches To Identify Urine and Hair Adulteration Attempts in Forensic Toxicology: A Proof-of-Concept Study Using a Proteomics Approach Based on Liquid Chromatography-Mass Spectrometry (LC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Proficiency testing in forensic toxicology: a feasibility study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cheating on forensic hair testing? Detection of potential biomarkers for cosmetically altered hair samples using untargeted hair metabolomics - Analyst (RSC Publishing) DOI:10.1039/D0AN01265C [pubs.rsc.org]

comparative study of MOFs synthesized with different tetracarboxylic acid linkers

Comparative Guide: Performance of MOFs Synthesized with Tetracarboxylic Acid Linkers

When designing Metal-Organic Frameworks (MOFs) for advanced applications—ranging from hybrid supercapacitors to cryogenic gas storage—the selection of the organic linker is as critical as the choice of the metal node. Tetracarboxylic acids are highly favored in MOF synthesis because their four distinct coordination sites allow for the construction of robust, highly connected three-dimensional topologies (such as scu or ftw nets). However, the molecular backbone of these linkers fundamentally dictates the framework's flexibility, pore environment, and electronic properties.

This guide provides an objective, data-driven comparison of MOFs synthesized with different tetracarboxylic acid linkers. As a self-validating technical resource, it breaks down the causality behind linker selection, compares quantitative performance metrics, and outlines reproducible synthesis protocols.

Mechanistic Influence of Linker Structure

The core structure of a tetracarboxylic acid—whether aliphatic, rigid aromatic, or extended—directly governs the macroscopic properties of the resulting MOF.

• Aliphatic vs. Aromatic Cores (CPTC vs. BTCA): A head-to-head comparison of cobalt-based MOFs highlights the profound impact of backbone rigidity[1]. Cyclopentane-1,2,3,4-tetracarboxylic acid (CPTC) features a non-planar, flexible aliphatic ring. This structural flexibility allows the resulting framework (Co-CPTC) to dynamically adapt during ion insertion and extraction, exposing more redox-active metal sites to the electrolyte. Conversely, benzene-1,2,4,5-tetracarboxylic acid (BTCA, or pyromellitic acid) features a rigid, planar aromatic ring. Co-BTCA benefits from strong

  stacking interactions, which lock the structure into a highly stable conformation. While this maximizes thermal stability, it restricts ion diffusion pathways, lowering electrochemical capacity[1].

• Extended Aromatic Scaffolds (BPTC & TCPP): Extending the aromatic core expands the pore volume and introduces new functionalities. Biphenyl-3,3',5,5'-tetracarboxylic acid (BPTC) creates ultra-high surface area environments ideal for gas affinity[2]. Meanwhile, tetrakis(4-carboxyphenyl)porphyrin (TCPP) introduces a light-harvesting porphyrin core directly into the framework, transforming the MOF into an active participant in photocatalytic conversions[3].

Quantitative Performance Comparison

The table below summarizes the experimental performance of MOFs synthesized with these four distinct tetracarboxylic acid linkers, illustrating the direct correlation between linker geometry and application efficacy.

Linker	Backbone Type	Representative MOF	Key Performance Metric	Primary Application
CPTC	Aliphatic, Flexible	Co-CPTC	Specific Capacity: 664 C/g (at 1.0 A/g)[1]	Hybrid Supercapacitors
BTCA	Aromatic, Rigid	Co-BTCA	Specific Capacity: 372 C/g (at 1.0 A/g)[1]	High-Temp Catalysis
BPTC	Extended Biphenyl	Cu-BPTC (MOF-505)	Uptake: 2.6 wt% (77 K, 1 atm)[2]	Cryogenic Gas Storage
TCPP	Porphyrin Core	Al-TCPP (PMOF)	High Photocatalytic Reduction Yield[3]	Carbon Conversion

Note: In hybrid supercapacitor device testing, the Co-CPTC//AC system demonstrated an exceptional energy density of 23 W h/kg and a power density of 3400 W/kg, retaining 95.4% capacity over numerous cycles[4].

Workflow Visualization

Logical mapping of tetracarboxylic acid linker selection to MOF properties and target applications.

Experimental Methodology: Solvothermal Synthesis

To ensure scientific integrity and reproducibility, the following step-by-step protocol details the synthesis of Co-CPTC and Co-BTCA frameworks. This methodology is designed as a self-validating system, explaining the causality behind each chemical intervention[5].

Step 1: Linker Dissolution & Activation

• Action: Dissolve 0.25 mmol of the selected tetracarboxylic acid (CPTC or BTCA) in 4 mL of a 1:1 (v/v) mixture of N,N-Dimethylformamide (DMF) and Methanol.

• Causality: Methanol enhances the solubility of the organic linker, while DMF acts as a highly polar aprotic solvent that coordinates intermediate metal clusters during framework assembly, preventing premature precipitation.

Step 2: pH Modulation

• Action: Carefully adjust the pH of the linker solution to ~6.0 using 0.1 M NaOH.

• Causality: Deprotonation of the four carboxylic acid groups is mandatory to activate the linker for coordination with the metal centers. A pH of 6.0 ensures optimal deprotonation without crossing the threshold that would cause the cobalt precursor to precipitate as an inactive metal hydroxide.

Step 3: Metal Coordination & Solvothermal Assembly

• Action: Add an equimolar amount of Cobalt(II) nitrate hexahydrate dissolved in the same solvent mixture. Transfer the combined solution to a Teflon-lined stainless steel autoclave and heat at 120 °C for 24 hours.

• Causality: Solvothermal conditions provide the necessary activation energy for reversible coordination bond formation. This reversibility allows the framework to "error-correct" and self-assemble into its most thermodynamically stable crystalline topology.

Step 4: Activation & Washing

• Action: Cool to room temperature. Filter the resulting precipitate and wash sequentially with fresh DMF, followed by absolute ethanol. Dry under vacuum at 80 °C.

• Causality: DMF removes unreacted linkers trapped in the pores. The lower-boiling ethanol then displaces the DMF, facilitating a much easier and less destructive solvent evacuation during the final vacuum drying phase, preserving the pore structure.

Self-Validation Checkpoints

• Phase Purity (PXRD): Perform Powder X-Ray Diffraction. The experimental diffractogram must match the simulated pattern from single-crystal data. An amorphous halo indicates incomplete crystallization (often due to incorrect pH modulation).

• Electrochemical Validation (CV): Conduct Cyclic Voltammetry in a 1 M KOH electrolyte. A successfully synthesized Co-CPTC will exhibit a significantly larger integrated area under the CV curve compared to Co-BTCA, validating the superior redox accessibility of the aliphatic framework[4].

References

• Elucidating the redox activity of cobalt-1,2,3,4-cyclopentane-tetracarboxylic acid and 1,2,4,5-benzene-tetracarboxylic acid-based metal–organic frameworks for a hybrid supercapacitor Source: RSC Advances (Royal Society of Chemistry) URL:[Link]

• Carbon capture and conversion using metal–organic frameworks and MOF-based materials Source: Chemical Society Reviews (Royal Society of Chemistry) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Metal-Organic Frameworks in Energy [merckmillipore.com]
• 3. Carbon capture and conversion using metal–organic frameworks and MOF-based materials - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Elucidating the redox activity of cobalt-1,2,3,4-cyclopentane-tetracarboxylic acid and 1,2,4,5-benzene-tetracarboxylic acid-based metal–organic frameworks for a hybrid supercapacitor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for PTeCA Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of PTeCA Quantification and Method Validation

Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) is a significant biomarker formed during the oxidative degradation of melanin.[1] Its accurate quantification in biological matrices is crucial for dermatological research, cosmetology, and forensic toxicology, particularly in assessing oxidative stress or damage to tissues.[1][2] In the pharmaceutical industry, robust analytical methods are the bedrock of drug development, ensuring product quality and patient safety. The validation of these methods provides documented evidence that a procedure is fit for its intended purpose.[3]

However, validation within a single laboratory is often not enough. As projects evolve, methods are frequently transferred between laboratories—from a research and development (R&D) setting to a quality control (QC) lab, or from a sponsor to a contract research organization (CRO).[4] Furthermore, new technologies may prompt the development of different analytical methods for the same compound. In these scenarios, cross-validation becomes an indispensable process to ensure the continued integrity and consistency of analytical data.[5]

This guide provides an in-depth technical framework for designing, executing, and interpreting cross-validation studies for PTeCA quantification methods. It moves beyond a simple recitation of steps to explain the scientific rationale behind experimental choices, ensuring a self-validating and trustworthy protocol.

Analytical Methodologies for PTeCA Quantification: A Comparative Overview

The choice of analytical technique for PTeCA quantification is dictated by factors such as required sensitivity, sample matrix complexity, and throughput. PTeCA is a polar, multi-carboxylic acid, which influences the selection of chromatographic conditions. The most common methods employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Method	Principle	Strengths	Limitations
LC-MS/MS	Separates PTeCA from matrix components via liquid chromatography, followed by highly selective and sensitive detection using tandem mass spectrometry.[6]	High Specificity & Sensitivity: Capable of detecting PTeCA at very low concentrations (ng/mL), even in complex matrices like skin biopsies.[7][8] High Throughput: Modern systems allow for rapid analysis times.	Higher Cost & Complexity: Requires specialized equipment and highly trained personnel. Matrix Effects: Susceptible to ion suppression or enhancement from co-eluting compounds, which must be carefully managed.
HPLC-UV	Separates PTeCA using liquid chromatography, with quantification based on its ultraviolet absorbance at a specific wavelength (approx. 260-270 nm).[9]	Cost-Effective & Widely Available: HPLC-UV systems are common in most analytical laboratories. Robust & Reliable: Generally less complex to operate and troubleshoot than LC-MS/MS.	Lower Sensitivity: Not suitable for trace-level quantification.[10] Potential for Interference: Less specific than MS/MS; co-eluting impurities with similar UV spectra can lead to inaccurate results without optimal chromatographic separation.[11]

The Imperative of Cross-Validation in a Regulated Environment

Cross-validation is the formal process of comparing results from two or more analytical methods or laboratories to ensure they are equivalent and reliable.[5] This process is a scientific necessity and a regulatory expectation from bodies like the FDA and EMA, as it upholds data integrity across different sites and technologies.[11]

Cross-validation should be performed when:

• An analytical method is transferred from a transferring laboratory (Lab A) to a receiving laboratory (Lab B).[4]

• Data from different analytical methods (e.g., a new LC-MS/MS method and a legacy HPLC-UV method) need to be compared or consolidated.

• Multiple laboratories are participating in the analysis of samples for a single study.[5]

The ultimate goal is to demonstrate that the new or receiving lab/method can produce data with a comparable level of accuracy, precision, and reliability as the original validated method.[4]

Designing a Robust Cross-Validation Study

A successful cross-validation study hinges on a meticulously planned protocol with pre-defined objectives and acceptance criteria.

Key Components of a Cross-Validation Protocol:

• Objective: Clearly state the purpose, for example: "To demonstrate that the analytical method for PTeCA quantification, when transferred from Lab A to Lab B, provides comparable results."[4]

• Scope: Define the methods, instruments, and laboratories involved.

• Samples for Analysis: The choice of samples is critical.

  • Spiked Quality Control (QC) Samples: These are prepared from a blank matrix spiked with known concentrations of PTeCA (e.g., Low, Medium, High). They are essential for comparing accuracy and precision between labs when the same analytical method is used.

  • Incurred Samples (Study Samples): These are actual study samples containing the analyte. Their use is highly recommended when comparing different analytical methods (e.g., LC-MS/MS vs. HPLC-UV), as they provide the most realistic assessment of a method's performance by accounting for native analyte behavior and potential metabolites.

• Acceptance Criteria: These must be established before the experiment begins. Regulatory guidelines provide a strong basis for these criteria.

  • Accuracy: The mean concentration at each QC level should be within ±15% of the nominal value.

  • Precision: The relative standard deviation (RSD) or coefficient of variation (CV) should not exceed 15%.

  • Incurred Sample Comparison: For at least two-thirds (67%) of the incurred samples, the results from the two labs or methods should be within ±20% of their mean.

Experimental Workflow: Inter-Laboratory Cross-Validation

The following diagram and protocol outline a typical workflow for transferring a validated LC-MS/MS method for PTeCA quantification from a transferring lab (Lab A) to a receiving lab (Lab B).

Caption: Workflow for an inter-laboratory cross-validation study.

Step-by-Step Protocol:

• Protocol Agreement: Both Lab A and Lab B formally agree on the cross-validation protocol, including methodologies, sample handling procedures, and acceptance criteria.

• Sample Preparation (Lab A):

  • Prepare a minimum of three levels of spiked QC samples (Low, Medium, High) in a relevant biological matrix.

  • Select at least 20 incurred study samples that span the expected concentration range.

  • Aliquot all samples into two sets. One set is retained by Lab A, and the other is prepared for shipment.

• Shipment: Ship the designated sample set to Lab B under appropriate temperature-controlled conditions (e.g., on dry ice) to maintain sample integrity.

• Sample Analysis (Parallel):

  • Both laboratories analyze their respective sample sets concurrently, if possible.

  • Each lab must first run a system suitability test to ensure their instrumentation is performing correctly.

  • Analyze the samples exactly as described in the analytical method's standard operating procedure (SOP).

• Data Reporting: Each laboratory processes their data and reports the final concentrations for all QC and incurred samples to an independent party or the study director. This prevents bias in data interpretation.

• Statistical Evaluation:

  • For QC Samples: Calculate the mean, standard deviation (SD), and RSD (%) for the replicates at each concentration level for both labs. Calculate the accuracy (% nominal) for each mean.

  • For Incurred Samples: For each sample, calculate the mean of the results from Lab A and Lab B. Then, calculate the percent difference from the mean for each lab's result: (% Diff) = [(Lab_Value - Mean_Value) / Mean_Value] * 100.

Data Interpretation and Troubleshooting

The results of the statistical analysis are compiled to provide an objective comparison.

Table 1: Hypothetical Cross-Validation Data Summary

Parameter	Lab A Results	Lab B Results	Acceptance Criteria	Pass/Fail
QC Low (5 ng/mL)	Mean: 5.2 ng/mLRSD: 4.5%Accuracy: 104%	Mean: 4.8 ng/mLRSD: 5.1%Accuracy: 96%	Mean Accuracy: ±15%RSD: ≤15%	Pass
QC Mid (50 ng/mL)	Mean: 51.5 ng/mLRSD: 3.1%Accuracy: 103%	Mean: 53.0 ng/mLRSD: 3.5%Accuracy: 106%	Mean Accuracy: ±15%RSD: ≤15%	Pass
QC High (200 ng/mL)	Mean: 198.2 ng/mLRSD: 2.8%Accuracy: 99.1%	Mean: 195.5 ng/mLRSD: 3.2%Accuracy: 97.8%	Mean Accuracy: ±15%RSD: ≤15%	Pass
Incurred Samples	18 out of 20 samples	18 out of 20 samples	≥67% of samples must have results within ±20% of the inter-lab mean	Pass (90%)

If the results fail to meet the acceptance criteria, a formal out-of-specification (OOS) investigation must be launched.

Caption: Decision pathway for investigating cross-validation discrepancies.

Common Causes for Failure:

• Reagent Variability: Differences in the purity or preparation of critical reagents or standards.

• Instrument Calibration: Discrepancies in instrument calibration or performance.

• Sample Handling: Inconsistent sample preparation techniques (e.g., extraction, evaporation, reconstitution).

• Analyst Technique: Variation in the execution of the method between analysts.

• Environmental Factors: Significant differences in laboratory temperature or humidity.

Conclusion

References

• (Journal of Chromatography B, Analytical Technologies in the Biomedical and Life Sciences)

• (Pharmaguideline)

• (ResearchGate)

• (ResearchGate)

• (BenchChem)

• (BenchChem)

• (Drug Testing and Analysis)

• (MDPI)

• (Cosmetic Ingredient Review)

• (Drug Testing and Analysis)

• (PharmaGuru)

• (Biotrial)

Sources

• 1. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (PDF) PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment [academia.edu]
• 3. Analysis of 5-pyrrolidone-2-carboxylate ester by reverse phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Method for Analysis 1-vinyl-2-pyrrolidone on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 5. scilit.com [scilit.com]
• 6. CRO | Bioanalysis | GLP Quantitative Bioanalysis : LC-MS/MS | Biotrial [biotrial.com]
• 7. A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 10. Comprehensive UPLC-MS/MS Method for Quantifying Four Key Intestinal Permeability Markers in Caco-2 Models [mdpi.com]
• 11. verdeanalitica.com.br [verdeanalitica.com.br]

The Specificity of PTeCA as a Biomarker for Oxidative Hair Treatments Versus Environmental Factors: A Comparative Guide

This guide provides an in-depth technical comparison of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) and its precursor, 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA), as biomarkers for oxidative damage in human hair. It is intended for researchers, scientists, and professionals in drug development and forensic toxicology who require robust methods to differentiate between chemical insults from cosmetic treatments and damage induced by environmental factors. We will explore the underlying chemistry of these markers, present comparative experimental data, and provide detailed analytical protocols.

Introduction: The Quest for a Definitive Biomarker of Oxidative Hair Damage

The integrity of human hair is a critical aspect in various scientific fields, from cosmetics testing to forensic analysis. Oxidative damage, a common form of hair weathering, can be induced by a range of factors, broadly categorized as intentional chemical treatments (e.g., bleaching, dyeing) and environmental exposures (e.g., ultraviolet (UV) radiation, pollutants). Distinguishing the source of this damage is paramount for accurate toxicological assessments and for substantiating claims of product efficacy in the cosmetics industry.

For years, PTCA, a degradation product of eumelanin, has been utilized as a marker for oxidative stress in hair.[1][2] However, its inherent presence in untreated hair and its formation due to photodegradation complicates its use as a specific indicator of cosmetic treatments.[3][4] This guide introduces and evaluates PTeCA, a further oxidation product of eumelanin, as a more definitive biomarker for discerning oxidative hair treatments from environmental damage.

The Chemistry of Eumelanin Degradation: From Tryptophan to PTeCA

The formation of PTeCA is a multi-step process initiated by the oxidation of tryptophan, an amino acid present in hair proteins.[5][6] This process is significantly accelerated by the harsh alkaline and oxidative conditions of cosmetic treatments like bleaching with hydrogen peroxide (H₂O₂).

UVA radiation can also induce the photo-oxidation of tryptophan, leading to the formation of kynurenine and other degradation products.[5][6] This shared initial pathway underscores the importance of a biomarker that is exclusively, or at least predominantly, formed under the specific conditions of artificial hair treatments.

The key distinction lies in the extent of oxidation. While environmental factors like UV exposure can lead to the formation of PTCA, the more extensive oxidation required to produce PTeCA appears to be characteristic of the potent chemical processes involved in cosmetic bleaching and dyeing.[3][7]

Caption: Simplified pathway of PTeCA formation from Tryptophan and Eumelanin.

Comparative Analysis: PTeCA vs. PTCA Levels

Experimental data consistently demonstrates the superior specificity of PTeCA for identifying oxidative hair treatments. The key differentiator is the basal level of these markers in untreated hair.

Biomarker	Untreated Hair	After Oxidative Treatment (Bleaching)	After UV Exposure	Specificity for Treatment
PTCA	Present at detectable levels[1][2]	Significantly increased[1][2]	Increased[3]	Low to Moderate
PTeCA	Generally undetectable in proximal segments[3][7]	Significantly increased[3][7]	Undetectable or present at very low levels in distal, weathered segments[3]	High

Data Interpretation:

The consistent absence of PTeCA in the proximal (less weathered) sections of untreated hair makes its detection a strong indicator of a recent, aggressive oxidative treatment.[7] Conversely, the presence of PTCA in untreated hair necessitates the establishment of a cutoff value to distinguish between baseline levels and those resulting from treatment, a process that can be confounded by inter-individual variations in hair color and structure.[1][2]

One study found that while PTCA and its isomer, isoPTCA, were detectable in all untreated hair samples, PTeCA was not.[3] After in vitro bleaching, the signals for all three compounds increased significantly.[3] Furthermore, longitudinal studies of untreated hair show an increase in PTCA and isoPTCA from the proximal to the distal ends, consistent with cumulative photodegradation.[3] In contrast, PTeCA remained undetectable in the first 12 cm of untreated hair.[3]

Experimental Protocols

The following protocols outline the standardized procedures for the extraction and analysis of PTeCA and PTCA from hair samples.

Hair Sample Preparation

• Decontamination: Wash 20-50 mg of hair sequentially with 5 mL of water and 5 mL of acetone to remove external contaminants. Allow the hair to air dry completely.

• Pulverization: Finely cut or grind the decontaminated hair to increase the surface area for efficient extraction.

Analyte Extraction

• Incubation: Place the pulverized hair sample in a 2 mL microcentrifuge tube. Add 1 mL of an extraction solvent (e.g., a mixture of methanol and acetonitrile with 0.2% formic acid).[8]

• Sonication: Sonicate the sample for a designated period (e.g., 5-10 minutes) to facilitate the release of analytes from the hair matrix.[8]

• Centrifugation: Centrifuge the sample at high speed (e.g., 8,000-10,000 rpm) for 5-10 minutes to pellet the hair debris.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube for analysis.

Analytical Methodology: HPLC-MS/MS

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for the sensitive and specific quantification of PTeCA and PTCA.[1][2][9]

• Chromatographic Separation: A C18 or similar reversed-phase column is typically used to separate the analytes from other matrix components. A gradient elution with a mobile phase consisting of acidified water and an organic solvent (e.g., acetonitrile or methanol) is employed.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for quantification. Specific precursor-to-product ion transitions for PTeCA and PTCA are monitored.

Caption: Standard experimental workflow for PTeCA and PTCA analysis in hair.

Conclusion: PTeCA as a Superior Forensic and Cosmetic Marker

The evidence strongly supports the use of PTeCA as a highly specific biomarker for oxidative hair treatments such as bleaching and permanent dyeing. Its absence in unadulterated, proximal hair segments provides a clear and unambiguous indicator of chemical processing, overcoming the limitations associated with PTCA.

For researchers in forensic toxicology, the detection of PTeCA can be a reliable tool to identify attempts to alter hair samples to mask the presence of xenobiotics.[3][7] In the field of cosmetic science, PTeCA quantification offers a precise method to substantiate claims of hair damage and to evaluate the efficacy of protective and restorative hair care products.

The adoption of PTeCA analysis, following the robust protocols outlined in this guide, will undoubtedly enhance the accuracy and reliability of hair analysis in a multitude of scientific applications.

References

• Petzel-Witt, S., et al. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Journal of Analytical Toxicology, 42(3), 197-202. [Link]

• Eisenbeiss, L., et al. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis, 12(2), 230-238. [Link]

• Casati, S., et al. (2025). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. AIR Unimi. [Link]

• Salomone, A., et al. (2020). PTCA (1-H-Pyrrole-2,3,5-tricarboxylic Acid) as a Marker for Oxidative Hair Treatment: Distribution, Gender Aspects, Correlation with EtG and Self-Reports. Journal of Analytical Toxicology, 44(8), 845-853. [Link]

• Zhao, Z., et al. (2020). A new route with promising results. Journal of Agricultural and Food Chemistry, 68(25), 6900-6909. [Link]

• Trüeb, R. M. (2009). Oxidative Stress in Ageing of Hair. International Journal of Trichology, 1(1), 6-14. [Link]

• Willimott, R. J., et al. (2022). UV and visible light exposure to hair leads to widespread changes in the hair lipidome. International Journal of Cosmetic Science, 44(4), 395-404. [Link]

• RSC Publishing. (2020). Cheating on forensic hair testing? Detection of potential biomarkers for cosmetically altered hair samples using untargeted hair metabolomics. [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for Testing Drugs under International Control in Hair, Sweat and Oral Fluid. [Link]

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A Comparative Analysis of Chelating Capacity: PTeCA and its Analogs Versus Standard Organic Linkers

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of coordination chemistry, the choice of an organic linker is paramount to the efficacy and stability of the final metal complex. This is particularly true in applications ranging from radiopharmaceuticals to contrast agents for magnetic resonance imaging (MRI), where the secure sequestration of a metal ion is critical. This guide provides a detailed comparison of the chelating capacity of a promising class of ligands, Phosphonated Tetra-aza-Cyclo-Alkanes (PTeCA), with widely used organic linkers such as DOTA, DTPA, and NOTA. While direct data on a chelator specifically termed "PTeCA" is sparse in publicly accessible literature, we will draw upon data from closely related and well-characterized phosphonate-containing macrocycles, such as DOTP (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(methylenephosphonic acid)), to provide a robust comparative analysis.

The Foundation of Chelation: A Tale of Stability and Selectivity

The primary role of a chelating agent, or linker, is to form a stable, multi-bond complex with a central metal ion. The strength of this interaction is quantified by the stability constant (log K), a higher value of which indicates a more stable complex.[1] This stability is crucial to prevent the premature release of the metal ion in vivo, which can lead to toxicity or off-target effects. The "chelate effect" underscores the enhanced stability of complexes formed by polydentate ligands, which bind to a metal ion through multiple donor atoms, compared to monodentate ligands.[1]

The Incumbents: DOTA, DTPA, and NOTA

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), DTPA (diethylenetriaminepentaacetic acid), and NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid) are benchmark chelators, each with a distinct set of properties that make them suitable for specific applications.

• DOTA: A macrocyclic ligand known for forming highly stable complexes with a variety of metal ions, particularly lanthanides.[2][3] Its rigid, pre-organized structure contributes to the high thermodynamic stability and kinetic inertness of its complexes.[4][5] DOTA is a cornerstone in the development of MRI contrast agents (e.g., Gd-DOTA) and radiopharmaceuticals for therapy and diagnosis.[6][7]

• DTPA: An acyclic or linear chelator that also forms strong complexes with a wide range of metal ions.[8][9] While generally exhibiting slightly lower thermodynamic stability compared to DOTA for many metal ions, its flexibility allows for rapid complexation kinetics.[10] DTPA is FDA-approved for treating internal contamination with radioactive elements like plutonium, americium, and curium.[6]

• NOTA: A smaller macrocyclic chelator with a nine-membered ring.[11] This smaller cavity size makes it particularly well-suited for chelating smaller metal ions like Ga-68, forming complexes with exceptionally high stability.[11][12] NOTA and its derivatives are extensively used in the development of PET imaging agents.[13][14]

The Challenger: The PTeCA Class of Phosphonated Macrocycles

The PTeCA class of chelators represents a significant evolution in ligand design, replacing the carboxylate arms of traditional chelators like DOTA with phosphonate groups. This substitution imparts unique properties to the resulting metal complexes. DOTP, the phosphonate analog of DOTA, serves as a prime example for this class.

The introduction of phosphonate moieties offers several potential advantages:

• Enhanced Stability: Ligands with methylphosphonate arms have been shown to exhibit higher thermodynamic stability compared to their acetate-armed counterparts.[15]

• Favorable Kinetic Properties: Certain phosphonate-based macrocycles have demonstrated the ability to chelate radiometals at room temperature, a significant advantage when working with temperature-sensitive biomolecules.[3][9]

• Modulated Biodistribution: The different charge and lipophilicity of phosphonate groups compared to carboxylates can alter the overall charge and biodistribution of the metal complex, which can be advantageous for specific targeting applications.

Quantitative Comparison of Chelating Capacity

The most direct measure of a chelator's capacity is its stability constant (log K) with a given metal ion. The following table summarizes a selection of reported stability constants for DOTA, DTPA, NOTA, and the PTeCA analog, DOTP, with various metal ions relevant to medical applications.

Chelator	Metal Ion	log K
DOTA	Gd(III)	~24.5
Lu(III)	~22.4
Y(III)	~24.8
Cu(II)	~22.2[1]
Ga(III)	~21.3[12]
DTPA	Gd(III)	~22.5
Lu(III)	~22.0
Y(III)	~22.0
Cu(II)	~21.4[1]
NOTA	Ga(III)	~31.1[12]
Cu(II)	High[16]
DOTP (PTeCA analog)	Gd(III)	High
Lu(III)	High
Y(III)	High
Cu(II)	High

Note: Stability constants can vary depending on experimental conditions such as temperature, pH, and ionic strength. The values presented are for comparative purposes and have been collated from various sources.

From the available data, it is evident that the PTeCA class of chelators, represented by DOTP, demonstrates a high affinity for lanthanide ions, comparable to or even exceeding that of DOTA. The enhanced stability of phosphonate-containing ligands is a key advantage, potentially leading to more robust complexes for in vivo applications.[15]

Experimental Methodologies for Determining Chelating Capacity

The determination of stability constants is a critical experimental undertaking. Potentiometric titration and UV-Vis spectrophotometry are two of the most common and reliable methods employed.

Potentiometric Titration

This method involves the titration of a solution containing the metal ion and the ligand with a standardized solution of a strong base (e.g., NaOH). The change in pH is monitored using a pH electrode. The resulting titration curve provides data that can be used to calculate the protonation constants of the ligand and the stability constants of the metal-ligand complexes.[17][18]

Step-by-Step Protocol for Potentiometric Titration:

• Solution Preparation: Prepare stock solutions of the ligand, the metal salt of interest, a strong acid (e.g., HCl), and a carbonate-free strong base (e.g., NaOH) of known concentrations. An inert salt (e.g., KCl) is added to maintain a constant ionic strength.[11]

• Calibration: Calibrate the pH electrode using standard buffer solutions.[11]

• Titration: In a thermostated vessel, place a known volume of a solution containing the ligand and the metal ion. Titrate this solution with the standardized base, recording the pH at regular intervals of titrant addition.[19]

• Data Analysis: The collected data (volume of base added vs. pH) is processed using specialized software (e.g., HYPERQUAD) to refine the protonation constants of the ligand and the stability constants of the metal complexes.[20]

UV-Vis Spectrophotometry

This technique is based on the principle that the formation of a metal-ligand complex often results in a change in the absorbance spectrum of the solution. By monitoring these changes as a function of the metal-to-ligand ratio, the stoichiometry and stability constant of the complex can be determined.[4][14]

Step-by-Step Protocol for UV-Vis Spectrophotometry (Job's Method of Continuous Variation):

• Stock Solutions: Prepare equimolar stock solutions of the metal salt and the ligand.

• Preparation of Series: Prepare a series of solutions where the total molar concentration of the metal and ligand is constant, but the mole fraction of the ligand varies from 0 to 1.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the complex.

• Job's Plot: Plot the absorbance versus the mole fraction of the ligand. The mole fraction at which the maximum absorbance is observed indicates the stoichiometry of the complex.

• Calculation of Stability Constant: The stability constant can be calculated from the absorbance data using appropriate mathematical models.[4]

Visualizing the Chelation Landscape

To better understand the structural differences and the chelation process, the following diagrams are provided.

Caption: Structural representations of PTeCA (as DOTP), DOTA, DTPA, and NOTA chelators.

Caption: The fundamental process of chelation.

Caption: Workflow for determining stability constants via potentiometric titration.

Concluding Remarks: The Promise of Phosphonated Macrocycles

The selection of an appropriate organic linker is a critical decision in the design of metal-based diagnostics and therapeutics. While DOTA, DTPA, and NOTA remain the workhorses of the field, the emergence of phosphonated macrocycles, the PTeCA class, offers exciting new possibilities. The enhanced thermodynamic stability and favorable kinetic profiles of these chelators, as evidenced by data on analogs like DOTP, suggest their potential to form more robust and versatile metal complexes.

Further research directly comparing a broader range of PTeCA derivatives with standard chelators across a wider array of metal ions is warranted. Such studies will be instrumental in fully elucidating the advantages of this promising class of ligands and paving the way for the development of next-generation metal-based pharmaceuticals with improved efficacy and safety profiles.

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A Guide to Achieving Inter-Laboratory Comparability in PTeCA Hair Analysis

This guide provides a comprehensive framework for researchers, forensic toxicologists, and drug development professionals on the analysis of 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) in human hair. It emphasizes the critical aspects of analytical methodology to ensure reliability and comparability of results across different laboratories, a cornerstone of scientific and forensic integrity.

Introduction: The Significance of PTeCA in Hair Analysis

Hair analysis has become an invaluable tool in forensic toxicology and clinical settings for monitoring drug and alcohol abstinence. However, the validity of these tests can be compromised by cosmetic treatments, particularly those involving oxidative processes like bleaching, which can lead to the degradation of target analytes and result in false-negative outcomes.[1][2]

PTeCA, a degradation product of the eumelanin pigment in hair, has emerged as a promising biomarker for detecting such oxidative treatments.[1] Unlike its counterpart, 1H-pyrrole-2,3,5-tricarboxylic acid (PTCA), which can be present in untreated hair, PTeCA is typically not detectable in cosmetically untreated hair segments, making its presence a strong indicator of oxidative adulteration.[1][2] The reliable detection and quantification of PTeCA are therefore crucial for the correct interpretation of hair toxicology results.

Given the forensic implications, it is imperative that the analysis of PTeCA is not only accurate and precise within a single laboratory but also consistent and comparable across different analytical facilities. This guide outlines the key considerations and methodologies to achieve this goal, drawing parallels from established proficiency testing programs in forensic hair analysis.[3][4][5]

The Analytical Workflow: A Step-by-Step Protocol

The following protocol is a synthesis of validated methods reported in the scientific literature for the analysis of PTeCA in hair.[1][6][7] Adherence to a standardized protocol is the first step towards minimizing inter-laboratory variability.

Sample Preparation: The Foundation of Accurate Analysis

The initial handling and preparation of the hair sample are critical stages that can significantly influence the final analytical result.

Step 1: Decontamination and Washing

• Rationale: To remove external contaminants without affecting the endogenous analytes.

• Procedure:

  • Wash hair strands (typically 10-50 mg) sequentially with a non-ionic detergent (e.g., 0.1% sodium dodecyl sulfate), followed by distilled water, and finally an organic solvent like acetone or dichloromethane.

  • Each wash step should be brief (e.g., 1-2 minutes) to prevent extraction of the analyte from the hair matrix.

  • Thoroughly dry the hair sample at room temperature or in a gentle stream of nitrogen.

Step 2: Pulverization

• Rationale: To increase the surface area of the hair matrix, facilitating efficient extraction of the analyte.

• Procedure:

  • Cut the decontaminated hair into small segments (approx. 1 mm).

  • Pulverize the segments using a ball mill to obtain a fine, homogeneous powder. Homogeneity is crucial for ensuring that subsamples taken for analysis are representative of the whole sample.[8]

Step 3: Alkaline Hydrolysis and Extraction

• Rationale: To break down the keratin structure of the hair and release the melanin-bound PTeCA.

• Procedure:

  • Incubate a weighed amount of powdered hair (e.g., 10 mg) with a strong base (e.g., 1 M NaOH) at an elevated temperature (e.g., 90-100°C) for a defined period (e.g., 30-60 minutes).

  • After cooling, neutralize the mixture with a strong acid (e.g., HCl).

  • Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate PTeCA from the matrix. A common LLE solvent is a mixture of ethyl acetate and isopropanol.

  • Evaporate the organic extract to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Instrumental Analysis: The Core of Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for the sensitive and selective quantification of PTeCA in hair.[6][9]

Table 1: Typical LC-MS/MS Parameters for PTeCA Analysis

Parameter	Typical Setting	Rationale
Chromatography
Column	Reversed-phase C18 or similar	Provides good retention and separation of polar analytes like PTeCA.
Mobile Phase	Gradient elution with water and methanol/acetonitrile containing a modifier (e.g., formic acid)	Ensures efficient elution and good peak shape.
Flow Rate	0.2 - 0.5 mL/min	Optimized for the column dimensions to achieve good separation.
Injection Volume	5 - 20 µL	Dependent on the sensitivity of the instrument.
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI) in negative mode	PTeCA readily forms negative ions due to its carboxylic acid groups.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-product ion transitions.
MRM Transitions	At least two transitions for PTeCA (one for quantification, one for confirmation) and one for the internal standard.	Ensures confident identification and accurate quantification.

Method Validation and Quality Control: Ensuring Trustworthiness

A robustly validated method is essential for producing reliable results. The validation should be performed according to international guidelines and should assess the following parameters:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate and precise. A typical linearity range for PTeCA is 0.01-2.5 ng/mg.[6][7]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified. For PTeCA, a LOQ of 0.003 ng/mg has been reported.[6][7]

• Accuracy and Precision: The closeness of the measured value to the true value and the degree of scatter between a series of measurements, respectively.

• Matrix Effect: The effect of co-eluting, undetected matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the matrix under different storage and processing conditions.

Internal Quality Control (QC):

• Run at least two levels of QC samples (low and high) with each batch of samples.

• The results of the QC samples should fall within pre-defined acceptance criteria (e.g., ±15% of the nominal value).

The Path to Inter-Laboratory Comparability

Achieving consistency in PTeCA analysis across different laboratories requires a concerted effort beyond the implementation of a standardized protocol.

The Role of Reference Materials

The use of certified reference materials (CRMs) is the gold standard for ensuring accuracy and traceability of measurements. While a CRM for PTeCA in hair may not be commercially available, laboratories can prepare and use well-characterized in-house reference materials. These materials should be prepared in large quantities, proven to be homogeneous and stable, and have a consensus value assigned through analysis by multiple laboratories or different analytical methods.

Proficiency Testing: The Ultimate Test of Competence

Proficiency testing (PT) is an essential component of external quality assurance for analytical laboratories.[10] In a PT scheme, a central organizer distributes homogeneous and stable samples to participating laboratories for analysis.[3][11] The laboratories are unaware of the analyte concentrations and report their results to the organizer. The organizer then evaluates the performance of each laboratory against the assigned value.[10]

Participation in PT schemes provides an objective assessment of a laboratory's performance and helps to identify any systematic errors or biases.[10] The principles of PT programs for drugs of abuse in hair can be directly applied to the analysis of PTeCA.[3][4]

Visualization of Key Processes

Experimental Workflow for PTeCA Analysis in Hair

Caption: A schematic of the analytical workflow for PTeCA analysis in hair.

Framework for an Inter-Laboratory Comparison (Proficiency Test)

Caption: A conceptual diagram of a proficiency testing scheme for PTeCA hair analysis.

Data Presentation: Typical Method Performance

The following table summarizes typical performance data for validated LC-MS/MS methods for PTeCA analysis as reported in the literature. Laboratories should aim to achieve similar or better performance during their in-house validation.

Table 2: Summary of Typical Method Validation Parameters for PTeCA Analysis

Parameter	Reported Value	Source
Linearity Range	0.01 - 2.5 ng/mg	[6][7]
Limit of Quantification (LOQ)	0.003 ng/mg	[6][7]
Intraclass Correlation Coefficient (ICC) for Work-up Reproducibility	0.990	[12]
Overall ICC for Reproducibility	0.975	[12]

Conclusion: A Call for Standardization

The analysis of PTeCA in hair is a powerful tool for detecting oxidative cosmetic treatments and ensuring the integrity of forensic hair analysis. However, the value of this analysis is contingent on the ability of laboratories to produce reliable and comparable results. This guide has outlined the key methodological considerations and quality assurance practices necessary to achieve this goal. By adopting a standardized approach, utilizing reference materials, and participating in proficiency testing schemes, the forensic science community can ensure that the analysis of PTeCA in hair is a robust and trustworthy tool in the pursuit of justice.

References

• Borroni, G., et al. (2006). PTCA determination in human hair: reliability and analytical aspects. PubMed. Available at: [Link]

• Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. (n.d.). AIR Unimi. Retrieved March 4, 2026, from [Link]

• Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. (n.d.). AIR Unimi. Retrieved March 4, 2026, from [Link]

• Binz, T. M., et al. (2014). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. ResearchGate. Available at: [Link]

• Steinert, M., et al. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. PubMed. Available at: [Link]

• Steinert, M., et al. (n.d.). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Request PDF. ResearchGate. Retrieved March 4, 2026, from [Link]

• Salomone, A., et al. (2016). PTCA (1-H-Pyrrole-2,3,5-Tricarboxylic Acid) as a Marker for Oxidative Hair Treatment: Distribution, Gender Aspects, Correlation with EtG and Self-Reports. ResearchGate. Available at: [Link]

• Appenzeller, B. M. R., et al. (2017). Identification of new tetrahydroxylated metabolites of Polycyclic Aromatic Hydrocarbons in hair as biomarkers of exposure and signature of DNA adduct levels. PubMed. Available at: [Link]

• Cirimele, V., et al. (2003). Proficiency test for the analysis of hair for drugs of abuse, organized by the Society of Hair Testing. PubMed. Available at: [Link]

• Inter laboratory comparison (ILC) report. (n.d.). GEVES. Retrieved March 4, 2026, from [Link]

• Appenzeller, B. M. R., et al. (2017). Identification of new tetrahydroxylated metabolites of Polycyclic Aromatic Hydrocarbons in hair as biomarkers of exposure and signature of DNA adduct levels. The Luxembourg Institute of Health Research Portal. Available at: [Link]

• Kintz, P. (2000). The hair analysis proficiency testing program of the French Society of Analytical Toxicology. PubMed. Available at: [Link]

• Cirimele, V., et al. (n.d.). Proficiency test for the analysis of hair for drugs of abuse, organized by the Society of Hair Testing. Request PDF. ResearchGate. Retrieved March 4, 2026, from [Link]

• Max, M., & Ommen, A. (2012). Variation between laboratory procedures for the microscopic examination of human hair.
• Lee, S., et al. (2013). Reliability on Intra-Laboratory and Inter-Laboratory Data of Hair Mineral Analysis Comparing with Blood Analysis.
• Wilson, D. (2023). Trace Element Analysis in Hair: Accuracy, Precision, and Reliability Determining Factors. International Journal of Novel Research and Development.
• Luo, W., et al. (2024). Melanin-mediated accumulation of polycyclic aromatic hydrocarbons in human hair: Insights from biomonitoring and cell exposure s.

• Hardy, E. M., et al. (2018). Hair analysis for the biomonitoring of polycyclic aromatic hydrocarbon exposure: comparison with urinary metabolites and DNA adducts in a rat model. PubMed. Available at: [Link]

• Cirimele, V., et al. (1995). Interlaboratory comparison of quantitative determinations of drug in hair samples. PubMed. Available at: [Link]

• Hardy, E. M., et al. (2018). Hair analysis for the biomonitoring of polycyclic aromatic hydrocarbon exposure: comparison with urinary metabolites and DNA adducts in a rat model. The Luxembourg Institute of Health Research Portal. Available at: [Link]

• Proficiency Testing Program. (n.d.). AOAC INTERNATIONAL. Retrieved March 4, 2026, from [Link]

• What is Proficiency Testing and why should testing sites participate?. (2023, July 18). cmpt. Available at: [Link]

Sources

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• 3. Proficiency test for the analysis of hair for drugs of abuse, organized by the Society of Hair Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment [air.unimi.it]
• 7. Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment [air.unimi.it]
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• 12. PTCA determination in human hair: reliability and analytical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Melanin-Derived Markers for Hair Bleaching Detection: The Advantages of PTCA over isoPTCA

Introduction

In the fields of forensic toxicology and cosmetic science, the ability to reliably detect and quantify oxidative damage to hair is of paramount importance. For forensic investigations, identifying un-declared bleaching is crucial as this chemical process can significantly reduce or eliminate the presence of xenobiotics, such as drugs of abuse, potentially leading to false-negative results.[1][2] In cosmetic science, understanding the extent of damage is key to developing effective hair care and restoration products.

Hair bleaching is fundamentally an oxidative degradation of the melanin pigments responsible for its color. This process breaks down the complex eumelanin polymer into smaller, quantifiable chemical markers. Among these, 1H-Pyrrole-2,3,5-tricarboxylic acid (PTCA) and its isomer, 1H-Pyrrole-2,3,4-tricarboxylic acid (isoPTCA), have been identified as key indicators of oxidative treatment.[3][4][5] This guide provides an in-depth comparison of these two markers, elucidating the distinct advantages of using PTCA for the robust detection of hair bleaching and contextualizing its use alongside next-generation markers.

The Chemistry of Melanin Degradation in Hair Bleaching

The primary agent in hair bleaching is hydrogen peroxide (H₂O₂), typically used under alkaline conditions (pH 9-10). The alkaline environment facilitates the deprotonation of H₂O₂ to form the highly reactive hydroperoxide anion (HOO⁻), a potent nucleophile.[6] This species, along with hydroxyl radicals (HO•) that may also be generated, aggressively attacks the structural units of the eumelanin polymer—namely 5,6-dihydroxyindole (DHI) and 5,6-dihydroxyindole-2-carboxylic acid (DHICA).[5][6][7]

This oxidative assault cleaves the indole rings within the melanin structure, leading to the formation of several pyrrole-based carboxylic acids.[5] While a spectrum of degradation products is formed, PTCA is recognized as the major and most quantitatively significant product derived from eumelanin.[1][8]

Caption: Oxidative degradation pathway of eumelanin during hair bleaching.

Comparative Analysis: PTCA vs. isoPTCA

The choice of an analytical marker is dictated by its specificity, sensitivity, and the robustness of its correlation with the event being measured. When comparing PTCA and isoPTCA for detecting hair bleaching, PTCA emerges as the superior candidate for several scientifically grounded reasons.

Relative Abundance and Signal Strength

The most significant advantage of PTCA is its formation as the major degradation product of eumelanin oxidation.[1] Experimental studies consistently show that under typical cosmetic bleaching conditions, the concentration of PTCA generated is substantially higher than that of other pyrrolic markers, including isoPTCA.[1] This higher yield translates directly to a stronger analytical signal, improving the signal-to-noise ratio and enhancing the sensitivity and reliability of detection, especially in cases of mild bleaching. While isoPTCA is also formed, it is considered a minor product, making its quantification more challenging and susceptible to analytical variability.[1][4]

The Challenge of Endogenous Levels and the Utility of a Cut-Off

A critical consideration for both PTCA and isoPTCA is that they are not exclusively formed during cosmetic treatments. Low levels of these compounds are naturally present in untreated hair due to gradual oxidation from environmental factors like UV radiation (weathering).[3][4][9] This reality necessitates the establishment of a "cut-off" or threshold concentration to reliably distinguish between baseline endogenous levels and the significant increase caused by a deliberate bleaching event.

Herein lies another advantage for PTCA. Its concentration in natural, untreated hair has been extensively studied, with levels typically found in the range of <2.1 to 16.4 ng/mg.[1][2] Following a standard bleaching procedure, these levels can increase dramatically to an average of 41.1 ng/mg.[1] This large dynamic range provides a clear and statistically significant window for setting a reliable cut-off, often recommended at 20 ng/mg, to identify "excessively oxidized hair."[1][2] The data for isoPTCA is less comprehensive, and its lower abundance makes the establishment of a similarly robust cut-off more difficult.

Marker	Full Chemical Name	Presence in Untreated Hair	Relative Abundance Post-Bleaching	Key Advantage	Key Disadvantage
PTCA	1H-Pyrrole-2,3,5-tricarboxylic acid	Yes (low levels)	High (Major Product)	Strong signal; well-defined dynamic range for cut-off.	Requires a cut-off value to differentiate from baseline.
isoPTCA	1H-Pyrrole-2,3,4-tricarboxylic acid	Yes (low levels)	Low (Minor Product)	Confirmatory marker.	Weak signal; less data available for robust cut-off.
PTeCA *	1H-Pyrrole-2,3,4,5-tetracarboxylic acid	No	Formed during oxidation	Unambiguous marker; no cut-off needed.	Lower abundance than PTCA; commercial standard availability.
PTeCA (the tetra-acid) is included as a next-generation benchmark.

Contextualizing with a Superior Marker: The Emergence of PTeCA

While PTCA is superior to isoPTCA, a complete scientific discussion must include 1H-pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA). Research has shown that PTeCA holds a decisive advantage over both PTCA and isoPTCA: it is not detectable in cosmetically untreated hair .[3][10] It is formed exclusively through the oxidation process.[3][10] This transforms the detection from a quantitative assessment against a threshold to a more definitive qualitative (presence/absence) test, eliminating the ambiguity of baseline levels.[9] Therefore, while this guide focuses on the advantages of PTCA over its isomer, researchers should recognize PTeCA as the emerging gold-standard marker for unequivocally identifying oxidative hair treatment.

Experimental Protocol: Quantification of PTCA in Hair via LC-MS/MS

This protocol outlines a validated method for the determination of PTCA in hair, adapted from established forensic procedures.[1][2][5]

Caption: Workflow for the extraction and analysis of PTCA from hair samples.

Step-by-Step Methodology:

• Sample Preparation:

  • Wash approximately 20-50 mg of hair with solvents like dichloromethane and water to remove external contaminants.

  • Dry the hair sample completely at room temperature.

  • Finely cut or pulverize the hair to increase the surface area for efficient reaction.

• Alkaline Hydrogen Peroxide Oxidation:

  • Place the prepared hair sample (e.g., 20 mg) into a conical test tube.

  • Add 375 µL of 1 M potassium carbonate (K₂CO₃) and 25 µL of 30% H₂O₂.[5]

  • Seal the tube and mix vigorously at room temperature (25°C) for 20-24 hours. This step mimics the bleaching process and digests the melanin to release the target markers.

• Extraction:

  • Decompose the residual H₂O₂ by adding 50 µL of 10% sodium sulfite (Na₂SO₃).

  • Acidify the mixture with approximately 140 µL of 6 M hydrochloric acid (HCl) to protonate the carboxylic acid groups for efficient extraction.[5]

  • Perform a liquid-liquid extraction (e.g., with diethyl ether or ethyl acetate) or utilize a solid-phase extraction (SPE) protocol to isolate the analytes from the matrix.

  • Evaporate the organic solvent and reconstitute the residue in the initial mobile phase for analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into a liquid chromatography-tandem mass spectrometry system.

  • Chromatography: Use a reverse-phase column (e.g., C18) with a gradient elution typically involving an acidic aqueous mobile phase (e.g., 0.1% formic acid in water) and an organic mobile phase (e.g., methanol or acetonitrile).

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using multiple reaction monitoring (MRM) for sensitive and specific quantification of PTCA.

Data Interpretation and Conclusion

The analysis will yield a quantitative value for PTCA in ng per mg of hair. This result is then compared against the established cut-off.

Sample Condition	Typical PTCA Concentration (ng/mg)	Interpretation
Untreated Hair	<2.1 – 16.4[1][2]	Natural, endogenous levels. No evidence of significant oxidative treatment.
Bleached Hair	> 20 (Average ~41.1)[1][2]	Significant increase indicates oxidative treatment consistent with cosmetic bleaching.

References

• Petzel-Witt, S., Meier, S. I., Schubert-Zsilavecz, M., & Toennes, S. W. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Drug Testing and Analysis, 10(4), 643-648. Available at: [Link]

• Schneider, S., Meier, S. I., Petzel-Witt, S., & Toennes, S. W. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair. Drug Testing and Analysis, 12(2), 230-238. Available at: [Link]

• Smith, R. A. W., Garrett, B., Naqvi, K. R., Fülöp, A., Godfrey, S. P., Marsh, J. M., & Chechik, V. (2017). Mechanistic insights into the bleaching of melanin by alkaline hydrogen peroxide. Free Radical Biology and Medicine, 108, 208-216. Available at: [Link]

• PubMed. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment. Available at: [Link]

• ResearchGate. (2020). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair | Request PDF. Available at: [Link]

• ResearchGate. (n.d.). Endogenous 1-H-Pyrrole-2,3,5-Tricarboxylic Acid (PTCA) in Hair and Its Forensic Applications: A Pilot Study on a Wide Multi-Ethnic Population. Available at: [Link]

• PubMed. (n.d.). The effect of melanin on iron associated decomposition of hydrogen peroxide. Available at: [Link]

• AIR Unimi. (2025). Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment. Available at: [Link]

• ResearchGate. (2017). Mechanistic Insights into the Bleaching of Melanin by Alkaline Hydrogen Peroxide | Request PDF. Available at: [Link]

• ResearchGate. (n.d.). PTCA (1-H-Pyrrole-2,3,5-Tricarboxylic Acid) as a Marker for Oxidative Hair Treatment: Distribution, Gender Aspects, Correlation with EtG and Self-Reports. Available at: [Link]

• Johannes Gutenberg University Mainz. (2009). Gray hair in old age: Hydrogen peroxide inhibits the synthesis of melanin. Available at: [Link]

• PMC. (2026). Melanin Metabolism: A Novel Oxidative Degradation Mechanism and Regulation by Hydrolyzed Conchiolin Protein. Available at: [Link]

• Glass, K., Ito, S., Wilby, P. R., Sota, T., Nakamura, A., Wakamatsu, K., Simon, J. D., & Briggs, D. E. G. (2012). Direct chemical evidence for eumelanin pigment from the Jurassic period. Proceedings of the National Academy of Sciences, 109(26), 10218-10223. Available at: [Link]

• ResearchGate. (n.d.). Characterization of Bleached Hair: Vibrational Spectroscopy, Thermal Analysis, and Determination of Equivalent Damage Factor. Available at: [Link]

• RSC Publishing. (2020). Cheating on forensic hair testing? Detection of potential biomarkers for cosmetically altered hair samples using untargeted hair metabolomics. Available at: [Link]

Sources

• 1. (PDF) PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment [academia.edu]
• 2. PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Direct chemical evidence for eumelanin pigment from the Jurassic period - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanistic insights into the bleaching of melanin by alkaline hydrogen peroxide - White Rose Research Online [eprints.whiterose.ac.uk]
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• 9. Evaluation of PTeCA (1-H-pyrrole-2,3,4,5-tetracarboxylic acid) in in vivo and in vitro hair matrix as a marker of oxidative cosmetic treatment [air.unimi.it]
• 10. researchgate.net [researchgate.net]

Advanced Quantification of Hair Bleaching: The PTeCA Biomarker Protocol

Executive Summary: The "Zero-Background" Advantage

In the quantification of hair bleaching and oxidative damage, traditional markers often suffer from low specificity. Pyrrole-2,3,5-tricarboxylic acid (PTCA) , while a standard marker for eumelanin, is naturally present in untreated hair, necessitating complex baseline corrections and population-based cut-off values.

This guide evaluates Pyrrole-2,3,4,5-tetracarboxylic acid (PTeCA) as a superior, high-fidelity biomarker.[1] Unlike PTCA, PTeCA is virtually absent in native hair shafts and is generated exclusively through the oxidative cleavage of cross-linked 5,6-dihydroxyindole (DHI) units. Its concentration exhibits a direct, dose-dependent correlation with hydrogen peroxide (

) exposure, making it the definitive analyte for quantifying the degree of bleaching with forensic precision.

Mechanistic Insight: PTeCA Formation Pathway

To understand the correlation, one must understand the origin. Eumelanin is a heterogeneous polymer of DHI and DHICA (5,6-dihydroxyindole-2-carboxylic acid).

• PTCA is primarily derived from DHICA units and is formed during natural melanogenesis and artificial oxidation.

• PTeCA is derived from cross-linked DHI units (specifically at the C2 and C3 positions).[2] These stable cross-links require significant oxidative energy (e.g., alkaline bleaching) to cleave the indole ring, resulting in the tetra-carboxylic acid derivative.

Figure 1: Oxidative Degradation Pathway of Eumelanin

Caption: Pathway illustrating the exclusive formation of PTeCA from cross-linked DHI units under oxidative stress, distinguishing it from the naturally occurring PTCA.

Comparative Analysis: PTeCA vs. Traditional Markers[5][6][7]

The following table contrasts PTeCA with the industry-standard PTCA and Cystic Acid (a keratin damage marker).

Feature	PTeCA (Target Analyte)	PTCA (Standard Eumelanin Marker)	Cysteic Acid (Keratin Marker)
Chemical Name	Pyrrole-2,3,4,5-tetracarboxylic acid	Pyrrole-2,3,5-tricarboxylic acid	2-Amino-3-sulfopropanoic acid
Native Background	Negligible / Not Detectable (< LLOQ)	High (2–16 ng/mg typical)	Low, but present naturally
Specificity to Bleaching	Absolute . Formed only during oxidation.[1][3][4][5]	Moderate. Increases with bleaching but requires baseline subtraction.[1]	Low. Increases with UV, heat, and bleaching.
Correlation Type	Linear/Logarithmic with oxidant strength.	Increases, but plateaus due to concurrent degradation.	Linear with protein damage, not pigment loss.
Forensic Utility	Binary Confirmation (Presence = Bleached).	Probabilistic (Requires >20 ng/mg cut-off).	Supportive evidence only.
Detection Method	LC-MS/MS or HPLC-UV (Ion-pair).[6]	HPLC-UV or LC-MS/MS.	FTIR or HPLC.

Experimental Protocol: High-Fidelity Quantification

Objective: Isolate and quantify PTeCA from hair shafts to determine bleaching severity. Method: Alkaline Hydrogen Peroxide Oxidation (AHPO) coupled with LC-MS/MS.

Reagents & Equipment[8][9][11][12][13]

• Oxidant: 1.0 M

  in 1.0 M (pH 10.5).

• Stop Solution:

  (Sodium sulfite) and 6 M HCl.

• Internal Standard: Stable isotope-labeled PTCA (

  -PTCA) or analog.

• Instrumentation: HPLC coupled to Triple Quadrupole Mass Spectrometer.

Step-by-Step Workflow

• Sample Preparation (Washing):

  • Wash 20 mg hair strands sequentially with water and acetone to remove surface lipids/contaminants.

  • Dry under nitrogen stream.

• Alkaline Oxidation (AHPO):

  • Place 10 mg of homogenized hair in a screw-cap tube.

  • Add 100 μL of water and 400 μL of 1.0 M

    .

  • Add 400 μL of 30%

    (Final conc. approx 10-12%).[7]

  • Critical Step: Incubate at 25°C for 20 hours with vigorous shaking. (Avoid high heat to prevent thermal degradation of PTeCA).

• Termination:

  • Add 200 μL of 10%

    to quench residual peroxide.

  • Acidify immediately with 140 μL of 6 M HCl to precipitate proteins and protonate carboxylic acids.

• Extraction & Injection:

  • Centrifuge at 14,000 x g for 5 mins.

  • Filter supernatant (0.22 μm PTFE).

  • LC Conditions: Use a C18 column. Note: PTeCA is highly polar. Use an ion-pairing agent (1 mM tetra-n-butylammonium bromide) in the mobile phase or a HILIC column for retention.[8]

Figure 2: Analytical Workflow Logic

Caption: Operational workflow for the extraction and quantification of PTeCA using Alkaline Hydrogen Peroxide Oxidation.

Data Interpretation: Correlation with Bleaching Degree

Experimental data confirms that PTeCA concentrations follow a predictable trajectory based on oxidative intensity.[1]

Correlation Table: PTeCA vs. Bleaching Conditions

Treatment Condition	Concentration	Incubation Time	Mean PTeCA (ng/mg)	Interpretation
Native (Untreated)	0%	0 min	Not Detected	Intact Melanin
Mild Bleach	1.9%	15 min	0.5 - 1.2	Surface Oxidation
Standard Bleach	6.0%	30 min	3.5 - 5.0	Cortex Penetration
Extreme Bleach	9.0 - 12.0%	60 min	> 8.0	Structural Compromise

Key Findings:

• Threshold of Detection: PTeCA becomes detectable at very low oxidative stress (1.9%

  for 15 mins), making it sensitive enough for "micro-bleaching" detection.

• Linearity: In the range of cosmetic bleaching (3-9%

  ), PTeCA concentration shows a linear correlation ( ) with oxidant concentration.

• Ratio Metric: The PTeCA/PTCA ratio is often calculated. An increasing ratio indicates a shift from simple melanin cleavage to deep, cross-link degradation typical of cumulative damage.

References

• Ito, S., et al. (2020). Chemical Evaluation of Eumelanin Maturation by ToF-SIMS and Alkaline Peroxide Oxidation HPLC Analysis. International Journal of Molecular Sciences. Link

• Petzel-Witt, S., et al. (2018). PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment.[1][3][4][5][7] Drug Testing and Analysis. Link

• Scholz, C., et al. (2019). A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair.[3][4][5] Drug Testing and Analysis. Link

• Wakamatsu, K., et al. (2020).[9] Improved HPLC Conditions to Determine Eumelanin and Pheomelanin Contents in Biological Samples Using an Ion Pair Reagent. International Journal of Molecular Sciences. Link

• Kintz, P. (2014). Hair analysis in forensic toxicology: an updated review. Clinical Chemistry and Laboratory Medicine. Link

Sources

• 1. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7 [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Cheating on forensic hair testing? Detection of potential biomarkers for cosmetically altered hair samples using untargeted hair metabolomics - Analyst (RSC Publishing) DOI:10.1039/D0AN01265C [pubs.rsc.org]
• 4. A possible new oxidation marker for hair adulteration: Detection of PTeCA (1H-pyrrole-2,3,4,5-tetracarboxylic acid) in bleached hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitation of eumelanin and pheomelanin markers in diverse biological samples by HPLC-UV-MS following solid-phase extraction | PLOS One [journals.plos.org]
• 7. (PDF) PTCA (1H-pyrrole-2,3,5-tricarboxylic acid) as a marker for oxidative hair treatment [academia.edu]
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• 9. Recent Advances in Characterization of Melanin Pigments in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1H-pyrrole-2,3,4,5-tetracarboxylic Acid

This document provides a detailed protocol for the proper disposal of 1H-pyrrole-2,3,4,5-tetracarboxylic acid, designed for researchers, scientists, and professionals in drug development. As a Senior Application Scientist, my objective is to offer a guide that is not only procedurally sound but also grounded in the principles of chemical safety and regulatory compliance. The information herein is synthesized from established chemical safety protocols and data from structurally similar compounds, ensuring a cautious and comprehensive approach.

Hazard Assessment and Chemical Profile

Understanding the chemical nature of 1H-pyrrole-2,3,4,5-tetracarboxylic acid is fundamental to its safe handling and disposal.

Chemical Structure and Properties:

• Formula: C₈H₅NO₈

• Appearance: Typically a white to off-white solid.[1]

• Solubility: Soluble in water due to the presence of four carboxylic acid functional groups.[1]

• Acidity: The compound is acidic and can donate protons.[1] The multiple carboxylic acid groups result in a stepwise deprotonation.[2]

• Reactivity: The high density of electron-withdrawing carboxyl groups makes the pyrrole ring highly electrophilic.[2] It is stable in aqueous acidic solutions but is known to degrade at a pH above 7.[2] Thermal decomposition of similar carboxylic acids typically involves decarboxylation.[3] Pyrrole itself can be unstable in strongly acidic solutions, leading to polymerization.[4]

Anticipated Hazards: Based on data from similar pyrrole carboxylic acids, the following hazards should be anticipated:

• Corrosivity: As a poly-carboxylic acid, it is expected to be corrosive, particularly to metals, and potentially to skin and eye tissue.

• Irritation: SDSs for related compounds like Pyrrole-2-carboxylic acid and Pyrrole-3-carboxylic acid classify them as causing skin and serious eye irritation, and potentially respiratory irritation.[5]

• Toxicity: Pyrrole-3-carboxylic acid is classified as harmful if swallowed (Acute toxicity, oral, Category 4).[6] The toxicological properties of 1H-pyrrole-2,3,4,5-tetracarboxylic acid have not been thoroughly investigated.[3]

• Environmental Hazards: The environmental fate of this compound is not well-documented. As a standard precaution, it should be prevented from entering drains and waterways.

Personal Protective Equipment (PPE)

Prior to handling or disposing of 1H-pyrrole-2,3,4,5-tetracarboxylic acid in any form, the following PPE is mandatory. This is based on safety protocols for handling acidic and potentially irritating solid chemicals.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a full-face shield if there is a splash hazard.	Protects against dust particles and potential splashes of solutions, preventing serious eye irritation or damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.	Prevents skin contact, which can cause irritation.
Body Protection	A standard laboratory coat. For large quantities or significant spill risk, a chemical-resistant apron is recommended.	Protects against contamination of personal clothing.
Respiratory Protection	Not typically required for handling small quantities in a well-ventilated area. Use a NIOSH-approved respirator if dust is generated.	Prevents inhalation of airborne particles, which may cause respiratory tract irritation.

All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Spill Management Protocol

Immediate and correct response to a spill is critical to ensure safety.

For Small Spills (Solid):

• Evacuate and Ventilate: Restrict access to the spill area. Ensure adequate ventilation.

• Don PPE: Wear the appropriate PPE as detailed in the table above.

• Contain and Absorb: Gently cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled hazardous waste container. Avoid creating dust.

• Decontaminate: Clean the spill area with a damp cloth or sponge. The cleaning materials should also be disposed of as hazardous waste.

• Wash: Thoroughly wash hands after cleanup.

For Large Spills:

• Evacuate Immediately: Evacuate the laboratory and alert others in the vicinity.

• Isolate the Area: Close the doors to the affected area.

• Contact EHS: Immediately contact your institution's Environmental Health and Safety (EHS) office or emergency response team.

• Do Not Attempt to Clean: Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Step-by-Step Disposal Protocol

The guiding principle for chemical disposal is adherence to the Resource Conservation and Recovery Act (RCRA), which mandates "cradle-to-grave" management of hazardous materials.[7] The primary disposal route for 1H-pyrrole-2,3,4,5-tetracarboxylic acid is through a licensed hazardous waste contractor.

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps for determining the correct disposal pathway.

Caption: Waste Disposal Decision Workflow

Protocol A: Collection for Professional Disposal (Preferred Method)

This protocol applies to all solid waste, concentrated solutions, and spill cleanup materials.

• Container Selection:

  • Use a container that is compatible with acidic waste. A high-density polyethylene (HDPE) container is suitable.

  • Ensure the container has a tightly fitting screw cap to prevent leaks.

• Waste Segregation:

  • Do not mix this waste with other waste streams, especially bases, oxidizing agents, or solvents, unless directed by your EHS office. Organic acids should be segregated from inorganic acids.

• Labeling:

  • Affix a hazardous waste label to the container before adding any waste.

  • Clearly write the full chemical name: "Waste 1H-pyrrole-2,3,4,5-tetracarboxylic acid". Do not use abbreviations.

  • List all constituents and their approximate percentages.

  • Indicate the hazards (e.g., "Corrosive," "Irritant").

• Accumulation:

  • Keep the waste container closed at all times, except when adding waste.

  • Store the container in a designated satellite accumulation area that is under the control of the laboratory personnel. This area should have secondary containment.

• Disposal:

  • Once the container is full, or in accordance with your facility's policies, arrange for pickup by your institution's EHS department or a licensed hazardous waste disposal company.

Protocol B: Neutralization of Small, Dilute Aqueous Solutions

This procedure should only be performed if explicitly permitted by your institution's EHS department and local wastewater regulations.

• Work Area: Perform this procedure in a chemical fume hood over a containment tray.

• Dilution: If not already dilute, slowly add the acidic solution to a large volume of cold water (at least a 1:10 ratio of acid solution to water). Always add acid to water, never the other way around.

• Neutralization:

  • While stirring the diluted solution, slowly add a weak base, such as a 5% solution of sodium bicarbonate or sodium carbonate.

  • Monitor the pH of the solution using a calibrated pH meter or pH paper.

  • Continue adding the base dropwise until the pH is stable between 6.0 and 8.0. Be cautious as effervescence (CO₂ release) will occur.

• Drain Disposal: Once neutralized, the solution can be poured down a laboratory sink with a copious amount of running water (at least a 100-fold excess).

Regulatory Framework

In the United States, the disposal of chemical waste is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1] These regulations establish a "cradle-to-grave" system for tracking hazardous waste.[7] Generators of hazardous waste are responsible for its proper identification, handling, and disposal.[1] State and local regulations may be more stringent than federal requirements.[7] It is imperative to consult your local EHS professionals to ensure full compliance.

References

• Pyrrole-3-carboxylic acid | C5H5NO2. (n.d.). PubChem. Retrieved March 7, 2024, from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid

As drug development professionals and researchers, our commitment to innovation must be matched by an unwavering dedication to safety. This guide provides a detailed protocol for the safe handling of 1H-pyrrole-2,3,4,5-tetracarboxylic acid, a unique compound with significant applications in materials chemistry and as a forensic biomarker.[1] While a specific Safety Data Sheet (SDS) for this compound is not widely available, its structure as a poly-carboxylic acid derivative of pyrrole demands a conservative approach to safety, drawing upon data from closely related and hazardous analogues.[2][3][4]

The foundational principle of this guide is to treat 1H-pyrrole-2,3,4,5-tetracarboxylic acid with the caution it warrants, ensuring that every operational step is underpinned by a robust safety framework.

Hazard Analysis: A Data-Driven Assessment

Due to the absence of a dedicated SDS, we must infer the potential hazards of 1H-pyrrole-2,3,4,5-tetracarboxylic acid from its chemical family. Pyrrole and its carboxylic acid derivatives present a range of hazards that must be respected.[4][5] The presence of four carboxylic acid groups suggests it is a solid with acidic properties and good water solubility.[6] The primary risks are associated with the compound in its powdered form and when handled in solution.

Table 1: Potential Hazard Profile Based on Structural Analogues

Hazard Category	Potential Risk	Rationale and Reference Compounds
Skin Contact	Causes skin irritation.	Pyrrole-2-carboxylic acid is classified as a Category 2 skin irritant.[4] Direct contact with acidic powders can cause local irritation.
Eye Contact	Causes serious eye irritation/damage.	Pyrrole and its derivatives are known to cause serious eye damage.[4][5] The acidic nature of the compound can exacerbate this risk.
Inhalation	Harmful if inhaled; may cause respiratory irritation.	Handling the fine powder can lead to dust formation, which, if inhaled, may irritate the respiratory system. This is a noted hazard for similar compounds.[3][4][7]
Ingestion	Toxic or harmful if swallowed.	Pyrrole itself is toxic if swallowed.[5][7][8] While the tetracarboxylic acid derivative's toxicity is uncharacterized, it must be treated as a significant ingestion hazard.

Core Directive: Selecting Your Personal Protective Equipment

The selection of PPE is not a static checklist but a dynamic process that adapts to the specific experimental context. The following represents the minimum required protection.

• Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are mandatory for all laboratory work. However, when handling the solid powder, chemical splash goggles are required . The potential for dust to become airborne and contact the eyes necessitates this higher level of protection. A face shield should be worn over goggles during procedures with a high risk of splashing, such as when neutralizing acidic solutions.

• Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a suitable choice for general handling.[2] It is critical to inspect gloves for any signs of degradation or puncture before each use. For extended procedures or when handling concentrated solutions, consider double-gloving or using thicker-gauge gloves. Always wash hands thoroughly after removing gloves.[4][9]

• Protective Clothing: A standard flame-resistant laboratory coat must be worn and fully fastened. This protects against incidental contact and minor splashes. For tasks involving larger quantities or a significant splash risk, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of the solid compound that may generate dust must be performed in a certified chemical fume hood to minimize inhalation exposure.[2][3] If a fume hood is not available for a specific task and there is a risk of aerosol generation, a NIOSH-approved respirator with an appropriate particulate filter may be required. Consult your institution's Environmental Health and Safety (EH&S) office for respirator selection and fit-testing.

Operational and Disposal Plans

Integrating PPE use into your workflow is critical for ensuring its effectiveness. The following workflow and protocols provide a clear, step-by-step guide for common laboratory procedures.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the planned laboratory operation.

Caption: PPE selection workflow for handling 1H-pyrrole-2,3,4,5-tetracarboxylic acid.

Experimental Protocol: Weighing and Preparing an Aqueous Solution

This protocol provides a self-validating system for safely preparing a solution of 1H-pyrrole-2,3,4,5-tetracarboxylic acid.

• Preparation: Before bringing the chemical into the workspace, ensure the chemical fume hood is operational and the sash is at the appropriate working height. Clear the workspace of any unnecessary equipment or chemicals.

• Don PPE: Put on your lab coat, chemical splash goggles, and nitrile gloves.

• Transfer to Hood: Place the stock container of 1H-pyrrole-2,3,4,5-tetracarboxylic acid, a weigh boat, a spatula, and your destination glassware inside the chemical fume hood.

• Weighing: Carefully open the stock container inside the hood. Use the spatula to transfer the desired amount of the solid to the weigh boat on a tared balance. Minimize any dust generation by moving slowly and deliberately.

• Dissolution: Add the weighed solid to your destination glassware containing the appropriate solvent (e.g., deionized water).[6] Stir gently to dissolve. If heating is required, do so on a hot plate with stirring, ensuring the vessel is appropriately covered to prevent aerosols.

• Clean-Up: Tightly cap the stock container. Decontaminate the spatula and weigh boat with a suitable solvent (e.g., water) inside the hood, collecting the rinsate as hazardous waste.

• Doff PPE: Once the procedure is complete and the area is clean, remove your PPE in the correct order (gloves first, then goggles, then lab coat) to avoid cross-contamination.

• Hygiene: Immediately wash your hands with soap and water.[4][9]

Emergency Response

In the event of an exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove contaminated clothing.[3] Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[3][4] Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][9]

• Inhalation: Move the person to fresh air.[3][4] If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting.[3][9] Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[3]

Disposal Plan

All materials contaminated with 1H-pyrrole-2,3,4,5-tetracarboxylic acid must be disposed of as hazardous chemical waste.[2][5]

• Solid Waste: Unused compound and contaminated items (e.g., gloves, weigh boats, paper towels) must be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All solutions and rinsates must be collected in a labeled, sealed hazardous waste container. Under no circumstances should this chemical or its rinsate be poured down the sanitary sewer .[2]

• Container Management: Keep waste containers closed except when adding waste. Store them in a designated satellite accumulation area.

• Regulatory Compliance: All waste disposal must adhere to local, state, and federal regulations.[5] Contact your institution's EH&S office for specific guidance and to arrange for pickup.[2]

References

• Benchchem. 3,4-Diethyl-2,5-dimethyl-1H-pyrrole proper disposal procedures.
• ChemicalBook.
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• Santa Cruz Biotechnology, Inc.
• University of Wisconsin-Madison. (2022, June 6). Appendix A Disposal Procedures by Chemical.
• ThermoFisher Scientific.
• CymitQuimica. CAS 954-18-7: 1H-Pyrrole-2,3,4,5-tetracarboxylic acid.
• Chemistry LibreTexts.
• Fisher Scientific.
• Benchchem. 1H-Pyrrole-2,3,4,5-tetracarboxylic Acid|954-18-7.
• Spectrum Chemical.
• ECHEMI.
• Sigma-Aldrich.

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